Aspartic acid methyl ester

Core Science & Biosynthesis

Aspartic Acid Methyl Ester: A Technical Guide to Properties, Synthesis, and Applications

This guide provides an in-depth technical analysis of Aspartic Acid Methyl Esters, focusing on the L-isomer forms critical to pharmaceutical and peptide chemistry.

Executive Summary

Aspartic acid methyl esters are pivotal intermediates in the synthesis of peptide-based therapeutics, sweeteners (e.g., Aspartame), and peptidomimetics. Their utility stems from the differential reactivity of the

- and -carboxylic acid groups on the aspartic acid side chain. This guide focuses on the L-Aspartic acid -methyl ester (the standard side-chain protected building block) and the L-Aspartic acid -methyl ester (a C-terminal modification), detailing their physicochemical profiles, selective synthesis, and role in drug development.

Chemical Identity & Isomerism

Aspartic acid contains two carboxyl groups: the

-carboxyl (C1) and the -carboxyl (C4). Selective esterification yields distinct isomers with unique applications.

Isomer Classification

Compound Name	Structure Description	CAS Number	Primary Application
L-Aspartic acid -methyl ester HCl	Methyl ester at the side chain (C4). Free -COOH and -NH2.	16856-13-6	Peptide synthesis (side-chain protection), preventing aspartimide formation.[1]
L-Aspartic acid -methyl ester HCl	Methyl ester at the C-terminus (C1). Free -COOH.	17812-32-7	C-terminal modification, precursor for specific enzyme inhibitors.
L-Aspartic acid dimethyl ester HCl	Methyl esters at both C1 and C4.	32213-95-9	General intermediate; formed if esterification is uncontrolled.

Physicochemical Profile

The following data characterizes the commercially dominant L-Aspartic acid

-methyl ester hydrochloride .

Property	Value / Description
Molecular Formula
Molecular Weight	183.59 g/mol (Salt); 147.13 g/mol (Free Base)
Appearance	White to off-white crystalline powder
Solubility	Highly soluble in water (>50 mg/mL), Methanol, DMSO. Insoluble in non-polar solvents (Ether, Hexane).
Melting Point	190–195 °C (Decomposes)
pKa Values	-COOH: ~2.0
Hygroscopicity	Moderate; requires storage in desiccated conditions.

Synthesis & Manufacturing

Mechanistic Insight: Selective Esterification

Direct esterification of aspartic acid with methanol and acid (e.g., Thionyl Chloride) is kinetically controlled.

• Kinetic Product: The

  -carboxyl group is less sterically hindered than the -carboxyl group (which is flanked by the protonated amine). Consequently, under controlled low-temperature conditions, the -ester forms preferentially.

• Thermodynamic Product: Prolonged reaction or heat leads to the formation of the dimethyl ester .

Experimental Protocol: Selective Synthesis of L-Aspartic Acid -Methyl Ester

Rationale: This protocol uses Thionyl Chloride (

) as a dehydrating agent and acid catalyst generator in situ. The low temperature prevents the esterification of the sterically crowded -carboxyl group.

Reagents:

• L-Aspartic Acid (Reagent Grade)

• Thionyl Chloride (

  ) – Caution: Corrosive/Toxic

• Anhydrous Methanol

• Diethyl Ether (for precipitation)[2]

Step-by-Step Methodology:

• Preparation: Chill 100 mL of anhydrous methanol to -10°C in a round-bottom flask equipped with a drying tube.

• Activation: Dropwise, add 14.5 mL (0.2 mol) of Thionyl Chloride to the methanol. Note: The reaction is exothermic; maintain temperature below 0°C.

• Addition: Add 13.3 g (0.1 mol) of L-Aspartic Acid in small portions with vigorous stirring.

• Reaction: Allow the mixture to warm to room temperature (20–25°C) naturally and stir for 24 hours . The solution should become clear.

• Isolation:

  • Concentrate the solution to ~30 mL under reduced pressure (Rotavap, <40°C).

  • Add 150 mL of cold Diethyl Ether to induce crystallization.

  • Filter the white precipitate under vacuum.

• Purification: Wash the filter cake twice with cold ether. Dry in a vacuum desiccator over

  .

• Validation: Check melting point (Target: 190–195°C) and TLC (System: n-Butanol/Acetic Acid/Water 4:1:1).

Synthesis Pathway Visualization

Caption: Kinetic pathway for the selective synthesis of

-methyl ester. Note the divergence to dimethyl ester under thermodynamic conditions.

Analytical Characterization

To ensure the integrity of the synthesized ester, researchers must distinguish between the

and isomers.

NMR Spectroscopy (D2O)

• -Methyl Ester (Target):

  • Proton (

    H): The methyl singlet appears at 3.70 ppm . The -proton is a triplet/dd at 3.9–4.0 ppm .

  • Differentiation: In the

    -ester, the methyl singlet typically shifts downfield slightly, and the -methylene protons show distinct splitting patterns due to the proximity of the free carboxylic acid.

Mass Spectrometry

• ESI-MS (+): m/z 148.1

  (Free base mass).

• Note: Both isomers have the same mass. Differentiation requires fragmentation analysis or retention time comparison via HPLC.

Applications in Drug Development

A. Peptide Synthesis (Fmoc/tBu Strategy)

The

-methyl ester is a critical protecting group. It masks the side-chain carboxyl to prevent branching or side reactions during peptide elongation.

• Advantage: Stable to TFA (Trifluoroacetic acid) used in Boc chemistry, but labile to saponification (base hydrolysis).

• Risk: Aspartimide Formation .[3] Under basic conditions (e.g., Fmoc deprotection with piperidine), the nitrogen of the peptide backbone can attack the

  -ester, forming a cyclic aspartimide intermediate.[3] This leads to racemization and -peptides.

  • Mitigation: Use bulky esters (OtBu) for Fmoc chemistry; Methyl esters are preferred for solution-phase synthesis where base exposure is controlled.

B. Aspartame Precursor

While Aspartame is L-Aspartyl-L-phenylalanine methyl ester, the synthesis often utilizes L-Aspartic acid derivatives.

• Workflow: An N-protected L-Aspartic anhydride is coupled with L-Phenylalanine methyl ester.[2]

• Role of Methyl Ester: In this context, the methyl ester is on the Phenylalanine. However, Aspartic acid

  -methyl ester is investigated as a prodrug scaffold to improve the bioavailability of aspartic acid-drug conjugates.

Decision Tree: Selecting the Right Ester

Caption: Decision logic for selecting Aspartic acid esters based on synthetic strategy (Boc vs Fmoc) and target application.

Stability & Handling

• Hydrolysis: The methyl ester bond is susceptible to hydrolysis in aqueous basic conditions (pH > 9) and strong acidic conditions (pH < 1) over time.

• Storage: Store at -20°C . The hydrochloride salt is hygroscopic; moisture absorption can lead to autocatalytic hydrolysis (methanol formation).

• Safety: The compound is generally non-hazardous but is an irritant. The synthesis involves Thionyl Chloride, which releases HCl and

  gases; perform strictly in a fume hood.

References

• Cohen, S. G., & Khedouri, E. (1961). Requirements for Hydrolysis by Alpha-Chymotrypsin. Journal of the American Chemical Society. Link (Foundational work on ester hydrolysis kinetics).

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Authoritative source on ester stability and deprotection conditions).

• Bodanszky, M., & Bodanszky, A. (1984). The Practice of Peptide Synthesis.[2][3][4][5][6] Springer-Verlag. (Detailed protocols on preventing aspartimide formation).

• PubChem Compound Summary. (2024). L-Aspartic acid beta-methyl ester hydrochloride.[2][7][8][9] National Center for Biotechnology Information. Link

• Li, G., et al. (2008). A Convenient Synthesis of Amino Acid Methyl Esters.[6] Molecules, 13, 1111-1119. Link (Source of the Thionyl Chloride/Methanol protocol).

Sources

• 1. researchgate.net [researchgate.net]
• 2. data.epo.org [data.epo.org]
• 3. media.iris-biotech.de [media.iris-biotech.de]
• 4. pianetachimica.it [pianetachimica.it]
• 5. US5334746A - Process for producing α-L-aspartyl-L-phenylalanine methyl ester - Google Patents [patents.google.com]
• 6. A Convenient Synthesis of Amino Acid Methyl Esters | MDPI [mdpi.com]
• 7. CN102381999A - Synthetic method of L-aspartate-4-methyl ester-1-benzyl ester - Google Patents [patents.google.com]
• 8. jchps.com [jchps.com]
• 9. chemimpex.com [chemimpex.com]

Aspartic Acid Methyl Ester: A Technical Guide to Synthesis, Stability, and Therapeutic Application

[1]

Executive Summary & Chemical Identity[1][2][3]

Aspartic acid methyl ester typically refers to L-Aspartic acid

-methyl ester (L-Asp(OMe)-OH), a critical intermediate in organic synthesis and peptide chemistry.[1] While the dimethyl ester and -methyl ester exist, the -ester is the primary focus for drug development due to its role in side-chain protection and as a precursor for aspartame analogs and poly(aspartic acid) drug delivery systems.[1]

This guide analyzes the physicochemical behavior of the

-methyl ester, specifically addressing the regioselectivity of its synthesis and the notorious challenge of aspartimide formation during peptide assembly—a mechanism that demands rigorous control in therapeutic manufacturing.[1]

Core Physicochemical Data[1][2][4]

Property	Specification
IUPAC Name	(3S)-3-amino-4-methoxy-4-oxobutanoic acid
Common Name	L-Aspartic acid -methyl ester
CAS Number	16856-13-6 (Hydrochloride salt)
Molecular Formula
Molecular Weight	183.59 g/mol (HCl salt)
Solubility	High in Water, DMSO, Methanol; Low in non-polar solvents
pKa Values	-COOH: ~2.0; - : ~9.6 (approximate for free amino acid)

Chemical Synthesis & Regioselectivity[1][3]

The synthesis of L-Aspartic acid

-methyl ester relies on the kinetic differentiation between the - and -carboxylic acid groups.[1]

The Regioselectivity Paradox

In L-aspartic acid, the

-carboxyl group is adjacent to the protonated ammonium group ( ).[1] Through the inductive effect, the -carboxyl is more acidic; however, it is also more sterically hindered and electronically deactivated toward nucleophilic attack by methanol under specific conditions.[1]

Protocol: Thionyl Chloride/Methanol Method The standard industrial protocol utilizes thionyl chloride (

) in methanol. This method favors the formation of the -ester over the -ester or dimethyl ester when temperature and stoichiometry are strictly controlled.

Step-by-Step Methodology:

• Preparation: Cool anhydrous methanol (27 mL) to -10°C.

• Activation: Dropwise addition of thionyl chloride (

  , 3.86 mL). Caution: Exothermic reaction releases HCl gas.[1]

• Addition: Add L-Aspartic acid (5.0 g) to the solution.

• Reaction: Allow the mixture to warm slowly to room temperature. Stir for 25–30 minutes. The solution will clear as the ester forms.

• Precipitation: Add absolute diethyl ether (75 mL) to the reaction mixture.

• Crystallization: Cool the mixture to 0°C. The L-Aspartic acid

  -methyl ester hydrochloride crystallizes as colorless needles.

• Isolation: Filter immediately and wash with cold ether.

• Yield: ~92%. Melting point: 174–177°C.[2]

Mechanism of Selectivity: The

-carboxyl group is less sterically hindered than the -carboxyl group.[1] Under kinetic control (low temperature, limited reaction time), methanol preferentially attacks the activated -carbonyl.[1]

Figure 1: Kinetic pathway favoring

-esterification of Aspartic acid.

Critical Challenge: Aspartimide Formation[5][7][8][9][10]

For researchers using Aspartic acid methyl ester (or its derivatives like Fmoc-Asp(OMe)-OH) in peptide synthesis, Aspartimide formation is the single most critical failure mode.[1]

The Mechanism

During Fmoc solid-phase peptide synthesis (SPPS), the removal of the Fmoc group requires a base (typically 20% piperidine).[1][3] This base can deprotonate the nitrogen of the amide bond immediately C-terminal to the Aspartic acid.[1] The resulting nitrogen anion attacks the side-chain ester (

-methyl ester), forming a five-membered succinimide ring (Aspartimide).

Consequences:

• Racemization: The ring opening is non-stereoselective, leading to a mix of L-Asp and D-Asp.[1][4]

• Isomerization: Ring opening by water or piperidine yields a mixture of

  -aspartyl and -aspartyl peptides (isopeptides).[1][4]

• Adducts: Piperidine can open the ring, forming piperidides.[4]

This reaction is sequence-dependent, being most severe in Asp-Gly , Asp-Asn , and Asp-Ser sequences due to low steric hindrance.[1]

Figure 2: Mechanism of Aspartimide formation and subsequent peptide degradation.

Prevention Strategies (Field-Proven)

To mitigate this when using methyl esters (though bulky esters like OtBu are preferred, methyl esters are sometimes required for specific orthogonality):

• Add Acid to Deprotection Cocktail: Adding 0.1 M HOBt (Hydroxybenzotriazole) or 5% Formic acid to the piperidine deprotection solution suppresses the amide deprotonation without preventing Fmoc removal.

• Backbone Protection: Use Hmb (2-hydroxy-4-methoxybenzyl) protection on the Glycine nitrogen (in Asp-Gly sequences) to physically block the attack.[1]

Applications in Drug Development[1][3][11][12]

Poly(Aspartic Acid) Nanoparticles

Aspartic acid methyl ester is the monomeric precursor for Poly(succinimide) (PSI) , which is subsequently hydrolyzed to Poly(aspartic acid) (PASP).[1]

• Workflow: Thermal polycondensation of L-aspartic acid (or its ester)

  PSI Ring opening with amines.

• Utility: These polymers are biodegradable, water-soluble, and used to encapsulate hydrophobic drugs (e.g., Doxorubicin) or complex with mRNA for delivery.[1] The methyl ester group allows for tunable hydrophobicity before final hydrolysis.

Prodrug Design

The

-methyl ester linkage is susceptible to esterases in vivo.[1] This property is exploited to create prodrugs where the active carboxylate moiety is masked to improve membrane permeability, releasing the active drug upon intracellular hydrolysis.

References

• Synthesis and Characterization of N-Cbz L-Aspartic acid β-methyl ester. Journal of Chemical and Pharmaceutical Sciences.[1]

• Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. ChemBioChem.[1]

• L-Aspartic acid β-methyl ester hydrochloride Product Data. Sigma-Aldrich.[1][1]

• Poly(aspartic acid)-based polymeric nanoparticle for local and systemic mRNA delivery. National Institutes of Health (NIH).[1]

• Solving Aspartimide Formation in Fmoc SPPS. Merck/MilliporeSigma Technical Notes.

Sources

• 1. US4888440A - Process for the preparation of aspartic acid 4-(phenylmethyl) ester - Google Patents [patents.google.com]
• 2. jchps.com [jchps.com]
• 3. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. media.iris-biotech.de [media.iris-biotech.de]

Aspartic acid methyl ester chemical structure

The following technical guide is structured to address the specific biochemical and synthetic nuances of Aspartic Acid Methyl Esters. It prioritizes the distinction between regiochemical isomers (

vs. ), their synthesis, and the critical "Aspartimide" side-reaction that plagues peptide drug development.

Structural Isomerism, Regioselective Synthesis, and Stability in Drug Development

Executive Summary

Aspartic acid methyl esters are critical intermediates in the synthesis of peptide therapeutics, sweeteners (Aspartame), and peptidomimetics. However, their utility is governed by a strict regiochemical dichotomy: the

-methyl ester serves as C-terminal protection, while the -methyl ester protects the reactive side-chain carboxyl.

For drug development professionals, the core challenge lies not just in the synthesis of these esters, but in their behavior during peptide elongation—specifically, the base-catalyzed formation of aspartimide (aminosuccinyl) byproducts. This guide analyzes the chemical structure, provides validated synthetic protocols for the

-isomer, and details the mechanistic pathways of instability.

Part 1: Structural Architecture & Regiochemistry

L-Aspartic acid contains two carboxyl groups with distinct pKa values (

-COOH 1.88, -COOH 3.65) and steric environments. Methylation can yield three distinct species.

1. The Isomeric Landscape

• L-Aspartic acid

  -methyl ester (H-Asp(OMe)-OH): The kinetic product of esterification. The -carboxyl is more accessible and, under specific acidic conditions, reacts faster than the sterically hindered (and electrostatically deactivated) -carboxyl.

• L-Aspartic acid

  -methyl ester (H-Asp-OMe): The thermodynamic mono-ester, typically synthesized via N-protected anhydrides rather than direct esterification. It is the precursor to Aspartame.

• L-Aspartic acid dimethyl ester (H-Asp(OMe)-OMe): The thermodynamic end-product of prolonged esterification.

2. Structural Hierarchy Diagram

The following diagram illustrates the synthetic divergence based on reaction control (Kinetic vs. Thermodynamic).

Figure 1: Synthetic divergence of Aspartic Acid esters based on reaction conditions.

Part 2: Critical Application Challenge – Aspartimide Formation

In drug development, the methyl ester of aspartic acid (specifically the

-ester) is notorious for a side reaction known as Aspartimide Formation . This occurs during peptide synthesis (especially Fmoc SPPS) when basic conditions (e.g., piperidine deprotection) induce the backbone amide nitrogen to attack the ester.

Why this matters:

• Loss of Yield: The desired peptide cyclizes into an imide.

• Product Heterogeneity: The imide ring opens via hydrolysis to form a mixture of

  -aspartyl (native) and -aspartyl (isopeptide) products. These isomers often co-elute in HPLC, making purification impossible.

Mechanism of Failure

The nitrogen of the

amino acid attacks the -carbonyl carbon of the Asp residue.

Figure 2: Mechanism of base-catalyzed aspartimide formation and subsequent racemization/isomerization.

Mitigation Strategy: For sequences prone to this (e.g., Asp-Gly, Asp-Ser), researchers replace the methyl ester with bulky groups like tert-butyl (OtBu) or 3-methylpent-3-yl (OMpe) esters to sterically hinder the attack.

Part 3: Synthetic Protocols

The following protocols focus on the

-methyl ester , as it is the most challenging to synthesize selectively from the free acid without protecting groups.

Protocol A: Selective Synthesis of L-Aspartic Acid -Methyl Ester HCl

Principle: This method utilizes the difference in reaction rates. At low temperatures, thionyl chloride activates the methanol to form a reactive species that preferentially esterifies the less sterically hindered

-carboxyl group before the -carboxyl (which is adjacent to the protonated ammonium group) can react.

Materials:

• L-Aspartic Acid (Reagent Grade)

• Thionyl Chloride (

  ) - Handle with extreme caution (fume hood).

• Anhydrous Methanol[1][2]

• Diethyl Ether (for precipitation)[3]

Step-by-Step Workflow:

• Activation (Exothermic Control):

  • Chill 270 mL of anhydrous methanol to -10°C in a salt-ice bath.

  • Dropwise, add 38.6 mL (0.53 mol) of thionyl chloride. Note: Maintain temperature below -5°C to prevent uncontrolled boiling.

• Solubilization:

  • Add 50.0 g (0.375 mol) of L-Aspartic acid to the solution.

  • Allow the mixture to warm slowly to 20–25°C (Room Temperature) .

  • Stir for exactly 30–45 minutes . The solution should become clear as the mono-ester forms. Warning: Extending this time promotes dimethyl ester formation.

• Crystallization:

  • Add 750 mL of diethyl ether to the reaction mixture.

  • Cool the solution to 0°C. White needles of L-Aspartic acid

    -methyl ester hydrochloride will crystallize.

• Isolation:

  • Filter the crystals immediately under vacuum.

  • Wash the filter cake twice with cold diethyl ether.

  • Dry in a vacuum desiccator over

    .

Expected Yield: ~90-95% Melting Point: 190–192°C (dec.)

Protocol B: Analytical Validation (NMR)

To verify the product is the

-ester and not the -ester or dimethyl ester, -NMR is the gold standard.

Feature	-Methyl Ester (Target)	-Methyl Ester (Impurity)	Dimethyl Ester
Methine ( -CH)	~4.3 ppm (dd)	~4.5 ppm (Shifted downfield)	~4.5 ppm
Methyl ( )	Single peak at ~3.7 ppm	Single peak at ~3.8 ppm	Two peaks (3.7 & 3.8 ppm)
Solubility	Soluble in water/MeOH	Soluble in water/MeOH	Soluble in organic solvents

Part 4: Physical Data Summary

Property	L-Aspartic Acid -Methyl Ester HCl	L-Aspartic Acid Dimethyl Ester HCl
CAS Number	16856-13-6	32213-95-9
Molecular Formula
Molecular Weight	183.59 g/mol	197.62 g/mol
Melting Point	190–192°C	115–117°C
Hygroscopicity	Moderate	High (Very unstable in moist air)
Storage	-20°C, Desiccated	-20°C, Strictly Anhydrous

References

• Synthesis Protocol & Properties

  • Source: Journal of Chemical and Pharmaceutical Sciences. "Synthesis and Characterization of N-Cbz L-Aspartic acid -methyl ester."
  • Relevance: Defines the thionyl chloride/methanol kinetic control method.

  • (Verified via Search Result 1.1)

• Aspartimide Mechanism

  • Source: Mergler, M., et al.[4] "The aspartimide problem in Fmoc-based SPPS." Journal of Peptide Science.

  • Relevance: Authoritative review on the mechanism of ring closure and opening in aspartyl esters.

• Physical Data & CAS

  • Source: Sigma-Aldrich Product Specification (L-Aspartic acid -methyl ester hydrochloride).
  • Relevance: Verification of CAS 16856-13-6 and melting point d

• NMR Characterization

  • Source: Journal of the American Chemical Society.
  • Relevance: Cites chemical shift differences between isomeric esters.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. EP0127411A2 - Method of preparing alpha-l-aspartyl-l-phenylalanine methyl ester and its hydrochloride - Google Patents [patents.google.com]
• 3. data.epo.org [data.epo.org]
• 4. semanticscholar.org [semanticscholar.org]

L-Aspartic acid α-methyl ester vs β-methyl ester

The Tale of Two Esters: A Definitive Guide to L-Aspartic Acid

-Methyl vs. -Methyl Ester

Executive Summary

For researchers in peptide chemistry and drug discovery, the distinction between L-Aspartic acid

-methyl ester and -methyl ester is not merely structural—it is functional, kinetic, and critical for synthetic success. While both share the formula , their behaviors in solution, reactivity profiles, and roles in biological systems are diametrically opposed.

This guide dissects the regioselectivity paradox of aspartic acid esterification, provides field-proven protocols for synthesizing each isomer, and analyzes the aspartimide formation mechanism—a notorious side reaction that ruins peptide yields.

Part 1: Structural & Electronic Landscape

To control the chemistry of aspartic acid, one must first understand the electronic disparity between its two carboxyl groups.

The Acidity Mismatch

L-Aspartic acid possesses two carboxylic acid moieties with distinct pKa values. This acidity difference is the primary driver for chemoselective protection strategies.[1]

Feature	-Carboxyl Group ( )	-Carboxyl Group ( )
pKa	1.88 – 2.10 (More Acidic)	3.65 – 3.90 (Less Acidic)
Electronic Environment	Strong electron-withdrawing effect from the adjacent -ammonium group ( ).	Further removed from the ammonium group; behaves more like a standard aliphatic carboxylic acid.[1]
Steric Environment	Hindered by the bulky amine and side chain.	Relatively unhindered; kinetically accessible.[1]
Reactivity (Esterification)	Thermodynamic Product : Harder to form directly due to sterics, but more stable once formed.	Kinetic Product : Forms rapidly in acidic methanol due to lower steric hindrance.[1]

The Regioselectivity Paradox

In direct Fischer esterification (MeOH/HCl), the

-ester is favored.[2] Although the -COOH is more acidic (and thus its carbonyl carbon is more electrophilic), the steric hindrance of the adjacent protonated amine slows down the nucleophilic attack at the -position. The -position, being less hindered, reacts faster.

Senior Scientist Insight: If you treat L-Aspartic acid with thionyl chloride and methanol at room temperature, you will predominantly get the

-methyl ester (ratio ~8:1). To get the -ester, you must use indirect methods (anhydride opening) or enzymatic catalysis.

Part 2: Synthesis Strategies (Field-Proven Protocols)

Do not rely on generic "esterification" protocols.[1] Use these specific workflows to target the desired isomer.

Protocol A: Selective Synthesis of L-Aspartic Acid -Methyl Ester

Target: Free

-COOH, Protected Side Chain.

The TMSCl Method (Superior to Thionyl Chloride) Using Chlorotrimethylsilane (TMSCl) is milder and offers higher regioselectivity than traditional

methods.[1]

• Reagents: L-Aspartic Acid (10 mmol), Anhydrous Methanol (20 mL), TMSCl (25 mmol).

• Procedure:

  • Suspend L-Aspartic acid in anhydrous methanol in a round-bottom flask.

  • Add TMSCl dropwise at

    under argon.[1] (TMSCl reacts with MeOH to generate anhydrous HCl and MeOTMS in situ).[1]

  • Allow the mixture to warm to Room Temperature (RT) and stir for 12–24 hours.

  • Monitoring: The suspension will clear as the ester forms.

• Workup:

  • Concentrate the solution in vacuo.[1]

  • Precipitate the product by adding cold diethyl ether (

    ).[1]

  • Filter the white solid (L-Asp(

    )-OH HCl).

• Yield/Purity: Typically >90% yield; >95% regioselectivity for the

  -ester.[1]

Protocol B: Selective Synthesis of L-Aspartic Acid -Methyl Ester

Target: Free Side Chain, Protected

-COOH.

Direct esterification fails here.[1][3] You must use the Anhydride Route .[1]

• Precursor Synthesis: React N-Cbz-L-Aspartic acid with acetic anhydride to form N-Cbz-L-Aspartic Anhydride .

• Ring Opening (The Critical Step):

  • Dissolve the anhydride in a non-polar solvent (e.g., Toluene or Benzene - Note: Benzene is toxic, Toluene is preferred).

  • Add 1.0 equivalent of Methanol.[1]

  • Mechanism: In non-polar solvents, the nucleophile (MeOH) attacks the less hindered carbonyl. However, for

    -selectivity, we rely on specific catalytic environments or enzymatic resolution (Thermolysin) for high purity.

  • Chemical Alternative: React the anhydride with MeOH in the presence of weak acid catalysts, but separation of isomers is often required.

• Purification: The

  -ester and -ester have different solubilities. The -isomer (e.g., as the HCl salt of a peptide derivative) is often less soluble in water/acidic media, allowing fractional crystallization.

Part 3: The Critical Challenge: Aspartimide Formation

If you are using Aspartic acid methyl esters in peptide synthesis (SPPS), you face a high risk of Aspartimide formation . This side reaction cyclizes the peptide backbone, leading to racemization and difficult-to-separate byproducts (

- and -peptides).

The Mechanism

Under basic conditions (e.g., 20% Piperidine used for Fmoc removal), the nitrogen of the amide bond (next to Asp) attacks the ester carbonyl of the Asp side chain.

Caption: The Aspartimide pathway. Methyl esters are excellent leaving groups, making them highly susceptible to this cyclization compared to t-Butyl esters.

Why Methyl Esters are "Dangerous"

• Sterics: The methyl group is small (

  ), offering zero steric protection against the attacking backbone nitrogen.

• Leaving Group Ability: Methoxide (

  ) is a better leaving group in this context than the bulky t-Butoxide ( ).

• Consequence: Using Fmoc-Asp(OMe)-OH in SPPS almost guarantees significant aspartimide formation, especially in Asp-Gly sequences.

Mitigation Strategy

• Avoid OMe in SPPS: Use OtBu (t-Butyl ester) or OMpe (3-methylpent-3-yl ester) for routine synthesis.

• Backbone Protection: If you must use OMe (e.g., for specific on-resin modifications), use Hmb (2-hydroxy-4-methoxybenzyl) protection on the backbone nitrogen of the next amino acid (e.g., Gly) to physically block the attack.

Part 4: Applications in Drug Development

Prodrug Design (Bioavailability)

L-Aspartic acid esters are utilized to improve the oral bioavailability of polar drugs.

• Target: PEPT1 Transporter .

• Strategy: Conjugating a drug to the

  -amino group of Asp( ) can mimic a dipeptide, allowing the construct to be actively transported across the intestinal epithelium via PEPT1.

• Metabolism: Once inside the cell, intracellular esterases (carboxylesterases) rapidly hydrolyze the methyl ester to the free acid, releasing the active species.

Comparative Data Table

Property	L-Asp -Methyl Ester	L-Asp -Methyl Ester
CAS Number	2139-58-4 (HCl salt)	16856-13-6 (HCl salt)
Primary Use	Precursor for Aspartame; Prodrugs.	Peptide building block (Side chain protected).[1]
Synthesis Selectivity	Difficult (Requires Anhydride/Enzymes).[1]	High (Direct TMSCl/MeOH).[1]
Solubility (HCl Salt)	Moderate in water; lower than .[1]	High in water and MeOH.[1]
Sweetness	Sweet (as part of Asp-Phe-OMe).	Bitter/Tasteless.[1][4]

References

• Takaishi, T. et al. (2017).[1] "Product Selectivity of Esterification of L-Aspartic Acid and L-Glutamic Acid Using Chlorotrimethylsilane." Natural Product Communications. [1]

• Li, J. & Sha, Y. (2008). "A Convenient Synthesis of Amino Acid Methyl Esters." Molecules. [1]

• Bodanszky, M. & Martinez, J. (1981). "Side reactions in peptide synthesis." The Peptides.[1][3][5]

• Merlino, A. et al. (2011).[1] "Aspartimide formation during Fmoc solid phase peptide synthesis." Tetrahedron Letters.

• Sigma-Aldrich. "Amino Acid Reference Chart: pKa and Solubility."[1]

Sources

• 1. JP4356292B2 - Method for producing amino acid ester hydrochloride - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis and characteristics of an aspartame analogue, L-asparaginyl L-3-phenyllactic acid methyl ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. snowhitechem.com [snowhitechem.com]
• 5. researchgate.net [researchgate.net]

Early Research on Aspartic Acid Esters: Synthetic Architectures and Stability Paradoxes

Executive Summary

Aspartic acid esters represent a critical junction in the history of peptide chemistry and drug development. Initially investigated in the mid-20th century as protected synthons for peptide assembly, these compounds revealed a complex duality: they are essential tools for regioselective synthesis yet prone to rapid, often unpredictable intramolecular cyclization. This guide analyzes the early technical challenges of aspartic acid esterification, the mechanistic "trap" of aspartimide formation, and the serendipitous discovery of L-aspartyl-L-phenylalanine methyl ester (Aspartame), which transformed a synthetic intermediate into a pharmacological blockbuster.

Part 1: Synthetic Architectures & Regioselectivity

The Regioselectivity Challenge

L-Aspartic acid possesses two carboxyl groups (

and ) with distinct electronic environments. The -carboxyl is adjacent to the protonated amino group ( ), while the -carboxyl is more distal ( ). Early research focused on differentiating these groups to allow for selective peptide chain elongation.

The Thionyl Chloride/Methanol Method

In the 1960s and 70s, the primary method for generating aspartic acid esters involved the activation of carboxyl groups using thionyl chloride (

) in methanol. Unlike standard Fischer esterification, which drives towards the thermodynamic diester, the thionyl chloride method allows for kinetic control.

Mechanism of Selectivity: The protonated

-amino group exerts a strong electron-withdrawing inductive effect ( ), deactivating the -carbonyl carbon toward nucleophilic attack. Consequently, under controlled low-temperature conditions, the -carboxyl group is esterified preferentially.

Figure 1: Under kinetic control (-10°C), the inductive effect of the ammonium group protects the

-carbon, favoring -esterification.

Part 2: The Stability Paradox – Aspartimide Formation

The most significant technical hurdle discovered in early aspartate research is the Aspartimide Formation . This side reaction is not merely a yield-reducing nuisance; it is a fundamental instability inherent to the aspartyl sequence, particularly when the

-carboxyl is esterified.

The Mechanism of Cyclization

When an aspartic acid ester (especially the

-ester) is part of a peptide chain, basic conditions (common in Fmoc deprotection) induce the amide nitrogen of the next amino acid to attack the ester carbonyl.

• Deprotonation: Base removes the proton from the amide nitrogen of the

  residue.

• Nucleophilic Attack: The nitrogen attacks the

  -ester carbonyl.

• Cyclization: Methanol is eliminated, forming a 5-membered succinimide ring (Aspartimide).

• Ring Opening (The Damage): Hydrolysis opens the ring, but indiscriminately. It yields a mixture of

  -aspartyl (native) and -aspartyl (isopeptide) products.

Why this matters: The

-aspartyl peptide is an isomer with the same mass as the product, making it difficult to detect by mass spectrometry, yet it is biologically inactive or immunogenic.

Figure 2: The Aspartimide Pathway illustrates how ester protection can lead to backbone rearrangement and racemization.

Part 3: Case Study – The Discovery of Aspartame (1965)[1][2]

The research into aspartic acid esters shifted from pure synthesis to pharmacology with the accidental discovery of Aspartame (L-aspartyl-L-phenylalanine methyl ester).

Serendipity meets SAR

In 1965, James Schlatter at G.D. Searle was synthesizing the tetrapeptide C-terminal of gastrin. The intermediate, Asp-Phe-OMe, spilled on his hand. Upon licking his finger to pick up a piece of paper, he noticed an intense sweetness.

Technical Insight: This discovery triggered a massive study into the Structure-Activity Relationship (SAR) of aspartic acid amides. Mazur (1969) established that the sweet receptor requires:

• L-Aspartic Acid moiety: Must have a free

  -amino and -carboxyl group (zwitterionic).

• Planar Hydrophobic Group: The phenylalanine ring (or similar structures) provides the necessary hydrophobic interaction.

• Spatial Orientation: The distance between the zwitterion and the hydrophobic group is critical (approx 3-6 Å).

Degradation Kinetics: The DKP Pathway

Aspartame is an ester. Like the peptide precursors discussed above, it is prone to cyclization. However, instead of forming an aspartimide, the free amino group of the Asp residue attacks the ester of the Phe residue, forming a Diketopiperazine (DKP) .

Table 1: Stability Profile of Aspartyl Esters (Aspartame)

Parameter	Condition	Degradation Pathway	Half-life ( )
pH 2.5	Acidic (Cola)	Hydrolysis of peptide bond	~300 days (at 25°C)
pH 4.0	Weak Acid	Optimum Stability	>300 days
pH 7.0	Neutral	DKP Formation (Cyclization)	< 10 days (Rapid)
Temp 80°C	Heating	DKP Formation + Methanol release	Minutes

Part 4: Experimental Protocols

Protocol A: Selective Synthesis of L-Aspartic Acid -Methyl Ester

Based on the classic thionyl chloride activation method (e.g., Coleman, 1951; Bodanszky, 1970s).

Reagents:

• L-Aspartic Acid (anhydrous)

• Thionyl Chloride (

  )[1]

• Methanol (anhydrous)

• Diethyl Ether

Procedure:

• Chill: Place 200 mL of anhydrous methanol in a 3-neck round-bottom flask. Cool to -15°C using an ice-salt bath.

• Activation: Add thionyl chloride (22 mL, 0.3 mol) dropwise over 30 minutes. Critical: Maintain temp < -10°C to prevent diester formation.

• Addition: Add L-Aspartic acid (26.6 g, 0.2 mol) in small portions.

• Reaction: Stir at -10°C for 30 minutes, then allow to warm to room temperature (20-25°C) over 2 hours. The solution should become clear.

• Precipitation: Add 400 mL of cold diethyl ether. The hydrochloride salt of the

  -ester will precipitate.

• Isolation: Filter the white crystals under vacuum. Wash with ether (

  mL).

• Validation: Check melting point (Target: 190-192°C dec).

Protocol B: Monitoring DKP Formation via HPLC

To verify the stability of aspartic esters in solution.

System Setup:

• Column: C18 Reverse Phase (

  mm, 5 m).

• Mobile Phase: Phosphate Buffer (pH 2.5) : Acetonitrile (85:15).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 214 nm (peptide bond) and 254 nm (Phe ring).

Workflow:

• Prepare a 10 mM solution of L-Asp-L-Phe-OMe (Aspartame) in Phosphate buffer at pH 7.0.

• Incubate at 37°C.

• Inject 20

  L aliquots at hours.

• Observation: Monitor the decrease of the Aspartame peak (

  min) and the appearance of the DKP peak (Cyclo-Asp-Phe, min). The DKP is more hydrophobic due to the loss of zwitterionic character.

References

• Mazur, R. H., Schlatter, J. M., & Goldkamp, A. H. (1969). Structure-activity relationships of aspartic acid amides as sweetening agents. Journal of the American Chemical Society. [Link]

• Bodanszky, M., & Martinez, J. (1981). Side reactions in peptide synthesis. The Peptides. [Link][2][3][4]

• Schlatter, J. M. (1965).[5][6] Discovery of Aspartame. (Historical context from G.D. Searle archives). [Link] (Verified historical summary)

• Roeske, R. (1963). Preparation of t-Butyl Esters of Free Amino Acids. Journal of Organic Chemistry. [Link][7]

• Gaines, S. M., & Bada, J. L. (1988). Aspartame decomposition and epimerization in the diketopiperazine and dipeptide products. The Journal of Organic Chemistry. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Aspartate and glutamate mimetic structures in biologically active compounds [pubmed.ncbi.nlm.nih.gov]
• 3. pianetachimica.it [pianetachimica.it]
• 4. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dash.harvard.edu [dash.harvard.edu]
• 6. The Origins of Aspartame: A Sweet Revolution - Oreate AI Blog [oreateai.com]
• 7. pubs.acs.org [pubs.acs.org]

Physical and chemical properties of Aspartic acid methyl ester

Technical Monograph: L-Aspartic Acid -Methyl Ester

Chemical Characterization, Synthesis, and Stability in Peptide Therapeutics

Executive Summary & Stereochemical Context

In the landscape of drug development, "Aspartic acid methyl ester" is a nomenclature minefield. While it can refer to the

-methyl ester (a precursor to the sweetener Aspartame), for the research and pharmaceutical scientist, the critical isomer is L-Aspartic acid -methyl ester (often supplied as the hydrochloride salt).

This compound serves as a vital orthogonal protecting group strategy. By masking the side-chain carboxyl (

-COOH), it allows for selective chemistry at the -carboxyl or amine. However, its utility is shadowed by a notorious side reaction: Aspartimide formation . This guide provides an in-depth analysis of the physicochemical properties of the -ester, a robust synthesis protocol, and a mechanistic breakdown of the stability challenges that threaten peptide purity.

Physicochemical Profile

The following data characterizes L-Aspartic acid

-methyl ester hydrochloride , the standard stable form used in laboratory and GMP environments.

Table 1: Critical Physicochemical Properties

Property	Specification	Technical Note
IUPAC Name	(S)-2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride	Specificity to the L-isomer is critical for bioactivity.
CAS Number	16856-13-6	Distinct from the -ester (CAS 17812-32-7).
Molecular Formula		Zwitterionic free base is unstable; HCl salt is preferred.
Molecular Weight	183.59 g/mol	Used for stoichiometry calculations.
Melting Point	190 – 200 °C (Dec)	High melting point indicates strong crystal lattice energy typical of amino acid salts.
Solubility	High: Water, Methanol, DMSOLow: Acetone, Ether, DCM	Solubility in DMSO is crucial for SPPS (Solid Phase Peptide Synthesis).
pKa Values	-COOH: ~2.0 -NH3+: ~9.8	The -esterification removes the side chain pKa (~3.9), altering isoelectric behavior.
Hygroscopicity	Moderate to High	Requires storage under inert atmosphere at -20°C to prevent hydrolysis.

Synthetic Route: Kinetic vs. Thermodynamic Control

Synthesizing the monomethyl ester requires overcoming the thermodynamic preference for the dimethyl ester. The most robust laboratory method utilizes Thionyl Chloride (

) in Methanol .

Mechanistic Insight

The reaction relies on the in situ generation of anhydrous HCl. The

-carboxyl group is sterically more accessible and electronically more susceptible to nucleophilic attack by methanol than the protonated -carboxyl group (which is close to the electron-withdrawing ammonium group). However, prolonged reaction times or high temperatures will lead to the thermodynamic product: L-Aspartic acid dimethyl ester.

Experimental Protocol: Selective -Esterification

Note: This protocol assumes standard Schlenk line techniques.

• Activation: Chill 100 mL of anhydrous Methanol to -10°C under

  .

• Reagent Generation: Dropwise add 1.1 equivalents of Thionyl Chloride (

  ). Caution: Exothermic gas evolution ( , ).

• Addition: Add 1.0 equivalent of L-Aspartic Acid in portions.

• Kinetic Phase: Stir at -10°C to 0°C for 30-60 minutes. The solution will clarify as the ester forms.

• Precipitation: Slowly add a non-polar anti-solvent (Diethyl Ether or Acetone) to induce crystallization of the hydrochloride salt.

• Filtration: Filter the white precipitate immediately to prevent equilibration to the diester.

Visualization of Synthetic Pathway

Figure 1: Kinetic control favors the

-ester. Heat or excess time leads to the diester impurity.

Critical Instability: The Aspartimide Problem

For drug development professionals, the physical property of greatest concern is not solubility, but chemical liability during peptide synthesis.

When L-Aspartic acid

-methyl ester is incorporated into a peptide chain, it is highly prone to Aspartimide formation . This occurs under basic conditions (e.g., 20% Piperidine used to remove Fmoc groups).

The Mechanism of Failure

• Deprotonation: The base deprotonates the amide nitrogen of the next amino acid in the sequence.

• Cyclization: The nitrogen attacks the

  -ester carbonyl.

• Loss of Methanol: The ester leaves, forming a 5-membered succinimide ring (Aspartimide).

• Ring Opening: Hydrolysis opens the ring, but it is non-selective. It yields a mixture of

  -aspartyl (native) and -aspartyl (isopeptide) products, often with racemization (L to D).

Impact: This results in "deletion sequences" and isomers that are often inseparable by HPLC, leading to impure APIs (Active Pharmaceutical Ingredients).

Visualization of Aspartimide Pathway

Figure 2: The Aspartimide pathway is a major cause of purity failure in Asp-containing peptides.

Applications in Drug Development[1]

• Peptide Synthesis:

  • Used as a starting material to generate Fmoc-Asp(OMe)-OH.

  • Mitigation Strategy: To avoid the aspartimide issue described above, modern synthesis often replaces the methyl ester with bulkier groups (e.g., OtBu, OMpe) which sterically hinder the cyclization. However, the methyl ester remains relevant for specific short-chain synthesis or when acid-labile groups are not permissible.

• Prodrug Design:

  • Esterification of aspartic acid residues is used to increase the lipophilicity of polar drugs, enhancing membrane permeability. The methyl ester is rapidly hydrolyzed by intracellular esterases, releasing the active drug.

• Sweetener Synthesis (Isomer Specific):

  • While the

    -ester is for protection, the -methyl ester is the direct precursor coupled with L-Phenylalanine to synthesize Aspartame.

References

• PubChem. (n.d.). L-Aspartic acid beta-methyl ester hydrochloride. National Library of Medicine. Retrieved from [Link]

• Bodanszky, M., & Martinez, J. (1981). Side Reactions in Peptide Synthesis. In The Peptides Analysis, Synthesis, Biology (Vol. 5). Academic Press. (Canonical text on Aspartimide mechanisms).

Technical Monograph: Aspartic Acid Methyl Esters

Critical Reagents in Peptide Chemistry and Drug Delivery Systems

Part 1: Core Directive & Chemical Identity

Executive Summary Aspartic acid methyl esters are pivotal intermediates in the synthesis of peptide therapeutics, peptidomimetics, and poly(amino acid)-based drug delivery systems. Their utility stems from the differential reactivity of the

- and -carboxylic acid groups. In drug development, the L-Aspartic acid -methyl ester (4-methyl ester) is the primary reagent for side-chain protection, while the -methyl ester serves as a C-terminal precursor.

The ambiguity of the term "Aspartic acid methyl ester" frequently leads to procurement and synthesis errors. The table below provides the definitive CAS registry data to ensure supply chain accuracy.

Table 1: Chemical Identity & CAS Registry

Chemical Name	Common Abbreviation	CAS Number	Molecular Weight	Primary Application
L-Aspartic acid -methyl ester hydrochloride	H-Asp(OMe)-OH[1][2][3][4][5][6][7]·HCl	16856-13-6	183.59 g/mol	Side-chain protection; Peptidomimetics
L-Aspartic acid -methyl ester	H-Asp-OMe	17812-32-7	147.13 g/mol	C-terminal modification; Prodrug synthesis
L-Aspartic acid dimethyl ester hydrochloride	H-Asp(OMe)-OMe[2]·HCl	32213-95-9	197.62 g/mol	Polymerization monomer; Intermediate
Aspartame	Asp-Phe-OMe	22839-47-0	294.30 g/mol	Excipient; Sweetener (Reference standard)

Part 2: Scientific Integrity & Logic (Synthesis & Protocols)[8]

2.1 Selective Synthesis of L-Aspartic Acid -Methyl Ester

Expertise & Causality: Direct esterification of aspartic acid is complicated by the presence of two carboxylic acid groups. The

-carboxyl group is adjacent to the protonated amine ( ), which exerts a strong electron-withdrawing inductive effect. However, the -carboxyl group is less sterically hindered.

Under kinetic control using thionyl chloride (

) in methanol, the -ester is favored. The reaction generates in situ, catalyzing the esterification while simultaneously protecting the amine as the hydrochloride salt, preventing polymerization.

Protocol: Thionyl Chloride Mediated

-Esterification This protocol is a self-validating system. The crystallization step acts as a purity checkpoint; failure to crystallize indicates high diester or -ester contamination.

• Setup: Cool dry methanol (27 mL) to -10°C in a round-bottom flask under nitrogen atmosphere.

• Activation: Add thionyl chloride (

  , 3.86 mL) dropwise. Caution: Exothermic reaction with gas evolution.

• Addition: Add L-Aspartic acid (5.0 g) in a single portion.

• Reaction: Allow the mixture to warm to room temperature (20-25°C). Stir for 25-30 minutes. The solution should become clear.

• Precipitation (Validation Step): Add absolute diethyl ether (75 mL) while stirring.

• Isolation: Cool the mixture to 0°C. The product, L-Aspartic acid

  -methyl ester hydrochloride, will crystallize as colorless needles.[8]

• Purification: Filter and wash with cold ether.

  • Expected Yield: ~90-92%

  • Melting Point Check: 190-193°C (Sharp melting point confirms purity).

Visualization: Synthesis Workflow

Figure 1: Kinetic control synthesis workflow for L-Aspartic acid

-methyl ester hydrochloride.

Part 3: Advanced Application – The Aspartimide Problem

The "Danger Zone" in Drug Development In Solid Phase Peptide Synthesis (SPPS), Aspartic acid methyl esters (and other esters like benzyl) are notoriously unstable when adjacent to Glycine, Asparagine, or Serine residues. Upon treatment with bases (e.g., 20% Piperidine used for Fmoc removal), the backbone amide nitrogen attacks the side-chain ester.[9]

This results in Aspartimide (Asi) formation.[9][10][11] The ring then opens to form a mixture of

-aspartyl and -aspartyl peptides (isopeptides).[11]

• Why this matters:

  -aspartyl peptides are often inseparable from the target drug product by HPLC due to identical mass and similar hydrophobicity, leading to regulatory rejection during CMC (Chemistry, Manufacturing, and Controls) review.

Mechanism of Aspartimide Formation

The following diagram illustrates the mechanism. If you observe a Mass Shift of -18 Da (loss of

/MeOH) or a split peak in HPLC, this pathway is the cause.

Figure 2: The Aspartimide formation pathway. A critical failure mode in peptide synthesis using methyl ester protection.

Prevention Strategies (Field-Proven):

• Bulky Protection: Replace Methyl esters with tert-butyl (OtBu) or 3-methylpent-3-yl (OMpe) esters. The steric bulk prevents the backbone nitrogen attack.

• Backbone Protection: Use Hmb (2-hydroxy-4-methoxybenzyl) protection on the amide bond of the residue following Asp. This physically blocks the nitrogen from attacking.

• Acidic Modifiers: Add 0.1M HOBt to the piperidine deprotection solution to suppress base-catalyzed cyclization.

Part 4: Emerging Applications in Nanomedicine

Poly(Aspartic Acid) Nanoparticles Beyond peptide synthesis, L-Aspartic acid

-methyl ester is the precursor for Poly(succinimide) (PSI) , which is hydrolyzed to form Poly(aspartic acid) (PASP).

• Drug Delivery Utility: PASP is water-soluble, biodegradable, and non-toxic.

• Mechanism: The carboxyl side chains can be conjugated with hydrophobic drugs (e.g., Doxorubicin) to form amphiphilic micelles that self-assemble in water, protecting the payload until it reaches the tumor microenvironment.

References

• PubChem. (n.d.). Compound Summary: beta-Methyl L-aspartate hydrochloride (CAS 16856-13-6).[2][3][6][12][13] National Library of Medicine. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Sciences. (2014). Synthesis and Characterization of N-Cbz L-Aspartic acid β-methyl ester. JCHPS Special Issue 5.[8] Retrieved from [Link]

• National Institutes of Health (NIH). (2019). The aspartimide problem persists: Fmoc-SPPS chain termination. PubMed Central. Retrieved from [Link]

• Iris Biotech GmbH. (n.d.). Aspartimide Formation: Mechanisms and Prevention.[9][10][11][14][15] Retrieved from [Link]

Sources

• 1. L-Aspartic acid | 56-84-8 [chemicalbook.com]
• 2. chemwhat.com [chemwhat.com]
• 3. beta-Methyl L-aspartate hydrochloride | 16856-13-6 [chemicalbook.com]
• 4. US4888440A - Process for the preparation of aspartic acid 4-(phenylmethyl) ester - Google Patents [patents.google.com]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. chemimpex.com [chemimpex.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. jchps.com [jchps.com]
• 9. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The aspartimide problem persists: Fluorenylmethyloxycarbonyl‐solid‐phase peptide synthesis (Fmoc‐SPPS) chain termination due to formation of N‐terminal piperazine‐2,5‐diones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. media.iris-biotech.de [media.iris-biotech.de]
• 12. echemi.com [echemi.com]
• 13. L-Aspartic acid β-methyl ester 16856-13-6 [sigmaaldrich.com]
• 14. researchgate.net [researchgate.net]
• 15. medchemexpress.com [medchemexpress.com]

Chemical Profile and Synthetic Utility of Aspartic Acid Methyl Esters: A Technical Guide

Executive Summary: The Isomeric Landscape

In the context of drug development and peptide chemistry, "Aspartic acid methyl ester" is an ambiguous term that typically refers to one of two distinct regioisomers, each serving a unique synthetic function.

• -Methyl Ester (4-methyl ester): The standard side-chain protected building block used to prevent aspartimide formation during peptide elongation.
• -Methyl Ester (1-methyl ester): Primarily used as a C-terminal starting material or an intermediate for modifying the side-chain carboxylic acid.

This guide provides a definitive technical breakdown of these entities, focusing on their molecular weight stoichiometry, synthesis, and critical handling parameters to prevent common side reactions like diketopiperazine (DKP) formation.

Physicochemical Profile & Molecular Weight Data

Precision in stoichiometry is non-negotiable in GMP environments. The table below consolidates the exact molecular weights for the free bases and their common hydrochloride salts.

Table 1: Stoichiometric Reference Data

Chemical Entity	Common Name	CAS Number	Formula	Molecular Weight ( g/mol )	Primary Application
L-Aspartic acid -methyl ester HCl	H-Asp(OMe)-OH[1][2]·HCl	16856-13-6		183.59	Side-chain protection
L-Aspartic acid -methyl ester	H-Asp-OMe	17812-32-7		147.13	C-terminal functionalization
L-Aspartic acid dimethyl ester HCl	H-Asp(OMe)-OMe·HCl	32213-95-9		197.62	Intermediate / Impurity
L-Aspartic acid (Free Acid)	Aspartic Acid	56-84-8		133.10	Starting Material

Critical Note on Salts: Commercial suppliers almost exclusively provide the

-methyl ester as the Hydrochloride (HCl) salt. Using the free base MW (147.[3][4]13) for the -ester in stoichiometric calculations is a frequent source of error in molarity calculations. Always use 183.59 g/mol for the commercial raw material.

Structural Visualization

The following diagram illustrates the structural divergence and the specific sites of esterification.

Figure 1: Structural divergence of aspartic acid esters. The

-ester is the critical species for preventing side-chain branching during peptide synthesis.

Synthetic Protocol: L-Aspartic Acid -Methyl Ester Hydrochloride

The synthesis of the

-ester is favored kinetically over the -ester when using thionyl chloride in methanol due to the steric accessibility of the side-chain carboxyl group.

Mechanism of Action

The reaction proceeds via an acyl chloride intermediate generated in situ. The thionyl chloride (

) reacts with methanol to form HCl and methyl sulfite, driving the acid-catalyzed esterification. The -carboxyl is more accessible and protonates/esterifies faster than the -carboxyl, which is adjacent to the protonated ammonium group (electron-withdrawing effect reduces nucleophilicity of the -COOH).

Step-by-Step Methodology

Safety Warning: Thionyl chloride is highly corrosive and reacts violently with water. Perform all steps in a fume hood.

• Preparation (0 min):

  • Chill 27 mL of anhydrous Methanol (MeOH) to -10°C in a salt-ice bath.

  • Ensure glassware is flame-dried and under an inert atmosphere (

    or Ar).

• Activation (15 min):

  • Add 3.86 mL (1.1 eq) of Thionyl Chloride (

    ) dropwise to the cold methanol.

  • Why: Slow addition controls the highly exothermic reaction and prevents "bumping."

• Addition (20 min):

  • Add 5.0 g of L-Aspartic Acid in small portions.

  • Maintain temperature below 0°C.

• Reaction (2-4 hours):

  • Allow the mixture to warm slowly to Room Temperature (20-25°C).

  • Stir until the solution becomes clear (indicates consumption of the insoluble free amino acid).

• Precipitation (Critical Step):

  • Add 75 mL of cold diethyl ether or tert-butyl methyl ether (MTBE).

  • Observation: The product should crystallize as colorless needles.[5]

• Isolation:

  • Filter the crystals immediately.[5]

  • Wash with cold ether to remove residual HCl and dimethyl ester impurities.

  • Dry under vacuum.

Expected Yield: ~90-95% Melting Point: 174-177°C

Experimental Workflow Diagram

Figure 2: Kinetic control workflow for the selective synthesis of the

-methyl ester.

Stability & Troubleshooting: The DKP Problem

The most significant risk when working with aspartic acid esters—particularly the

-methyl ester or the dimethyl ester—is the formation of Diketopiperazines (DKP) .

The Mechanism of Failure

Under neutral or basic conditions (often during workup or Fmoc-deprotection), the free amine of the aspartate (or the N-terminal amine of a dipeptide containing Asp) can attack its own ester carbonyl.

• Scenario: If you neutralize H-Asp(OMe)-OH·HCl to the free base in solution and let it stand.

• Result: Cyclization to form 3-carboxymethyl-2,5-piperazinedione (Asp-DKP).

• Impact: Loss of yield and difficult-to-remove impurity.

Prevention Strategy:

• Keep it Acidic: Store the methyl ester as the HCl salt. Never store the free base.

• Low Temperature: If neutralization is required for a coupling reaction, perform it at 0°C and add the electrophile (e.g., Boc-anhydride or activated carboxylic acid) immediately.

• Avoid Moisture: Methyl esters are prone to hydrolysis back to the acid, especially if residual HCl is present and the salt absorbs water (hygroscopic). Store in a desiccator.

Applications in Drug Development[5][7]

Peptide Synthesis (Aspartimide Prevention)

In Solid Phase Peptide Synthesis (SPPS), the

-methyl ester is a protecting group. However, it is less bulky than the tert-butyl ester (OtBu).

• Risk:[2] The methyl ester is susceptible to base-catalyzed aspartimide formation (ring closure with the backbone amide nitrogen) during Fmoc removal (piperidine treatment).

• Solution: For long peptides, OtBu is preferred. OMe is used when orthogonal deprotection (base hydrolysis) is required while keeping acid-labile groups intact.

Aspartame Manufacturing

The

-methyl ester is a direct precursor to Aspartame (N-L-alpha-Aspartyl-L-phenylalanine 1-methyl ester).

• Route: Coupling of N-protected Aspartic anhydride with Phenylalanine methyl ester.

Poly(aspartic acid) Drug Delivery

Thermal polycondensation of L-aspartic acid (or its esters) yields Polysuccinimide (PSI), which is then hydrolyzed to Poly(aspartic acid) (PASP).

• Utility: PASP is a biodegradable, water-soluble polymer used for drug encapsulation and as a plasma expander.

References

• Sigma-Aldrich.L-Aspartic acid

  -methyl ester hydrochloride Product Sheet. Retrieved from

• PubChem. Aspartic acid beta-methyl ester (Compound Summary). National Library of Medicine. Retrieved from

• Gao, Y., et al. (2011). Synthetic method of L-aspartate-4-methyl ester-1-benzyl ester.[6] Patent CN102381999A. Retrieved from

• Li, X., et al. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. Molecules, 13(5), 1111-1119. Retrieved from

• ChemicalBook. Dimethyl L-aspartate hydrochloride Properties and Synthesis. Retrieved from

Sources

• 1. L-Aspartic acid β-methyl ester hydrochloride | CAS 16856-13-6 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. Dimethyl L-aspartate hydrochloride | 32213-95-9 [chemicalbook.com]
• 3. Aspartic acid beta-methyl ester | C5H9NO4 | CID 97368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. jchps.com [jchps.com]
• 6. CN102381999A - Synthetic method of L-aspartate-4-methyl ester-1-benzyl ester - Google Patents [patents.google.com]

Aspartic acid methyl ester solubility

Topic: Aspartic Acid Methyl Ester Solubility: A Technical Guide to Physicochemical Properties, Purification, and Stability. Audience: Researchers, Peptide Chemists, and Formulation Scientists.

Technical Guide: L-Aspartic Acid -Methyl Ester Hydrochloride

Physicochemical Profiling, Solubility Landscapes, and Handling Protocols

Executive Summary

L-Aspartic acid

-methyl ester (H-Asp(OMe)-OH), typically supplied as the hydrochloride salt (CAS: 16856-13-6), is a critical intermediate in peptide synthesis and the manufacturing of active pharmaceutical ingredients (APIs), including the sweetener Aspartame and various protease inhibitors.[1] Its utility hinges on a specific solubility profile: high solubility in polar protic solvents (water, methanol) and insolubility in non-polar organics (ether, hexane). This differential solubility is the basis for its purification via recrystallization.

This guide provides an authoritative analysis of the solubility thermodynamics, regioselective synthesis, and stability concerns (hydrolysis/cyclization) required for high-fidelity applications in drug development.

Physicochemical Identity & Properties[1][2][3][4][5][6]

The solubility behavior of aspartic acid methyl ester is dictated by its ionic state. While the free base exists as a zwitterion, the commercial reagent is almost exclusively the hydrochloride salt , which dramatically alters its dissolution kinetics.

Property	Specification
Compound Name	L-Aspartic acid -methyl ester hydrochloride
CAS Number	16856-13-6
Molecular Formula
Molecular Weight	183.59 g/mol
Structure	-ester (side chain), -carboxylic acid (free)
pKa Values	-COOH: ~2.0, -NH : ~9.6 (Est.)
Appearance	White crystalline powder
Storage	-20°C, hygroscopic (Store under inert gas)

Critical Note on Isomers: "Aspartic acid methyl ester" usually refers to the

-isomer (4-methyl ester). The -isomer (1-methyl ester) is less common and used for C-terminal modifications. This guide focuses on the -isomer unless noted.

Solubility Landscape

The solubility of L-Aspartic acid

-methyl ester HCl follows a "Polarity-Ionic Strength" gradient. It behaves as a typical amino acid salt: highly soluble in high-dielectric solvents, sparingly soluble in alcohols with longer chains, and insoluble in non-polar solvents.

Quantitative Solubility Data

Solvent	Solubility Status	Concentration Limit (Approx.)	Mechanistic Insight
Water ( )	Highly Soluble	> 500 mg/mL	Ionic dipole interactions dominate; rapid dissolution.
Methanol (MeOH)	Soluble	~200 mg/mL	Soluble due to H-bonding; used as the primary reaction solvent.
DMSO	Highly Soluble	~100 mg/mL (544 mM)	Excellent for stock solutions; requires sonication.[2]
Ethanol (EtOH)	Sparingly Soluble	< 10 mg/mL	Dielectric constant is too low to support the salt lattice.
Diethyl Ether	Insoluble	< 0.1 mg/mL	Used as an anti-solvent for precipitation/crystallization.
Dichloromethane	Insoluble	Negligible	The HCl salt is too polar; requires protecting groups (e.g., Boc/Fmoc) for solubility.

Thermodynamics of Dissolution

• Endothermic Process: Dissolution in water and methanol is generally endothermic; heating facilitates saturation, which is critical for recrystallization protocols.

• Salting Out: High ionic strength buffers can decrease solubility, though this is rarely a limiting factor compared to pH effects.

Experimental Protocol: Purification via Recrystallization

The most effective purification method exploits the differential solubility between Methanol (solvent) and Diethyl Ether (anti-solvent). This protocol removes unreacted aspartic acid (insoluble in MeOH) and dimethyl ester byproducts (soluble in Ether).

Reagents Required[1][7][8][9]

• Crude L-Aspartic acid

  -methyl ester HCl[3][4]

• Anhydrous Methanol (MeOH)

• Anhydrous Diethyl Ether (

  )

• Thionyl Chloride (

  ) – If performing synthesis in situ

Step-by-Step Methodology

• Dissolution:

  • Suspend crude solid in minimal volume of anhydrous Methanol at room temperature.

  • Note: If synthesizing, this is the reaction mixture after

    addition.

  • Filtration (Critical): Filter the solution to remove any unreacted L-Aspartic acid, which is significantly less soluble in Methanol than the ester HCl.

• Crystallization:

  • Cool the clear Methanol filtrate to -10°C to 0°C.

  • Slowly add cold Diethyl Ether (Volume ratio 1:3 MeOH:Ether) with gentle stirring.

  • Observation: A white precipitate (needles) should form immediately.

• Isolation:

  • Allow the mixture to stand at 0°C for 30 minutes to maximize yield.

  • Filter the crystals under vacuum (Buchner funnel).

  • Wash the cake 2x with cold Diethyl Ether to remove residual acidity and moisture.

• Drying:

  • Dry under high vacuum over

    or KOH pellets to remove trace HCl and solvent.

  • Target Yield: ~90-95%.

  • Melting Point Check: Target range 174-177°C.

Stability & Degradation Pathways

The solubility advantage of the methyl ester comes with a stability trade-off. In aqueous solution, the compound is susceptible to two primary degradation pathways: Hydrolysis and Diketo-piperazine (DKP) Formation (if coupled).

Hydrolysis (pH Dependent)

The ester bond is labile. Stability is highest at acidic pH (< 3.0).

• Acidic pH: Stable for days at 4°C.

• Neutral/Basic pH (> 7.0): Rapid hydrolysis occurs, regenerating L-Aspartic acid and Methanol. This reaction is driven by hydroxide ion nucleophilicity.

Regioselectivity & Isomerization

During synthesis or storage in solution, the

-ester can undergo transesterification or migration to the -position, although the -form is kinetically favored in methanolic HCl.

Visualization: Synthesis and Degradation Logic

Caption: Figure 1. Reaction pathways for L-Aspartic acid esterification and purification logic. Green nodes indicate the target product; Red indicates degradation/starting material.

Application in Solid Phase Peptide Synthesis (SPPS)[7]

When using H-Asp(OMe)-OH in SPPS, solubility in DMF (Dimethylformamide) is the limiting factor for coupling reactions.

• Stock Preparation: Dissolve the HCl salt in DMF.

• Neutralization: The HCl salt must be neutralized in situ with a tertiary base (e.g., DIEA or NMM) to release the nucleophilic amine.

  • Caution: Premature neutralization in the absence of the activated carboxylic acid component can lead to dimerization or DKP formation.

• Coupling: Pre-activate the incoming amino acid (e.g., Fmoc-Xaa-OH) before adding the neutralized Asp-methyl ester solution.

References

• Nirmalahrudaya, C. (2014). Synthesis and Characterization of N-Cbz L-Aspartic acid beta-methyl ester. Journal of Chemical and Pharmaceutical Sciences. Retrieved from [Link]

Sources

• 1. CN102381999A - Synthetic method of L-aspartate-4-methyl ester-1-benzyl ester - Google Patents [patents.google.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chemimpex.com [chemimpex.com]
• 4. jchps.com [jchps.com]

Technical Monograph: Stability Dynamics and Preservation of Aspartic Acid Methyl Esters

Part 1: Executive Technical Summary

Compound Focus: L-Aspartic Acid

-Methyl Ester Hydrochloride (CAS: 16856-13-6) Criticality: High. This compound serves as a pivotal building block in solid-phase peptide synthesis (SPPS) and drug development. Its stability is non-trivial due to the autocatalytic potential of the aspartyl side chain.

The Core Challenge: Unlike simple amino acid esters, aspartic acid derivatives possess a unique vulnerability to intramolecular cyclization (Aspartimide formation). This degradation pathway is not merely a function of storage time but is catalytically accelerated by moisture, base exposure, and thermal stress. This guide delineates the mechanistic failures of this compound and provides a self-validating storage architecture to prevent them.

Part 2: Chemical Identity & Physicochemical Profile[1][2]

The commercial standard is the hydrochloride salt . The free base is kinetically unstable and rapidly cyclizes.

Property	Specification
IUPAC Name	(2S)-2-amino-4-methoxy-4-oxobutanoic acid hydrochloride
Common Name	H-Asp(OMe)-OH[1]·HCl
CAS Number	16856-13-6
Molecular Weight	183.59 g/mol
Physical State	White crystalline powder
Solubility	High in , MeOH; Low in , Hexane
Hygroscopicity	Moderate to High (Deliquescent potential)
pKa (approx)	-COOH: 2.1, -NH3+: 9.8

Part 3: Mechanistic Instability Analysis (Deep Dive)

The Aspartimide Trap

The primary degradation mechanism is not simple hydrolysis, but base-catalyzed intramolecular cyclization . Even trace moisture can create localized regions of basicity or mobility that facilitate this reaction.

• Proton Abstraction: Under basic conditions (or insufficient protonation in storage), the nitrogen of the peptide backbone (or the

  -amino group in the monomer) becomes nucleophilic.

• Nucleophilic Attack: This nitrogen attacks the ester carbonyl carbon of the

  -methyl side chain.

• Cyclization: Methanol is expelled, forming a five-membered succinimide ring (Aspartimide).

• Ring Opening (Degradation): The ring hydrolyzes, but indiscriminately, yielding a mixture of

  -aspartyl (native) and -aspartyl (isopeptide) products.

Visualization of Degradation Pathway

The following diagram illustrates the kinetic trap of aspartimide formation.

Figure 1: The mechanistic pathway of aspartimide formation. Note that Path B results in a permanent chemical defect (

-aspartyl peptide) that is difficult to separate.

Part 4: Storage & Preservation Architecture

To maintain purity >99%, a "Passive Defense" strategy is insufficient. You must employ an Active Exclusion System .

The "Zero-Moisture" Protocol

Moisture is the initiator of the hydrolysis that lowers local acidity, eventually permitting cyclization.

• Primary Container: Amber glass vial (Type I borosilicate) with a Teflon-lined screw cap. Plastic containers are permeable to moisture over long durations.

• Headspace: Purged with dry Argon or Nitrogen gas immediately before sealing.

• Secondary Containment: The vial must be placed inside a desiccator or a secondary jar containing active silica gel or

  sachets.

• Temperature: Store at -20°C .

  • Why? Arrhenius kinetics dictate that reaction rates for hydrolysis drop significantly at sub-zero temperatures.

  • Warning: Allow the vial to equilibrate to room temperature before opening to prevent condensation from forming on the cold powder (hygroscopic shock).

Decision Logic for Handling

Use this workflow to determine if your reagent is safe to use.

Figure 2: Operational workflow for handling hygroscopic amino acid esters.

Part 5: Quality Assurance & Validation Protocols

Trusting the label is a risk. Verify the integrity of the ester bond before critical syntheses.

Protocol: High-Performance Liquid Chromatography (HPLC)

This method separates the intact methyl ester from the hydrolyzed free acid and potential aspartimide byproducts.

System Suitability:

• Resolution (

  ): > 1.5 between Asp-OMe and Asp-OH.

• Tailing Factor: < 1.5 (Amines tend to tail; ensure TFA is fresh).

Methodology:

• Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 3.5 µm or 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Milli-Q).

• Mobile Phase B: 0.1% TFA in Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (peptide bond/ester absorption).

• Gradient:

  • 0-5 min: 0% B (Isocratic hold to elute free salts/acid).

  • 5-20 min: 0% -> 40% B (Linear gradient).

  • Note: Asp-OMe is polar; it will elute relatively early but after the free Aspartic acid.

Rapid Purity Check (TLC)

For a quick qualitative check in the lab:

• Stationary Phase: Silica Gel 60

  .

• Mobile Phase: n-Butanol : Acetic Acid : Water (3:1:1).

• Visualization: Ninhydrin stain.

  • Result: Free Aspartic acid will have a lower

    value than the Methyl Ester.

  • Aspartimide:[2] Often appears as a faint spot with distinct

    (usually higher).

Part 6: References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12832747, L-Aspartic acid beta-methyl ester hydrochloride. Retrieved from [Link]

• Bodanszky, M., & Martinez, J. (1981). Side Reactions in Peptide Synthesis. In: The Peptides Analysis, Synthesis, Biology.[3][4] Academic Press. (Foundational text on Aspartimide mechanisms).

Sources

• 1. beta-Methyl L-aspartate hydrochloride | 16856-13-6 [chemicalbook.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Biological Roles and Pharmacokinetics of Aspartic Acid Esters: A Technical Guide

Executive Summary

Aspartic acid esters represent a critical chemical class in both endogenous metabolism and synthetic pharmacology. While free L-aspartic acid (Asp) acts as a primary excitatory neurotransmitter, its esterified derivatives—specifically at the

- or -carboxyl positions—exhibit distinct lipophilicity, receptor binding profiles, and metabolic fates.

This guide analyzes the biological utility of Asp-esters, focusing on their role as prodrug moieties for Blood-Brain Barrier (BBB) penetration and their pharmacologic activity as NMDA receptor modulators . It provides actionable protocols for assessing enzymatic stability and visualizing the metabolic "lock-in" mechanism essential for CNS drug delivery.

Part 1: Chemical Biology and Metabolic Fate

The Esterification Advantage

Physiologically, free L-aspartic acid is highly polar (pI

2.77) and does not passively diffuse across the BBB. Esterification of the carboxyl groups masks the negative charge, significantly increasing (lipophilicity).

• -Esters: primarily used to protect the C-terminus during peptide synthesis or to facilitate prodrug uptake.
• -Esters: modify the side chain, altering the molecule's interaction with the glutamate binding pocket of NMDA receptors.

Enzymatic Hydrolysis Mechanism

The biological lifespan of an Asp-ester is dictated by Carboxylesterases (CES) , primarily CES1 (liver-dominant) and CES2 (intestine-dominant). These enzymes utilize a Serine-Histidine-Glu/Asp catalytic triad to hydrolyze the ester bond, releasing the parent amino acid and an alcohol.

Critical Consideration for Drug Design: For methyl esters (e.g., L-Aspartic acid

-methyl ester), the hydrolysis byproduct is methanol . While low-dose exposure is metabolically manageable (oxidized to formate), high-load prodrugs must account for potential formate neurotoxicity.

Visualization: CES Catalytic Cycle

The following diagram illustrates the catalytic mechanism of carboxylesterase acting on an Asp-ester.

Figure 1: The catalytic cycle of Carboxylesterase (CES) hydrolyzing an aspartic acid ester.[1] Note the regeneration of the free enzyme.

Part 2: Neuropharmacology and the "Lock-In" Principle

The Prodrug "Lock-In" Strategy

A major challenge in CNS drug development is the BBB. Aspartic acid esters function as "Trojan Horses."

• Entry: The ester is lipophilic and crosses the endothelial membrane.

• Activation: Intracellular esterases (ubiquitous in brain tissue) hydrolyze the ester.

• Lock-In: The regenerated L-aspartic acid (or drug conjugate) is ionized at physiologic pH. It cannot diffuse back out, effectively concentrating the active agent in the brain interstitial fluid (ISF).

NMDA Receptor Interaction

L-Aspartic acid

-methyl ester is not pharmacologically inert. It acts as an agonist at the N-methyl-D-aspartate (NMDA) receptor.

• Mechanism: It mimics the dicarboxylic acid structure of glutamate.

• Risk Profile: High concentrations can lead to excitotoxicity —pathological overstimulation of neurons leading to calcium influx and apoptosis.

• Therapeutic Window: In controlled doses (e.g., as seen in ergogenic aids), it may potentiate synaptic plasticity, but the margin of safety is narrower than with non-esterified amino acids due to the combined effects of the agonist activity and the methanol metabolite.

Figure 2: The "Lock-In" Principle. Lipophilic esters cross the BBB, are hydrolyzed to charged species, and become trapped to activate CNS receptors.

Part 3: Experimental Protocols

Protocol A: Enzymatic Stability Assay (In Vitro Half-Life)

Purpose: To determine the metabolic stability of novel Asp-esters in plasma or liver microsomes.

Reagents:

• Phosphate Buffered Saline (PBS), pH 7.4.

• Porcine Liver Esterase (PLE) or Human Plasma.

• Internal Standard: L-Phenylalanine (non-interfering amino acid).

• Quenching Solution: Ice-cold Acetonitrile (ACN) with 1% Formic Acid.

Workflow:

• Preparation: Dissolve Asp-ester substrate to 1 mM in PBS.

• Initiation: Add 1 unit/mL of PLE (or 10% plasma volume) to the substrate solution at 37°C.

• Sampling: At

  minutes, withdraw 50 L aliquots.

• Quenching: Immediately mix aliquot with 150

  L Quenching Solution to precipitate proteins. Vortex for 30s.

• Clarification: Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Analysis: Inject supernatant into HPLC/MS.

Data Analysis: Plot

vs. Time. The slope represents the elimination rate constant.

Protocol B: HPLC Quantification of Hydrolysis

Purpose: To quantify the release of L-Aspartic acid and verify mass balance.

Parameter	Setting
Column	C18 Reverse Phase (e.g., Agilent Zorbax), 3.5 m, 4.6 x 100 mm
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	0-5 min: 0% B (Isocratic for Asp retention); 5-15 min: 0-50% B (Elute Ester)
Flow Rate	1.0 mL/min
Detection	UV at 210 nm (Amide/Ester bond) or Fluorescence (if derivatized with OPA)

Expert Insight: L-Aspartic acid is highly polar and may elute in the void volume. For precise quantification, use Pre-column Derivatization with o-phthalaldehyde (OPA) to increase retention and sensitivity.

References

• Metabolic Hydrolysis

  • Title: Carboxylesterases: General detoxifying enzymes.
  • Source: Hatfield, M. J., & Potter, P. M. (2011). Biochimica et Biophysica Acta.

  • URL:[Link]

• Neurotoxicity & Agonism

  • Title: Aspartate neurotoxicity on cultured cortical neurons.[2]

  • Source: Choi, D. W., et al. (1989). Journal of Neuroscience Research.

  • URL:[Link]

• Prodrug Strategies

  • Title: Prodrugs and their activation mechanisms for brain drug delivery.[3]

  • Source: Lillethorup, I. A., et al. (2025). Chemical Society Reviews.

  • URL:[Link](Note: Generalized link to Chem Soc Rev for prodrug mechanisms)

• Enzymatic Synthesis

  • Title: Subtilisin-Catalyzed Synthesis of Amino Acid and Peptide Esters.[4]

  • Source: Liu, Y., et al. (2004). Organic Letters.

  • URL:[Link]

Sources

• 1. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 2. Aspartate neurotoxicity on cultured cortical neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prodrugs and their activation mechanisms for brain drug delivery - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D4MD00788C [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Aspartic acid methyl ester natural occurrence

Title: The Transient Methylome: Aspartic Acid Methyl Esters in Protein Aging and Repair Subtitle: A Technical Deep-Dive into PIMT-Mediated Isoaspartyl Methylation, Detection Methodologies, and Biological Implications.

Executive Summary

Unlike stable metabolic intermediates, the Aspartic Acid Methyl Ester (specifically the protein-bound L-isoaspartyl O-methyl ester) exists in nature primarily as a transient, high-energy intermediate. Its occurrence is almost exclusively tied to the Protein L-isoaspartyl methyltransferase (PIMT) repair pathway—a ubiquitous quality-control mechanism found in bacteria, plants, and mammals.

This guide serves as a critical resource for researchers investigating protein aging, deamidation kinetics, and neurodegenerative pathology. It moves beyond basic definitions to explore the causality of ester formation, the instability that drives protein repair, and the rigorous protocols required to detect these fleeting chemical species.

Part 1: Chemical Biology & The "Natural Occurrence" Paradox

To understand the natural occurrence of aspartic acid methyl esters, one must distinguish between the stable alpha (

) esters used in synthesis and the labile beta ( ) or iso esters found in biology.

The Isoaspartyl Problem

In biological systems, Asparagine (Asn) and Aspartic Acid (Asp) residues are prone to spontaneous non-enzymatic degradation.[1][2]

• Deamidation/Dehydration: Asn deamidates and Asp dehydrates to form a cyclic succinimide intermediate.[1]

• Hydrolysis: This ring opens spontaneously. ~70-85% of the time, it opens incorrectly, forming an L-isoaspartyl (L-isoAsp) residue.[2]

  • Consequence: The peptide backbone is routed through the side-chain

    -carboxyl group, introducing a "kink" that disrupts protein structure and function (e.g., in Calmodulin, Bcl-xL, p53).

The Methyl Ester Solution (PIMT)

Nature does not tolerate L-isoAsp accumulation. The enzyme PIMT (EC 2.1.1.[3]77) recognizes the L-isoAsp motif and methylates the

-carboxyl group using S-adenosylmethionine (SAM) as the donor.[3]

• The Product: Protein L-isoaspartyl

  -methyl ester .

• The Fate: This ester is highly reactive. It undergoes rapid spontaneous demethylation (half-life

  10-20 mins at pH 7.4) to reform the succinimide ring.

• The Result: This forces the system to "roll the dice" again. Upon re-hydrolysis, a portion of the succinimide converts back to normal L-Asp.[1][3][4][5] Multiple cycles eventually repair the protein.

Part 2: The PIMT Repair Pathway (Mechanism)

The following diagram illustrates the "repair loop" where the aspartic acid methyl ester serves as the critical activation step to reverse protein damage.

Figure 1: The PIMT-mediated repair cycle.[3][4][5][6] The L-isoaspartyl methyl ester is the high-energy intermediate that facilitates the reformation of the succinimide ring, allowing a return to the native L-Aspartyl state.

Part 3: Analytical Methodologies

Detecting aspartic acid methyl esters is notoriously difficult due to their lability. Standard proteomics (LC-MS/MS) often fails because the ester hydrolyzes during digestion or ionization.

The Challenge of Half-Life

Condition	Half-Life of L-IsoAsp Methyl Ester	Implication
pH 7.4 (Physiological)	10–20 minutes	Cannot be isolated from fresh tissue without stabilization.
pH 2.0 (Acidic)	Several hours	Acid quenching is required immediately upon cell lysis.
pH 8.5 (Basic)	< 2 minutes	Standard alkaline lysis buffers destroy the signal immediately.

The Gold Standard: Vapor Diffusion Assay

To quantify these esters, researchers do not measure the ester directly. Instead, they hydrolyze the ester under controlled basic conditions and entrap the released volatile methanol.

Part 4: Experimental Protocol (Vapor Diffusion Assay)

Objective: Quantify the "Methyl-Accepting Capacity" of a protein sample (indirect measurement of IsoAsp burden) or measure endogenous methyl esters.[7]

Reagents:

• Enzyme: Recombinant PIMT (commercially available or purified).

• Donor: [

  H]-S-Adenosylmethionine (SAM).[8]

• Stop Solution: 0.2 M Sodium Borate (pH 10.0) + 2% SDS (to denature and release methanol).

Step-by-Step Workflow:

• Methylation Reaction:

  • Incubate substrate protein (10-50 µg) with PIMT (0.5 µg) and [

    H]-SAM (10 µM) in 100 mM Bis-Tris buffer (pH 6.0).

  • Note: pH 6.0 is chosen to minimize spontaneous demethylation during the labeling phase.

  • Incubate at 30°C for 30 minutes.

• Reaction Termination & Hydrolysis:

  • Transfer 40 µL of the reaction mixture onto a piece of pleated filter paper.

  • Place the filter paper into the cap of a scintillation vial containing 2 mL of scintillation fluid (non-volatile fluor).

  • Crucial Step: Add 20 µL of Stop Solution (High pH Borate) directly onto the filter paper and immediately cap the vial.

• Vapor Diffusion (The "Trap"):

  • The high pH causes the [

    H]-methyl ester to hydrolyze, releasing [ H]-methanol (volatile).

  • The [

    H]-SAM (non-volatile) remains on the filter paper in the cap.

  • Incubate vials at 40°C for 1 hour. The [

    H]-methanol diffuses from the paper into the scintillation fluid below.

• Quantification:

  • Remove the cap (discarding the filter paper with unreacted SAM).

  • Cap with a fresh lid and count via Liquid Scintillation Counting (LSC).

Figure 2: The Vapor Diffusion Assay workflow. This method isolates the volatile methyl group (methanol) from the non-volatile donor (SAM), enabling precise quantification of aspartic acid methyl esters.

Part 5: Biological Implications & Drug Development[9]

Biomarker for Protein Aging

The accumulation of isoaspartyl residues (and the resulting methyl ester flux) is a hallmark of protein aging.

• Pharmaceuticals: Monoclonal antibodies (mAbs) stored in liquid formulation often degrade via Asn deamidation. Detecting the "methyl-accepting capacity" (IsoAsp content) is a critical Quality Control (QC) step for mAb stability profiles.

• Diagnostics: Elevated levels of isoaspartyl proteins in RBC membranes or urine are investigated as biomarkers for oxidative stress and aging.

Neurodegeneration (Alzheimer’s)

PIMT-knockout mice die from fatal seizures at 4-6 weeks. This proves that the repair of isoaspartyl residues (via the methyl ester intermediate) is essential for neuronal survival.

• Mechanism: Damaged proteins (e.g., Synapsin) accumulate in the brain, leading to aggregate formation and synaptic dysfunction.

References

• Clarke, S. (2003). "Aging as war between chemical and biochemical processes: protein methylation and the recognition of age-damaged proteins for repair." Ageing Research Reviews.

• Aswad, D. W., et al. (2000). "Isoaspartate in peptides and proteins: formation, significance, and analysis." Journal of Pharmaceutical and Biomedical Analysis.

• Desrosiers, R. R., & Béliveau, R. (1999). "Functional regulation of the protein repair enzyme L-isoaspartyl methyltransferase." Cellular and Molecular Life Sciences.

• Bennett, E. J., et al. (2007). "Protein-repairing enzyme L-isoaspartyl methyltransferase (PIMT/PCMT1) function in longevity and behavior." Neurobiology of Aging.

• Reissner, K. J., & Aswad, D. W. (2003). "Deamidation and isoaspartate formation in proteins: unwanted ubiquity or functional modulator?" Cellular and Molecular Life Sciences.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Protein Repair l-Isoaspartyl Methyltransferase1 Is Involved in Both Seed Longevity and Germination Vigor in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. L-isoaspartyl methyltransferase - Wikipedia [en.wikipedia.org]
• 4. PIMT-Mediated Labeling of L-isoAspartic Acid with Tris Facilitates Identification of Isomerization Sites in Long-Lived Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isolation and Identification of Protein L-Isoaspartate-O-Methyltransferase (PIMT) Interacting Proteins in Salmonella Typhimurium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. US5273886A - Determination of isoaspartate in proteins - Google Patents [patents.google.com]
• 8. Proteomic identification of novel substrates of a protein isoaspartyl methyltransferase repair enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Management of Aspartic Acid Side-Chain Protection in Peptide Synthesis

[1][2][3]

Executive Summary

In solid-phase peptide synthesis (SPPS), Aspartic Acid (Asp) presents a unique chemical liability: the

-carboxyl group.[1] While necessary for biological function, this side chain is prone to a specific, sequence-dependent side reaction known as aspartimide formation .[1][2] This reaction not only lowers yield but introduces impurities ( -aspartyl peptides and diastereomers) that are often inseparable from the target molecule by standard HPLC.[1][3]

This guide provides a technical analysis of Asp protecting groups, moving from standard protocols to advanced steric shielding and orthogonal deprotection strategies.[1][2] It is designed for medicinal chemists requiring high-fidelity synthesis of complex sequences.[1]

The Mechanistic Challenge: Aspartimide Formation

The "Aspartimide Problem" is the primary driver for selecting specialized Asp protecting groups.[2] It occurs most frequently during Fmoc removal (basic conditions) but can also be acid-catalyzed.[1]

The Mechanism

Under basic conditions (e.g., 20% piperidine), the nitrogen of the subsequent amino acid residue (

) is deprotonated.[1][2] This nucleophilic nitrogen attacks the ester carbonyl of the Asp side chain, cyclizing to form a five-membered succinimide ring (aspartimide).[1][4][3][5]

This intermediate is highly reactive and undergoes ring-opening hydrolysis, leading to a mixture of:

• -Asp peptides (Desired, but often racemized).[1]
• -Asp peptides (Major byproduct, difficult to separate).[1][4]

• Piperidides (If piperidine opens the ring).[1][2]

Visualization of the Pathway

The following diagram illustrates the critical failure mode of standard Asp protection.

Figure 1: The mechanism of base-catalyzed aspartimide formation leading to inseparable byproducts.[1][4]

Standard Protection Strategies

tert-Butyl Ester (OtBu)

Standard for Fmoc SPPS. The tert-butyl ester is the workhorse of Fmoc chemistry.[1] It is stable to base (piperidine) and removed by strong acid (95% TFA).[1][2]

• Pros: Cost-effective, clean removal, standard in automated synthesizers.[1][2]

• Cons: Insufficient steric bulk to prevent aspartimide formation in "prone" sequences.[4][2][3]

• Usage: Safe for ~80% of sequences.[1][2]

Cyclohexyl (OcHex) / Benzyl (OBn)

Standard for Boc SPPS. In Boc chemistry, the

-amine is protected by acid-labile Boc, requiring the side chain to be stable to TFA.[1][2]

• Mechanism: Removed by HF (Hydrofluoric acid) or TFMSA at the end of synthesis.[1][2]

• Note: OcHex is preferred over OBn in Boc chemistry as it is more resistant to base-catalyzed succinimide formation during neutralization steps.[1]

Advanced Strategies for Sequence-Dependent Issues

When Asp is followed by small amino acids (Gly, Ala, Ser, Asn), the steric freedom allows rapid cyclization.[1][2] The sequence Asp-Gly is notoriously difficult, often resulting in >30% byproduct formation with standard OtBu protection.[1]

Steric Shielding: The "Bulky" Esters

To combat cyclization, chemists employ esters with massive steric bulk that physically block the backbone nitrogen from attacking the side-chain carbonyl.[2]

Protecting Group	Abbr.	Structure	Stability	Indication
3-methylpent-3-yl	OMpe	Bulky alkyl chain	Stable to 20% Pip; Cleaved by 95% TFA	First-line defense for Asp-Gly, Asp-Asn sequences.[1] Reduces aspartimide by ~10-fold vs OtBu.
5-n-butyl-5-nonyl	OBno	Long, flexible alkyl tails	Stable to 20% Pip; Cleaved by 95% TFA	Extreme bulk. Used when OMpe fails.[1] Almost completely eliminates aspartimide in Asp-Gly motifs.
2-phenylisopropyl	O-2-PhiPr	Phenyl-substituted	Hyper-acid labile (1% TFA); Stable to Base	Orthogonal. Can be removed selectively without cleaving the peptide from the resin (if linker permits).[1]

Decision Matrix for Group Selection

Use the following logic flow to select the correct protecting group for your sequence.

Figure 2: Selection logic for Asp protecting groups based on sequence liability.

Orthogonal Protection

Orthogonal groups allow the deprotection of the Asp side chain while the peptide remains on the resin and fully protected elsewhere.[2] This is essential for:

• Cyclization (Head-to-Side-Chain or Side-Chain-to-Side-Chain).[1][6]

• On-resin glycosylation or fluorophore labeling.[1]

Allyl Ester (OAll)[1][4][9]

• Stability: Stable to TFA (acid) and Piperidine (base).[1][2]

• Deprotection: Palladium(0)-catalyzed allyl transfer.[1][7]

• Protocol Note: Must be performed under inert atmosphere (Argon/Nitrogen).

2-Phenylisopropyl Ester (O-2-PhiPr)[1][9]

• Stability: Stable to Piperidine.[4]

• Deprotection: 1% TFA in DCM.[1][2][6]

• Orthogonality: This group is orthogonal to OtBu .[1][7] You can remove O-2-PhiPr with dilute acid (1% TFA) leaving OtBu groups (which require >50% TFA) intact.[1] This is superior to Allyl for labs lacking organometallic setups, provided the resin linker is not cleaved by 1% TFA (e.g., use Rink Amide, not 2-Chlorotrityl).[1][2]

Experimental Protocols

Protocol A: Palladium-Catalyzed Allyl Deprotection (On-Resin)

For removal of Fmoc-Asp(OAll)-OH side chain protection.[1]

Reagents:

• Tetrakis(triphenylphosphine)palladium(0) [

  ][1][2]

• Phenylsilane (

  ) or N-Methylmorpholine (NMM) in Acetic Acid.[1]

• Solvent: Dry DCM (Dichloromethane).[1][2]

Workflow:

• Wash: Swell resin in DCM (

  min).

• Catalyst Prep: Dissolve

  (0.1 eq) and Phenylsilane (10 eq) in dry DCM.

  • Alternative Scavenger:

    :AcOH:NMM (37:2:1).[1][2][6]

• Reaction: Add solution to resin. Bubble Argon through the mixture or shake gently under Argon for 2 hours.

  • Critical: Exclude oxygen to preserve the catalyst.[2]

• Wash: Drain and wash with DCM (

  ), DMF ( ), and Sodium Diethyldithiocarbamate (0.5% in DMF) to remove Pd residues.[1][2]

Protocol B: Suppression of Aspartimide with HOBt

For standard Asp(OtBu) sequences that show minor impurities.[1][2]

If bulky groups (OMpe) are unavailable, modifying the deprotection cocktail can help.[1][2]

• Standard Cocktail: 20% Piperidine in DMF.

• Modified Cocktail: 20% Piperidine / 0.1M HOBt (Hydroxybenzotriazole) in DMF.

  • Mechanism:[1][4][6][8][9] HOBt acts as an acidic modifier, suppressing the ionization of the amide backbone without neutralizing the piperidine enough to stop Fmoc removal.[2]

References

• Mergler, M., et al. (2003).[1][2] "The aspartimide problem in Fmoc-based SPPS. Part I." Journal of Peptide Science. Link[1][2]

• Behrendt, R., et al. (2016).[1][2] "New t-butyl based aspartate protecting groups preventing aspartimide formation in Fmoc SPPS."[1] Journal of Peptide Science. Link

• Karlström, A., & Undén, A. (1996).[1][2] "A new protecting group for aspartic acid that minimizes piperidine-catalyzed aspartimide formation in Fmoc solid phase peptide synthesis."[1] Tetrahedron Letters. Link[1][2]

• Sigma-Aldrich (Merck). "Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH."[1] Technical Whitepaper. Link

• Aapptec. "Fmoc-Asp(O-2-PhiPr)-OH Technical Data." Product Guide. Link

Sources

• 1. CAS 146982-24-3: Fmoc-Asp(OAll)-OH | CymitQuimica [cymitquimica.com]
• 2. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 7. peptide.com [peptide.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of L-aspartic acid α-methyl ester protocol

Application Note: High-Purity Regioselective Synthesis of L-Aspartic Acid

-Methyl Ester

Executive Summary & Scientific Rationale

The synthesis of L-Aspartic acid

-methyl ester (H-Asp-OMe) presents a classic regioselectivity paradox in amino acid chemistry. Unlike simple mono-carboxylic acids, aspartic acid contains two carboxyl groups ( and ) with distinct electronic and steric environments.

The "Beta-Ester Trap": A common pitfall for researchers is the assumption that direct esterification (e.g., Thionyl Chloride/Methanol or HCl/Methanol) yields the

-ester. Kinetic studies and crystallographic data confirm that direct proton-catalyzed esterification of free L-aspartic acid preferentially precipitates the -methyl ester (H-Asp(OMe)-OH·HCl) due to the specific solubility profile of the hydrochloride salt and the relative reactivity of the distal carboxyl group [1, 2].

To achieve high-purity synthesis of the

-methyl ester , one must bypass this thermodynamic sink. The most authoritative and scalable protocol involves an indirect "Anhydride Route" utilizing N-protection (typically Benzyloxycarbonyl, Z- or Cbz-). This method leverages the formation of a cyclic anhydride intermediate, which, upon methanolysis, favors the formation of the -ester due to steric steering and electronic effects, followed by catalytic hydrogenolysis to yield the final product.

Reaction Mechanism & Workflow

The synthesis proceeds through four distinct phases:

• N-Protection: Masking the amine to prevent polymerization.

• Cyclization: Dehydration to form the aspartic anhydride.

• Regioselective Ring Opening: Methanolysis of the anhydride.

• Deprotection: Removal of the Z-group to yield the free amine.

Visual Workflow (Graphviz)

Figure 1: Synthetic pathway via the Anhydride Route, bypassing the direct

-esterification trap.

Detailed Experimental Protocol

Safety Note: This protocol involves the use of acetic anhydride (lachrymator), methanol (flammable/toxic), and hydrogen gas (explosive). All operations must be performed in a fume hood.

Phase 1: Preparation of N-Cbz-L-Aspartic Anhydride

Note: Z-Asp-OH is commercially available. If synthesizing from L-Asp, use standard Schotten-Baumann conditions with Benzyl chloroformate.

• Reagents:

  • N-Cbz-L-Aspartic Acid (Z-Asp-OH): 26.7 g (0.1 mol)

  • Acetic Anhydride: 100 mL (Excess)

  • Solvent: Ethyl Acetate or precipitate directly from Ac2O.

• Procedure:

  • Suspend Z-Asp-OH in acetic anhydride.

  • Heat gently to 45–50°C with stirring. The solid will dissolve as the reaction proceeds (approx. 1–2 hours). Critical: Do not overheat (>60°C) to avoid racemization.

  • Concentrate the solution under reduced pressure (rotary evaporator) to remove excess acetic anhydride and acetic acid.

  • Add dry diethyl ether or hexane to the residue to induce crystallization.

  • Filter the white crystalline solid (Z-Asp-Anhydride).

  • Yield Target: >90%.

  • Storage: Use immediately or store in a desiccator (hydrolysis sensitive).

Phase 2: Regioselective Methanolysis

This step determines the

ratio.[1][2] In bulk methanol, the -ester is generally favored (approx. 60–70%), but purification is required.

• Reagents:

  • Z-Asp-Anhydride (from Phase 1)

  • Methanol (Anhydrous): 100 mL

• Procedure:

  • Dissolve Z-Asp-Anhydride in anhydrous methanol at room temperature .

  • Stir for 12–24 hours. The anhydride ring opens to form a mixture of Z-Asp-OMe (

    ) and Z-Asp(OMe)-OH ( ).

  • Evaporate the methanol to yield a thick oil or syrup.

• Purification (The Separation Step):

  • Dissolve the residue in a minimal amount of Ethyl Acetate.

  • Extraction Strategy: Extract with 5% NaHCO3. Both isomers are carboxylic acids (one protected at

    , one at ) and will move to the aqueous phase. However, the -ester (Z-Asp-OMe) is less soluble in water than the -ester derivative in certain pH ranges, or they can be separated by fractional crystallization using dicyclohexylamine (DCHA).

  • Preferred Method (Crystallization): The

    -isomer can often be crystallized from specific solvent systems (e.g., Ether/Petroleum Ether) or purified via column chromatography (SiO2, CHCl3/MeOH gradient).

  • Validation: Check TLC or HPLC. The

    -ester typically runs slightly higher (less polar) than the -ester on silica in acidic mobile phases.

Phase 3: Deprotection (Hydrogenolysis)

• Reagents:

  • Purified Z-Asp-OMe

  • Pd/C (10% Palladium on Carbon): 10% w/w

  • Methanol[3][4][5][6]

  • HCl (1 equivalent, e.g., 1M methanolic HCl)

• Procedure:

  • Dissolve Z-Asp-OMe in methanol containing 1 equivalent of HCl (to form the salt immediately upon deprotection).

  • Add Pd/C catalyst under inert atmosphere (Argon/Nitrogen).

  • Introduce Hydrogen gas (balloon pressure or 1 atm).

  • Stir vigorously for 2–4 hours. Monitor by TLC (disappearance of UV-active Z-group).

  • Filter through Celite to remove the catalyst.

  • Concentrate the filtrate.

  • Precipitate the product by adding cold Diethyl Ether.

• Final Product: H-Asp-OMe·HCl (White crystalline solid).

Analytical Data & Quality Control

To validate the synthesis, you must distinguish the

-ester from the -ester. NMR is the definitive tool.

Feature	-Methyl Ester (H-Asp-OMe)	-Methyl Ester (H-Asp(OMe)-OH)
Reaction Origin	Anhydride Route / Side-chain protection	Direct SOCl2/MeOH esterification
1H NMR (OCH3)	Singlet ~3.7–3.8 ppm	Singlet ~3.6–3.7 ppm (Often slightly upfield)
1H NMR ( -CH)	~4.4 ppm (Deshielded by ester)	~3.9–4.0 ppm (Less deshielded, free COOH)
Solubility (HCl salt)	Soluble in MeOH, Water	Precipitates from MeOH/Ether easily

Key QC Check: Dissolve the final product in D2O.

• If the

  -proton (methine next to amine) appears as a triplet/dd around 4.4–4.5 ppm , you have the -ester .

• If the

  -proton appears upfield around 3.9–4.0 ppm , you likely have the -ester (or the free acid).

References

• Ariyoshi, Y., et al. (1973). Sensory properties of aspartame analogues and the separation of isomers. Bulletin of the Chemical Society of Japan , 46(6), 1893-1897. Link

• Bachman, G. L. (1979). Process for the preparation of alpha-L-aspartyl-L-phenylalanine methyl ester. U.S. Patent 4,173,562 .[1][4] Link

• Seki, M., et al. (2000).[7] Practical synthesis of (R)-4-mercaptopyrrolidine-2-thione from L-aspartic acid. The Journal of Organic Chemistry , 65(2), 517-522.[7] (Discusses aspartic acid ester derivatives).[1][6][7][8][9][10][11] Link

• TargetMol Application Data. L-Aspartic acid beta-methyl ester hydrochloride. (Confirming the direct method yields the beta-ester). Link

Disclaimer: This protocol is for research purposes only. The synthesis of amino acid derivatives requires compliance with all local chemical safety and hazardous waste disposal regulations.

Sources

• 1. US4946988A - Process for the preparation of α-L-aspartyl-L-phenylalanine methyl ester hydrochloride by use of isolated N-formyl L-aspartic anhydride - Google Patents [patents.google.com]
• 2. US5334746A - Process for producing α-L-aspartyl-L-phenylalanine methyl ester - Google Patents [patents.google.com]
• 3. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. EP0055612B1 - Recovery of l-phenylalanine and l-aspartic acid during preparation of alpha-l-aspartyl-l-phenylalanine methyl ester - Google Patents [patents.google.com]
• 5. EP0221878A2 - Process for the preparation of alpha-L-aspartyl-L-phenylalanine methyl ester - Google Patents [patents.google.com]
• 6. data.epo.org [data.epo.org]
• 7. L-Aspartic acid β-methyl ester 16856-13-6 [sigmaaldrich.com]
• 8. Synthesis and characteristics of an aspartame analogue, L-asparaginyl L-3-phenyllactic acid methyl ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. snowhitechem.com [snowhitechem.com]
• 10. pharmaffiliates.com [pharmaffiliates.com]
• 11. β-Methyl L-aspartate hydrochloride | Amino Acids and Derivatives | TargetMol [targetmol.com]

Aspartic acid β-methyl ester hydrochloride synthesis

Application Note: High-Purity Synthesis of L-Aspartic Acid

-Methyl Ester Hydrochloride

Executive Summary

L-Aspartic acid ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

-methyl ester hydrochloride (H-Asp(OMe)-OH[1][2][3]·HCl, CAS: 16856-13-6) is a critical intermediate in peptide synthesis and medicinal chemistry. It serves as a building block for introducing side-chain protected aspartyl residues, preventing aspartimide formation, and enabling orthogonal deprotection strategies.

This guide details a robust, scalable protocol for the regioselective synthesis of the

-ester directly from free L-aspartic acid. Unlike methods requiring N-protection or complex coupling reagents, this protocol utilizes a thionyl chloride-methanol system under kinetically controlled conditions to favor the -isomer, driven by specific solubility profiles.

Scientific Principles & Reaction Mechanism

The Regioselectivity Challenge

Aspartic acid possesses two carboxylic acid groups: the ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

-carboxyl (adjacent to the amine) and the -carboxyl (side chain).

• ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  -Carboxyl: Sterically hindered by the protonated ammonium group ( ) but electronically activated by the inductive effect.
• -Carboxyl: Less sterically hindered but further from the electron-withdrawing ammonium group.

In the presence of thionyl chloride (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

) and methanol, the reaction proceeds via the formation of an acyl chloride or activated complex. While thermodynamic equilibrium favors the diester (dimethyl aspartate), kinetic control at low temperatures combined with the solubility difference of the products allows for the isolation of the ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> -monoester. The ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> -ester hydrochloride crystallizes preferentially from the reaction matrix upon the addition of ether, arresting further esterification to the diester.

Reaction Scheme

Figure 1: Reaction pathway highlighting the kinetic selection of the

-ester.

Experimental Protocol

Materials & Equipment

• Reagents:

  • L-Aspartic Acid (Reagent Grade, >99%)[4]

  • Thionyl Chloride (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    ) (99+%, Freshly distilled preferred)

  • Methanol (Anhydrous, <0.05% water)[4]

  • Diethyl Ether (ACS Reagent, Anhydrous)[4]

• Equipment:

  • Three-neck round-bottom flask (250 mL)

  • Magnetic stirrer & PTFE stir bar[4]

  • Addition funnel (pressure-equalizing)

  • Ice-salt bath (

    )

  • Calcium chloride drying tube or Nitrogen inlet[4]

Step-by-Step Synthesis

Caution: Thionyl chloride is highly corrosive and releases toxic ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

and gases. Perform all operations in a functioning fume hood.

• Preparation of Reagent Solution (In Situ HCl generation):

  • Charge the flask with 27 mL of anhydrous methanol .

  • Cool the methanol to

    using an ice-salt bath.

  • Critical Step: Add 3.86 mL (53 mmol) of Thionyl Chloride dropwise over 20 minutes. Maintain temperature below

    .

  • Rationale: Slow addition prevents overheating and uncontrolled boiling of methanol.[4] This generates anhydrous

    and methyl sulfite intermediates.

• Addition of Substrate:

  • Add 5.0 g (37.6 mmol) of L-Aspartic Acid solid in one portion to the cold solution.

  • Observation: The amino acid will initially be suspended.[4][5]

• Reaction Phase:

  • Remove the cooling bath and allow the mixture to warm slowly to Room Temperature (20–25°C) .

  • Stir vigorously for 2 hours .

  • Endpoint: The solution should become clear and colorless, indicating the dissolution of aspartic acid and formation of the ester salt.[4]

• Precipitation & Isolation:

  • After 2 hours, stir the solution while adding 75 mL of Anhydrous Diethyl Ether .

  • Observation: A white crystalline precipitate (the product) should form immediately or upon scratching the glass wall.[4]

  • Cool the flask to

    for 30 minutes to maximize yield.

  • Filter the solid using a sintered glass funnel (Porosity 3).[4]

• Purification:

  • Wash the filter cake twice with 25 mL of cold Diethyl Ether to remove residual acidity and diester impurities.[4]

  • Dry the solid under vacuum over

    or pellets for 12 hours.

Workflow Diagram

Figure 2: Operational workflow for the synthesis process.

Results & Quality Control (QC)

To ensure the product is suitable for downstream applications, verify the following parameters.

Parameter	Specification	Method of Verification
Appearance	White crystalline needles/powder	Visual Inspection
Yield	85% – 92%	Gravimetric
Melting Point	191 – 193°C (Dec)	Capillary MP Apparatus
Solubility	Soluble in Water, MeOH, DMSO	Solubility Test
Identity ( H NMR)	Confirms -methyl group	NMR (DMSO- )

NMR Characterization (300 MHz, DMSO- )

• ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  3.05 ppm: (dd, 2H, Hz) – -methylene protons ( ).

• ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  3.78 ppm: (s, 3H) – Methyl ester protons ( ).[3]
• 4.31–4.35 ppm: (m, 1H) – -methine proton ( ).[3]

• ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  8.60 ppm: (br s, 3H) – Ammonium protons ( ).

Note: Absence of a signal at ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

3.65 ppm helps rule out the formation of significant dimethyl ester impurities.

Troubleshooting & Optimization

• Issue: Low Yield / No Precipitate

  • Cause: Too much methanol relative to ether, or reaction did not go to completion.[4]

  • Fix: Concentrate the reaction mixture under reduced pressure to

    50% volume before adding ether.

• Issue: Sticky/Gummy Product

  • Cause: Moisture contamination (hygroscopic product).

  • Fix: Ensure all reagents are anhydrous. Recrystallize from minimal hot methanol and precipitate with excess ether.

• Issue: Presence of Diester

  • Cause: Reaction time too long or temperature too high (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    ).

  • Fix: Strictly adhere to the 2-hour reaction window and avoid heating.

References

• Journal of Chemical and Pharmaceutical Sciences.

  -methyl ester." J. Chem. Pharm. Sci., vol. 3, no. 1, 2010. Link

• ChemicalBook. "L-Aspartic acid beta-methyl ester hydrochloride Properties and NMR." Link

• MedChemExpress. "H-Asp(OMe)-OH.HCl Product Information." Link

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 97368, Aspartic acid beta-methyl ester." PubChem, 2023.[4][6] Link[4][7]

• Li, J., & Sha, Y. "A Convenient Synthesis of Amino Acid Methyl Esters."[4] Molecules, vol. 13, no.[4][8] 5, pp. 1111-1119, 2008.[4] (Context on thionyl chloride/methanol esterification). Link[4]

Sources

• 1. peptide.com [peptide.com]
• 2. β-Methyl L-aspartate hydrochloride | Amino Acids and Derivatives | TargetMol [targetmol.com]
• 3. beta-Methyl L-aspartate hydrochloride | 16856-13-6 [chemicalbook.com]
• 4. CN102153481A - Application of thionyl chloride and alcohol as selective deacylation reagents for N-aryl fatty amide or N-heterocyclic fatty amide - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. L-Aspartic acid β-methyl ester 16856-13-6 [sigmaaldrich.com]
• 7. Aspartic acid beta-methyl ester | C5H9NO4 | CID 97368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]

Application Note: High-Yield Synthesis of Dimethyl L-Aspartate Hydrochloride

Abstract & Strategic Utility

L-Aspartic acid dimethyl ester hydrochloride is a critical chiral building block in the synthesis of peptidomimetics, aspartame derivatives, and biodegradable polyaspartic acid polymers. While Fischer esterification is a fundamental organic transformation, the zwitterionic nature of L-aspartic acid and its susceptibility to racemization under thermal stress require a rigorously controlled protocol.

This guide details a Thionyl Chloride (

) / Methanol protocol. Unlike traditional sulfuric acid catalysis, this method generates anhydrous hydrogen chloride in situ and chemically scavenges water (a byproduct of esterification), driving the equilibrium toward the ester without the need for azeotropic distillation.

Scientific Foundation & Mechanism

The Solubility Paradox

L-Aspartic acid exists as a zwitterion at neutral pH, rendering it insoluble in organic solvents like methanol.

• Initial State: The reaction is heterogeneous (solid L-Asp suspended in MeOH).

• Progression: As the carboxylic acid groups are protonated by the super-acidic medium generated by

  + MeOH, the zwitterionic lattice breaks down.

• Endpoint: The reaction becomes homogeneous as the highly soluble diester hydrochloride forms. Visual clearing of the solution is a key process indicator.

Reaction Mechanism (PADPED)

The transformation follows the P rotonation-A ddition-D eprotonation-P rotonation-E limination-D eprotonation pathway.[1]

Key Mechanistic Advantage:

The reaction with thionyl chloride not only provides the acid catalyst (

) but also consumes the water produced during esterification, effectively pushing the equilibrium to the right (Le Chatelier’s Principle) and preventing hydrolysis.

Visualizing the Pathway

The following diagram illustrates the critical intermediates and the flow of the synthesis.

Figure 1: Mechanistic flow of Thionyl Chloride mediated esterification, highlighting the water scavenging effect.

Detailed Experimental Protocol

Reagents & Equipment

• L-Aspartic Acid: >99% purity, finely ground to increase surface area.

• Methanol (MeOH): Anhydrous grade (water content <0.05% is critical).

• Thionyl Chloride (

  ): Reagent grade. Handle in fume hood.

• Equipment: 3-neck round bottom flask, addition funnel, drying tube (CaCl2), magnetic stirrer, ice-salt bath.

Step-by-Step Methodology

Step 1: In-Situ Catalyst Generation (Exothermic Control)

• Charge the reaction flask with anhydrous Methanol (10 mL per 1 g of L-Asp).

• Cool the methanol to -10°C to -5°C using an ice-salt bath.

• Add Thionyl Chloride (2.5 equivalents relative to L-Asp) dropwise via addition funnel.

  • Critical: Maintain temperature < 0°C. The reaction is highly exothermic and releases

    and gas.

  • Tip: Ensure vigorous stirring to prevent local overheating.

Step 2: Addition & Reaction

• Remove the addition funnel and add L-Aspartic Acid solid in small portions.

  • Note: The solution will remain a suspension (cloudy).

• Remove the cooling bath and allow the mixture to warm to Room Temperature (20-25°C) .

• Stir for 12–24 hours .

  • Endpoint: The suspension will slowly dissolve, becoming a clear, colorless solution.

  • Alternative: For faster kinetics, the mixture can be refluxed (65°C) for 2-4 hours, but this increases the risk of racemization. Room temperature is preferred for high optical purity.

Step 3: Isolation & Workup

• Concentrate the reaction mixture under reduced pressure (Rotary Evaporator, <40°C bath) to remove excess MeOH and

  .

  • Result: A viscous, often sticky, white residue (the hydrochloride salt).

• Co-evaporation: Add fresh MeOH (20 mL) and re-evaporate. Repeat twice. This removes trapped ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  and .

Step 4: Crystallization

• Dissolve the residue in a minimum amount of warm MeOH.

• Add Diethyl Ether (or Acetone) dropwise until the solution turns slightly turbid.

• Cool to 4°C overnight. White needles of Dimethyl L-aspartate hydrochloride will precipitate.

• Filter under inert gas (Nitrogen/Argon) as the product is hygroscopic.

• Dry in a vacuum desiccator over

  or KOH pellets.

Quality Control & Characterization

The following metrics define a successful synthesis.

Parameter	Specification	Method/Notes
Appearance	White crystalline solid	Hygroscopic; store in desiccator.
Yield	90% – 98%	Lower yields indicate incomplete water removal or loss during crystallization.
Melting Point	116°C – 117°C	Sharp range indicates high purity.
Solubility	Soluble in water, MeOH	Insoluble in Ether, Hexanes.
Optical Rotation	to	(c=1.4, ).[2] Critical for verifying no racemization.
1H NMR	3.70 (s, 3H), 3.75 (s, 3H)	Two distinct methyl singlets confirm diester formation.

Troubleshooting & Optimization

Common Failure Modes

Issue: Product is an oil/sticky gum and won't crystallize.

• Cause: Presence of excess free

  or water.

• Fix: Perform the co-evaporation step with fresh methanol 2-3 times. Triturate the oil with cold diethyl ether to induce crystallization.[3]

Issue: Low Yield.

• Cause: Hydrolysis during workup due to atmospheric moisture.

• Fix: The product is the Hydrochloride salt.[4] It is stable, but if neutralized to the free amine in the presence of water, it can cyclize to diketopiperazines or aspartimides . Keep acidic until coupling.

Issue: Loss of Optical Activity (Racemization).

• Cause: Reaction temperature too high (>50°C) or reaction time too long.

• Fix: Stick to the Room Temperature protocol.[3][5][6] If reflux is necessary, limit to 2 hours.

Process Flow Diagram

Figure 2: Operational workflow for the synthesis of Dimethyl L-Aspartate Hydrochloride.

References

• Cohen, J. B. (1928). Practical Organic Chemistry. Macmillan.

• Guttmann, S. (1961). "Synthesis of L-Aspartic Acid Derivatives." Helvetica Chimica Acta, 44(3), 721-744.

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Reference for ester stability and deprotection).

• Organic Syntheses. "L-Aspartic acid dimethyl ester hydrochloride." Org. Synth. Coll. Vol. 5, p.93 (1973).

• PubChem Compound Summary. "Dimethyl L-aspartate hydrochloride."

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Dimethyl L-Aspartate Hydrochloride | 32213-95-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. JP4356292B2 - Method for producing amino acid ester hydrochloride - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. US4888440A - Process for the preparation of aspartic acid 4-(phenylmethyl) ester - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Note: Strategic Utilization of Aspartic Acid Methyl Esters in SPPS

Executive Summary

The utilization of Aspartic Acid Methyl Esters in Solid-Phase Peptide Synthesis (SPPS) presents a dichotomy of utility and risk.[1] While methyl esters serve as critical intermediates for C-terminal modification (e.g., peptide methyl esters, hydrazide precursors) and prodrug development (side-chain masking), they introduce a severe risk of aspartimide formation .

This guide provides validated protocols for two distinct applications:

• C-Terminal Generation: Synthesizing peptides ending in

  via nucleophilic transesterification from solid support.

• Side-Chain Integration: Incorporating

  while suppressing base-catalyzed succinimide ring formation.

Technical Background: The Aspartimide Challenge

The central challenge when working with Asp-methyl esters is their high susceptibility to aspartimide (aminosuccinyl) formation. The methyl ester (

) is a significantly better leaving group than the standard tert-butyl ester ( ), accelerating the nucleophilic attack by the adjacent backbone amide nitrogen.

Mechanism of Failure

During Fmoc removal (typically using piperidine), the basic conditions deprotonate the backbone amide of the residue following Asp.[1][2] This nitrogen attacks the

-carbonyl of the Asp side chain, ejecting methanol and forming a five-membered succinimide ring. Subsequent hydrolysis yields a mixture of -aspartyl (native) and -aspartyl (iso-aspartyl) peptides, often inseparable by standard HPLC.

Pathway Diagram

The following diagram illustrates the mechanism and the critical intervention points.

Caption: Mechanism of base-catalyzed aspartimide formation from Asp(OMe) precursors. The red path indicates the critical failure mode accelerated by the methyl leaving group.

Protocol A: Synthesis of C-Terminal Asp-OMe Peptides

Application: Generating peptides ending in Asp-OMe (e.g.,

) without post-cleavage methylation. Principle: Nucleophilic transesterification of the peptide-resin linkage using Methanol/Triethylamine (TEA).

Materials

• Resin: Merrifield or PAM resin (Wang resin is less efficient for this specific cleavage but usable).

• Reagents: Anhydrous Methanol (MeOH), Triethylamine (TEA), DMF.

Step-by-Step Methodology

• Synthesis:

  • Assemble the peptide using standard Boc or Fmoc chemistry.[2]

  • Crucial: If using Fmoc chemistry, the side chain of the C-terminal Asp must be protected with a group stable to the cleavage conditions if you only want the C-terminal methyl ester. However, usually, this protocol cleaves the peptide from the resin as the methyl ester.

• Resin Preparation:

  • Wash the final peptidyl-resin (

    ) extensively with DCM ( ) and DMF ( ).

  • Shrink resin with MeOH (

    ) and dry under vacuum for 1 hour.

• Transesterification Cocktail:

  • Prepare a solution of DMF : MeOH : TEA (5 : 4 : 1 v/v) .

  • Note: The presence of DMF ensures resin swelling, allowing the methanol to access the linker.

• Reaction:

  • Add

    of the cocktail to the resin.

  • Incubate at 45°C for 20 hours (or 50°C for 12 hours).

  • Caution: Ensure the vessel is sealed tight to prevent MeOH evaporation.

• Isolation:

  • Filter the resin and collect the filtrate.

  • Wash resin with fresh DMF (

    ) and combine with filtrate.

  • Evaporate solvents under reduced pressure.

  • Precipitate the crude peptide methyl ester in cold diethyl ether.

Protocol B: Incorporation of Side-Chain Asp(OMe)

Application: Synthesis of peptides containing Asp(OMe) residues for prodrugs or on-resin cyclization precursors. Challenge: Standard 20% Piperidine deprotection will cause >50% aspartimide formation per cycle after Asp(OMe) incorporation.

Validated Deprotection System

To use

, you must alter the deprotection cocktail to lower the basicity, preventing the amide backbone deprotonation while still removing the Fmoc group.

Comparative Data: Aspartimide Formation Rates[2][3]

Deprotection Cocktail	Base Strength ( )	Aspartimide Risk (Asp-OMe)	Recommended Usage
20% Piperidine/DMF	11.1	High (>50%)	DO NOT USE with Asp(OMe)
20% Piperidine + 0.1M HOBt	Buffered	Low (<5%)	Standard Protocol
5% Piperazine + 0.1M HOBt	9.8	Very Low (<1%)	High-Risk Sequences (e.g., -Asp-Gly-)
DBU/Piperidine (2:2:96)	High	Critical	Avoid (Promotes cyclization)

Step-by-Step Methodology

• Coupling:

  • Couple

    using standard DIC/Oxyma or HBTU/DIEA conditions.

  • Constraint: Limit base equivalents (DIEA) to 2.0 eq relative to amino acid. Excess base during coupling can trigger premature cyclization.

• Modified Deprotection (The "Acid-Doping" Method):

  • Reagent: Prepare 20% Piperidine in DMF containing 0.1 M HOBt .

  • Mechanism:[1][3] HOBt acts as an acidic buffer.[1] It protonates the backbone amide nitrogen (preventing attack) without neutralizing the piperidine enough to stop Fmoc removal.

  • Cycle:

    • Step 1: 2 min flow/shake.

    • Step 2: 10 min flow/shake.

  • Note: If HOBt is unavailable, 0.1 M Formic Acid can be substituted, though HOBt is preferred for solubility.

• Washing:

  • Perform extensive washes with DMF (

    ) after deprotection to remove all traces of piperidine before the next coupling.

• Cleavage:

  • Use standard TFA/TIS/Water cocktails. The methyl ester is stable to TFA.

Quality Control & Troubleshooting

Diagnostic Signals (HPLC/MS)

When analyzing the crude product, look for the "Aspartimide Signature":

• Mass Shift: Aspartimide formation results in a loss of -32 Da (loss of Methanol,

  ) relative to the target Asp(OMe) peptide.

• Hydrolysis Products: If the ring opens during workup, you will see two peaks (

  and ) with the same mass ( , loss of if it hydrolyzed to free acid, or if it hydrolyzed back to ester—usually it hydrolyzes to the free acid form in aqueous buffers).

Troubleshooting Table

Observation	Root Cause	Corrective Action
-32 Da Mass Peak	Intact Aspartimide ring formed.	Switch to Piperazine/HOBt deprotection. Reduce temperature of deprotection.
Split Peaks (Same Mass)	mixture from ring opening.	Use Hmb-protection on the backbone amide of the residue after Asp (blocks attack).
Low Yield	Hydrolysis of OMe ester during storage.	Store at -20°C with desiccant.

References

• Mergler, M., et al. (2003). "Peptide synthesis containing Asp-Gly sequences: Aspartimide formation and prevention."[1][3][4] Journal of Peptide Science.

• Miranda, M.T., et al. (1991).[5] "Transesterification of peptide esters and peptidyl resins in methanol-containing calcium acetate." International Journal of Peptide and Protein Research.[5]

• Martinez, J. & Bodanszky, M. (1978).[6] "Side reactions in peptide synthesis. Aspartimide formation." International Journal of Peptide and Protein Research.[5]

• Paradís-Bas, M., et al. (2016). "The aspartimide problem in Fmoc-based SPPS. Part II: The influence of the protecting group." Journal of Peptide Science.

• Sigma-Aldrich (Merck). "Solving Aspartimide Formation in Fmoc SPPS." Technical Application Note.

Sources

• 1. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Transesterification of peptide esters and peptidyl resins in methanol-containing calcium acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH [sigmaaldrich.com]

Strategic Utilization of Fmoc-Asp(OMe)-OH in Peptide Synthesis

Executive Summary

Fmoc-Asp(OMe)-OH (Fmoc-L-aspartic acid ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

-methyl ester) is a specialized amino acid derivative used in Solid Phase Peptide Synthesis (SPPS). Unlike the standard Fmoc-Asp(OtBu)-OH , which yields a free carboxylic acid upon trifluoroacetic acid (TFA) cleavage, the methyl ester (OMe) group is acid-stable .[1] This unique property allows for the synthesis of peptide methyl esters (often used as prodrugs to enhance cellular permeability) or serves as a reactive precursor for on-resin side-chain modifications, such as hydrazinolysis or amidation.[1]

However, the utilization of Fmoc-Asp(OMe)-OH introduces a critical synthetic challenge: Aspartimide Formation .[1] The methyl ester is significantly less sterically hindered than the tert-butyl group, making the ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

-carbonyl highly susceptible to nucleophilic attack by the backbone amide nitrogen during Fmoc deprotection.

This guide details the strategic application of Fmoc-Asp(OMe)-OH, providing robust protocols to mitigate aspartimide formation and leverage the methyl ester for advanced peptide modifications.[1]

Technical Background & Chemical Logic

The Orthogonality Profile

In standard Fmoc/tBu SPPS, side-chain protecting groups (OtBu, Trt, Boc) are removed simultaneously with resin cleavage using high-concentration TFA.[1] Fmoc-Asp(OMe)-OH breaks this paradigm:

Feature	Standard: Fmoc-Asp(OtBu)-OH	Strategic: Fmoc-Asp(OMe)-OH
Side Chain Group	tert-Butyl Ester (OtBu)	Methyl Ester (OMe)
TFA Stability	Labile (Cleaves to -COOH)	Stable (Retains -COOMe)
Base Stability	Stable (mostly)	Vulnerable (Saponification/Aspartimide)
Primary Application	Native sequences (Asp residues)	Prodrugs, Hydrazide precursors, Cyclic peptides
Aspartimide Risk	Low to Moderate	High to Severe

The Critical Challenge: Aspartimide Formation

The most frequent failure mode when using Fmoc-Asp(OMe)-OH is the formation of aspartimide (aminosuccinyl) byproducts.[1]

Mechanism: During the Fmoc removal step (typically using Piperidine), the basic conditions deprotonate the backbone amide nitrogen of the residue next to the Aspartate.[1] This nitrogen acts as a nucleophile, attacking the side-chain ester carbonyl.[1] The methyl group (OMe) is a good leaving group with low steric bulk, facilitating this cyclization much faster than with OtBu.[1]

Consequences:

• Racemization: The aspartimide ring opens rapidly, leading to a mix of L-Asp, D-Asp, L-ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  -Asp, and D- -Asp peptides.

• Piperidide Adducts: The piperidine itself can open the ring, adding +67 Da to the mass.[1]

Figure 1: Mechanism of base-catalyzed aspartimide formation in Asp(OMe) sequences.[1] The lack of steric bulk in the methyl ester accelerates the cyclization.[1]

Experimental Protocols

Handling & Solubility

• Storage: ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  , desiccated. The methyl ester is sensitive to hydrolysis by atmospheric moisture over time.

• Solubility: Soluble in DMF, NMP, and DMSO.[1]

• Activation: Standard HBTU/DIEA or DIC/Oxyma protocols are effective.[1]

Protocol A: Mitigating Aspartimide During Chain Assembly

Use this protocol when synthesizing a peptide containing Asp(OMe) to prevent side reactions during subsequent Fmoc deprotection cycles.[1]

Reagents:

• De-blocking Solution A (Standard): 20% Piperidine in DMF.[1][2]

• De-blocking Solution B (Optimized): 20% Piperidine + 0.1 M HOBt (Hydroxybenzotriazole) in DMF.[1]

Rationale: The addition of HOBt (an acidic modifier) to the deprotection cocktail suppresses the ionization of the backbone amide nitrogen without preventing the deprotection of the Fmoc group.[1]

Step-by-Step Procedure:

• Coupling: Couple Fmoc-Asp(OMe)-OH using standard conditions (e.g., 3 eq AA, 3 eq DIC, 3 eq OxymaPure in DMF for 60 min).

• Subsequent Deprotections: For ALL cycles after the Asp(OMe) is installed:

  • Do NOT use standard 20% Piperidine.[1]

  • Wash: DMF (3 x 1 min).

  • Deprotect: Add Solution B (Piperidine/HOBt).[1] Agitate for 5 minutes.

  • Drain & Repeat: Add fresh Solution B . Agitate for 10 minutes.

  • Wash: DMF (5 x 1 min) to remove all HOBt/Piperidine.[1]

• Cleavage: Use standard TFA cocktails (e.g., 95% TFA, 2.5% TIS, 2.5% H2O). The OMe group will remain intact.[1]

Protocol B: On-Resin Conversion to Hydrazide

Use this protocol to convert the Asp(OMe) side chain into an Asp-Hydrazide for Native Chemical Ligation (NCL) or bioconjugation.[1]

Reagents:

• Hydrazine Monohydrate (Reagent Grade).[1]

• Solvent: DMF or NMP.[1][2][3]

Step-by-Step Procedure:

• Assembly: Synthesize the full peptide on-resin using Protocol A to preserve the OMe ester. Ensure the N-terminus is protected (e.g., Boc) or acetylated if you do not want it to react.[1]

• Swelling: Swell resin in DMF for 20 mins.

• Hydrazinolysis:

  • Prepare a solution of 5% Hydrazine Monohydrate in DMF (v/v) .

  • Add to resin (10 mL per gram of resin).[1]

  • Agitate at Room Temperature for 2–4 hours .

  • Note: This reaction is slower than Fmoc removal.[1][4] Monitor by micro-cleavage and HPLC if possible.

• Washing: Wash extensively with DMF (8x) and DCM (5x) to remove all traces of hydrazine.[1]

• Final Cleavage: Cleave the peptide using standard TFA protocols. The side chain will now be -CH2-CO-NH-NH2.[1]

Troubleshooting & Quality Control

Mass Spectrometry Diagnosis

When analyzing the crude peptide via LC-MS, look for these tell-tale shifts indicating failure:

Observed Mass (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> Mass)	Diagnosis	Cause
Target Mass	Success	Intact Methyl Ester (OMe).
-14 Da	Hydrolysis	OMe converted to OH (Free Acid).[1] Likely occurred during base treatments or wet solvents.
-32 Da	Aspartimide	Loss of MeOH.[1] Cyclization has occurred.[1][2][5][6]
+53 Da	Piperidide	Aspartimide ring opened by Piperidine (Piperidine adduct - MeOH).[1]

Critical "Watch" Sequences

Aspartimide formation is sequence-dependent.[1][6] Be hyper-vigilant if your sequence contains:

• Asp(OMe)-Gly (Highest Risk: Glycine offers no steric protection).[1]

• Asp(OMe)-Ser/Thr (High Risk: Hydroxyls can catalyze the attack).[1]

• Asp(OMe)-Asn (High Risk).[1]

Recommendation: For these sequences, consider using Fmoc-Asp(OMpe)-OH (3-methylpent-3-yl ester) or Fmoc-Asp(OBno)-OH if the methyl ester is not strictly required for the final application, as these bulky esters prevent aspartimide formation.[1]

References

• Standard Fmoc Protocols & Aspartimide Mechanisms

  • Chan, W. C., & White, P. D.[1] (Eds.).[1][4][6][7] (2000).[1] Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford University Press.[1]

  • Source:[1]

• Prevention of Aspartimide Formation (HOBt Method)

  • Martinez, J., et al. (1988).[1] "Prevention of aspartimide formation in Fmoc SPPS." Journal of Peptide Science.

  • Source: (Contextual citation based on Behrendt et al. review of strategies).[1]

• Fmoc-Asp(OMe)

  • Merck/Novabiochem Technical Notes.[1] "Aspartimide formation and its prevention."

  • Source:[1]

• Hydrazinolysis on Solid Phase

  • Kates, S. A., et al. (1993).[1] "Solid-phase synthesis of peptide hydrazides."

  • Source:[1]

Sources

• 1. luxembourg-bio.com [luxembourg-bio.com]
• 2. chem.uci.edu [chem.uci.edu]
• 3. nbinno.com [nbinno.com]
• 4. Greening the synthesis of peptide therapeutics: an industrial perspective - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07204D [pubs.rsc.org]
• 5. merckmillipore.com [merckmillipore.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. youtube.com [youtube.com]

Application Note: L-Aspartic Acid Methyl Ester as a Chiral Source

Executive Summary

L-Aspartic acid methyl esters (specifically the

-methyl ester and dimethyl ester) represent a cornerstone of "chiral pool" synthesis. Unlike expensive chiral auxiliaries or transition metal ligands, these reagents provide a low-cost, naturally abundant source of optical purity ( ee). This guide details the preparation, handling, and application of L-Aspartic acid dimethyl ester hydrochloride, focusing on its utility in synthesizing chiral heterocycles (pyrrolidinones, -lactams) and peptide mimetics.

Key Technical Insight: The critical challenge in utilizing aspartic esters is controlling regioselectivity (

vs. carboxyl reactivity) and preventing base-catalyzed racemization via the succinimide intermediate.

Chemical Foundation & Preparation

L-Aspartic acid possesses two carboxylic acid groups with distinct pKa values (

-COOH 1.88, -COOH 3.65). Methylation protects these groups, rendering the molecule soluble in organic solvents and allowing for selective manipulation.

Protocol A: Synthesis of L-Aspartic Acid Dimethyl Ester Hydrochloride

This protocol utilizes thionyl chloride (

) in methanol. This method is preferred over Fischer esterification (HCl gas) due to higher yields and easier workup, though it requires strict temperature control to manage the exothermic reaction and prevent racemization.

Materials:

• L-Aspartic Acid (Reagent Grade,

  )

• Thionyl Chloride (

  )

• Anhydrous Methanol[1]

• Diethyl Ether (for crystallization)

Step-by-Step Procedure:

• Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, and a drying tube (CaCl2 or

  line). Place the flask in an ice-salt bath to maintain the internal temperature between -10°C and -5°C .

• Solvent Charge: Add Anhydrous Methanol (10.0 equivalents relative to Asp) to the flask.

• Activation (Critical Step): Add Thionyl Chloride (2.2 to 2.5 equivalents) dropwise via the addition funnel.

  • Expertise Note: The addition must be slow enough to keep the temperature below 0°C. Rapid addition generates excessive heat, which can degrade the reagent and lower optical purity.

• Addition of Substrate: Once the

  addition is complete, remove the cooling bath and allow the solution to stir for 10 minutes. Then, add L-Aspartic Acid (1.0 equivalent) in portions.

• Reaction: Stir the mixture at room temperature for 12–24 hours. The solution should become clear as the amino acid dissolves and esterifies.

• Workup: Concentrate the solution under reduced pressure (rotary evaporator,

  ) to remove solvent and excess .

  • Caution: Do not overheat. High temperatures during concentration can induce cyclization to the diketopiperazine or succinimide.

• Crystallization: Dissolve the resulting viscous oil in a minimum amount of cold methanol. Add Diethyl Ether slowly with stirring until turbidity is observed. Store at 4°C overnight to crystallize.

• Isolation: Filter the white crystalline solid (L-Aspartic Acid Dimethyl Ester HCl), wash with cold ether, and dry under vacuum.

Data Specification:

Property	Value	Notes
Appearance	White Crystalline Solid	Hygroscopic; store in desiccator.
Melting Point	115°C – 117°C	Sharp range indicates high purity.
Yield	85% – 95%	Dependent on moisture control.

| Optical Rotation |

| (c=1, Methanol) |

Application Workflow: Synthesis of Chiral Pyrrolidinones

A primary application of Aspartic acid esters in drug discovery is the synthesis of chiral pyrrolidinones (

-lactams), which serve as scaffolds for nootropic drugs (e.g., Piracetam analogs) and psychotropics.

Mechanism of Action

The synthesis relies on the varying reactivity of the ester groups. The

-amino group can attack an electrophile, followed by cyclization with the -ester (or vice versa depending on protection strategy).

Visualization: Synthesis Pathway

Figure 1: Synthetic pathway from L-Aspartic Acid to Chiral Pyrrolidinone scaffolds via the dimethyl ester intermediate.[2]

Protocol B: Cyclization to (S)-5-(methoxycarbonyl)-2-pyrrolidinone

This reaction demonstrates the "Self-Regeneration of Stereocenters" concept where the chiral integrity is maintained during ring closure.

• Neutralization: Suspend L-Aspartic Acid Dimethyl Ester HCl (10 mmol) in THF. Add Triethylamine (11 mmol) to liberate the free amine. Filter off the triethylamine hydrochloride salt.

• N-Protection (Optional but recommended): For many drug scaffolds, the nitrogen is alkylated or acylated first. For this example, we assume a direct thermal cyclization or reaction with an aldehyde (reductive amination) prior to closure.

• Cyclization: Heat the free amine diester in toluene at reflux. The amino group attacks the

  -ester carbonyl (favored over due to 5-membered ring stability).

  • Note: If N-acylated (e.g., Acetyl-Asp-OMe), base catalysis (NaH) may be required.

• Purification: The resulting lactam precipitates or is purified via column chromatography (EtOAc/Hexane).

Critical Troubleshooting: Racemization Control

The most significant risk when using Aspartic acid esters is Succinimide-Mediated Racemization . Under basic conditions, the amide nitrogen can attack the

-ester to form a succinimide ring. This intermediate is highly prone to enolization, destroying the chiral center.

The Racemization Pathway[4]

• Deprotonation: Base removes the amide proton.

• Cyclization: Nitrogen attacks the

  -ester Succinimide formation.

• Enolization: The

  -proton of the succinimide is acidic ( ). Removal of this proton creates a planar enolate.

• Reprotonation: The proton returns from either face, resulting in a racemic mixture (D/L).

Visualization: Racemization Risk

Figure 2: Mechanism of base-catalyzed racemization via the succinimide intermediate.

Prevention Strategies

• Acidity: Maintain reaction conditions slightly acidic or neutral whenever possible.

• Temperature: Avoid prolonged heating (

  ) in the presence of bases (e.g., during saponification).

• Sterics: N-alkylation with bulky groups can retard succinimide formation.

References

• Synthesis of L-Aspartic Acid Dimethyl Ester Hydrochloride. PrepChem. Available at: [Link]

• Racemization of Aspartic Acid and Phenylalanine in the Sweetener Aspartame. Journal of Agricultural and Food Chemistry. (Cited via PubMed). Available at: [Link]

• Deamidation and Racemization Mechanisms. The Journal of Physical Chemistry A. Available at: [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. CN102381999A - Synthetic method of L-aspartate-4-methyl ester-1-benzyl ester - Google Patents [patents.google.com]

Application Notes &amp; Protocols: The Strategic Role of Aspartic Acid Methyl Ester as a Pharmaceutical Intermediate

Introduction: The Architectural Significance of Aspartic Acid Methyl Esters in Drug Synthesis

Aspartic acid, a non-essential amino acid, serves as a fundamental chiral building block in the intricate world of pharmaceutical development. Its derivatives, particularly the α- and β-methyl esters, are not mere reagents but strategic intermediates that enable chemists to construct complex, stereochemically defined molecules with high precision. The esterification of one or both of its carboxylic acid groups transforms the molecule's reactivity profile, providing a protected handle that directs subsequent reactions to other sites.[1] This control is paramount in multi-step syntheses where selectivity is key to achieving high yields and purity.

L-Aspartic acid methyl esters are pivotal in the synthesis of peptide-based drugs, neuroprotective agents, and even widely used products like the artificial sweetener Aspartame.[1][2][3] Their utility stems from their bifunctional nature—possessing both a reactive amine and a carboxylic acid (or a second ester)—and their inherent chirality, which is essential for biological recognition and efficacy. This guide provides an in-depth exploration of the synthesis, characterization, and application of these versatile intermediates, offering field-proven protocols and insights for researchers in drug development.

Key Properties and Variants

Compound Name	Structure	CAS No.	Molecular Weight	Key Features
L-Aspartic acid β-methyl ester hydrochloride	HOOC-CH(NH₂)-CH₂-COOCH₃ · HCl	16856-13-6	183.59 g/mol	Common intermediate; β-ester allows for α-carboxyl coupling.[4][5]
L-Aspartic acid α-methyl ester	CH₃OOC-CH(NH₂)-CH₂-COOH	17812-32-7	147.13 g/mol	Versatile for peptide synthesis targeting the β-carboxyl group.[3]
L-Aspartic acid dimethyl ester hydrochloride	CH₃OOC-CH(NH₂)-CH₂-COOCH₃ · HCl	32213-95-9	197.62 g/mol	Stable, crystalline solid used when both carboxyls need protection.[6][7]

Synthesis Protocols for Aspartic Acid Methyl Esters

The synthesis of aspartic acid methyl esters requires careful control of reaction conditions to achieve the desired regioselectivity (α- vs. β-esterification) and to prevent unwanted side reactions. The most common and industrially scalable method is acid-catalyzed esterification.

Protocol 1: Synthesis of L-Aspartic Acid Dimethyl Ester Hydrochloride

This protocol describes a robust method for preparing the dimethyl ester, a stable and easily handled crystalline solid, using thionyl chloride (SOCl₂) as a convenient in situ source of HCl gas.[8]

Causality Behind Experimental Choices:

• Methanol as Solvent and Reagent: Using methanol in excess serves a dual purpose: it is the reactant for esterification and the solvent for the reaction. The large excess helps drive the reaction equilibrium towards the product side, maximizing yield according to Le Châtelier's principle.

• Thionyl Chloride (SOCl₂): This reagent reacts with methanol to generate anhydrous hydrogen chloride (HCl) gas and dimethyl sulfite. This is often safer and more convenient than bubbling corrosive HCl gas directly from a cylinder. The anhydrous conditions are critical to prevent hydrolysis of the newly formed ester.

• Temperature Control: The initial addition of SOCl₂ is performed at low temperature (-10°C to 0°C) to control the exothermic reaction with methanol. The subsequent reaction with aspartic acid is run at room temperature or slightly elevated temperatures to ensure a reasonable reaction rate without promoting side reactions.

• Crystallization with Diethyl Ether: Diethyl ether is used as an anti-solvent. The polar hydrochloride salt product is soluble in methanol but largely insoluble in the nonpolar ether, causing it to precipitate out of the solution, facilitating its isolation.

Experimental Workflow:

Caption: Workflow for L-Aspartic Acid Dimethyl Ester HCl Synthesis.

Step-by-Step Methodology:

• Reagent Preparation: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a calcium chloride drying tube, add 100 mL of anhydrous methanol. Cool the flask to -10°C in an ice-salt bath.

• Acid Catalyst Generation: Slowly add 1.2 equivalents of thionyl chloride (SOCl₂) dropwise to the cold methanol over 30 minutes. Caution: This reaction is exothermic and releases SO₂ and HCl gas. Perform in a well-ventilated fume hood.

• Esterification Reaction: Once the addition is complete, slowly add 1.0 equivalent of L-Aspartic acid to the solution. Remove the cooling bath and allow the mixture to warm to room temperature. Stir for 24-48 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Product Isolation: Remove the solvent under reduced pressure using a rotary evaporator. The resulting residue will be a viscous oil or semi-solid.

• Crystallization: Add a small amount of methanol (approx. 10-15 mL) to dissolve the residue. Slowly add 100 mL of cold diethyl ether while stirring vigorously. The product, L-Aspartic acid dimethyl ester hydrochloride, will precipitate as a white crystalline solid.

• Purification: Collect the crystals by vacuum filtration. Wash the filter cake with two portions of cold diethyl ether (2x25 mL) to remove any residual impurities.

• Drying: Dry the white crystals under high vacuum for at least 4 hours to yield the final product. A typical yield is 90-98%.[9]

Analytical Characterization and Quality Control

For use in pharmaceutical synthesis, the purity and stereochemical integrity of the aspartic acid methyl ester intermediate are non-negotiable. A panel of analytical techniques must be employed for comprehensive quality control.

Parameter	Method	Purpose	Typical Specification
Identity	¹H NMR, ¹³C NMR	Confirms the chemical structure and isomeric form (α vs. β).	Spectrum conforms to reference.
Purity (Chemical)	HPLC, qNMR	Quantifies the amount of the desired compound and detects impurities.	≥ 99.0%[4]
Purity (Chiral)	Chiral HPLC	Determines the enantiomeric excess (e.e.) to ensure stereochemical integrity.	≥ 99.5% e.e.
Stereochemistry	Optical Rotation	Confirms the bulk stereochemistry (L- or D-).	[α]²⁰/D = +15.9 to +16.9° (c=1 in MeOH) for L-Asp(β-OMe)·HCl[4]
Molecular Weight	Mass Spectrometry (MS)	Confirms the molecular mass of the compound.	Matches theoretical m/z.
Residual Solvent	Gas Chromatography (GC)	Quantifies any remaining solvents from synthesis (e.g., Methanol, Ether).	Per ICH guidelines.

Protocol 2: Chiral Purity Analysis by HPLC

Causality Behind Experimental Choices:

• Chiral Stationary Phase (CSP): Polysaccharide-based columns (e.g., Chiralpak® series) are commonly used as they contain chiral selectors that interact differently with the two enantiomers of the analyte, leading to different retention times.[10]

• Derivatization: Amino acids and their esters often require derivatization (e.g., with NBD-F) to improve their chromatographic properties and detectability, especially for fluorescence detection, which offers high sensitivity.[10]

• Mobile Phase: A mixture of a nonpolar solvent (like hexane) and a polar modifier (like isopropanol) is used. The ratio is optimized to achieve good separation (resolution) between the enantiomer peaks in a reasonable analysis time.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh ~5 mg of the aspartic acid methyl ester sample and dissolve it in 10 mL of the mobile phase to create a stock solution. If derivatization is required, follow a validated protocol (e.g., NBD-F derivatization).

• Instrumentation:

  • HPLC System: A standard HPLC with a UV or fluorescence detector.

  • Column: A chiral column, such as a Chiralpak IA or similar polysaccharide-based CSP.

  • Mobile Phase: Isocratic mixture of Hexane and Isopropanol (e.g., 90:10 v/v), filtered and degassed.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Injection Volume: 10 µL.

• Analysis: Inject a standard of the desired L-enantiomer to determine its retention time. Inject a racemic mixture (if available) to confirm the resolution of both enantiomer peaks. Finally, inject the sample to be tested.

• Data Interpretation: Calculate the enantiomeric excess (% e.e.) using the peak areas of the L- and D-enantiomers: % e.e. = [(Area_L - Area_D) / (Area_L + Area_D)] x 100

Key Applications in Pharmaceutical Synthesis

Application 1: Synthesis of Aspartame

Aspartame (L-aspartyl-L-phenylalanine methyl ester) is a dipeptide sweetener. Its synthesis is a classic example of utilizing an aspartic acid intermediate.[2] In the chemical synthesis route, N-protected aspartic acid anhydride is coupled with phenylalanine methyl ester.[2][11] This process can lead to a mixture of α- and the bitter-tasting β-aspartame, requiring complex purification.[11]

Caption: Chemical synthesis pathway for Aspartame.

Enzymatic methods using thermolysin, however, are highly stereoselective and regioselective, directly producing the desired α-aspartame precursor without the β-isomer byproduct.[11]

Application 2: Solid-Phase Peptide Synthesis (SPPS) and the Challenge of Aspartimide Formation

In SPPS, building a peptide chain requires the temporary protection of the amino acid's side chain. For aspartic acid, a β-ester (like the methyl or t-butyl ester) is used. However, a notorious side reaction, especially during the Fmoc-deprotection step with piperidine, is the formation of a cyclic aspartimide intermediate.[12] This is problematic because the aspartimide can reopen to form both the desired α-peptide and an undesired β-peptide linkage, leading to impurities and loss of yield.[13]

Mechanism of Aspartimide Formation: The backbone amide nitrogen, deprotonated by the piperidine base, acts as a nucleophile and attacks the carbonyl carbon of the β-ester side chain, forming a five-membered ring (aspartimide).[12]

To mitigate this, chemists often replace simple methyl esters with more sterically hindered esters, such as the 2,4-dimethyl-3-pentyl (ODmp) ester, which physically blocks the nucleophilic attack of the backbone amide.[12][14][15]

Safety, Handling, and Storage

• Handling: L-Aspartic acid methyl ester hydrochlorides are typically white crystalline powders.[4] They can be hygroscopic and should be handled in a controlled environment (e.g., glovebox or low-humidity room).[8] Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid creating dust; use local exhaust ventilation.[16]

• Storage: Store the material in a tightly sealed container in a cool, dry, and dark place. For long-term stability, storage at 0-8°C or in a freezer is recommended.[4][17]

• Disposal: Dispose of the chemical waste in accordance with local, state, and federal regulations.

Conclusion

Aspartic acid methyl esters are indispensable tools in the pharmaceutical scientist's arsenal. Their value lies not just in their structure, but in the synthetic control they afford. From the large-scale production of sweeteners to the precise, residue-by-residue assembly of therapeutic peptides, these intermediates enable the creation of complex molecules with the high degree of purity and stereochemical fidelity required for modern medicines. A thorough understanding of their synthesis, purification, and potential pitfalls, such as aspartimide formation, is essential for any researcher or drug development professional aiming to leverage these powerful chiral building blocks.

References

• Snowhite Chemical Co.,LTD. (2025). Synthesis of Aspartame. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of aspartame. [Scientific Diagram]. Retrieved from [Link]

• Google Patents. (n.d.). CN102381999A - Synthetic method of L-aspartate-4-methyl ester-1-benzyl ester.

• WIPO. (1996). WO/1996/017950 PROCESS FOR THE PRODUCTION OF L-ASPARTIC ACID. Retrieved from [Link]

• Wikipedia. (n.d.). Aspartame. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Aspartic Acid in Health and Disease. PMC. Retrieved from [Link]

• Zhang, Y., et al. (2004). Synthesis and Characteristics of an Aspartame Analogue, L-Asparaginyl L-3-Phenyllactic Acid Methyl Ester. Acta Biochimica et Biophysica Sinica.
• Google Patents. (n.d.). US5113009A - Preparation and isolation of mineral acid salt of an amino acid methyl ester.

• PubMed. (2004). Synthesis and characteristics of an aspartame analogue, L-asparaginyl L-3-phenyllactic acid methyl ester. Retrieved from [Link]

• ResearchGate. (n.d.). Quantitative determination of free D-Asp, L-Asp and N-methyl-D-aspartate in mouse brain tissues by chiral separation and Multiple Reaction Monitoring tandem mass spectrometry. Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: L-Aspartic acid methyl ester hydrochloride. Retrieved from [Link]

• Wiley Online Library. (n.d.). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Sciences. (n.d.). Synthesis and Characterization of N- Cbz L- Aspartic acid β- methyl ester. Retrieved from [Link]

• C&EN. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). L-Aspartic acid, N-(9-phenyl-9H-fluoren-9-yl-, dimethyl ester. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chiral Recognition of Amino Acid Esters in Organic Solvents Using a Glucose-Based Receptor. PMC. Retrieved from [Link]

• Nature. (n.d.). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. Retrieved from [Link]

• Wiley Online Library. (2025). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Retrieved from [Link]

• YAKHAK HOEJI. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Aspartame - Wikipedia [en.wikipedia.org]
• 3. chemimpex.com [chemimpex.com]
• 4. chemimpex.com [chemimpex.com]
• 5. L-Aspartic acid β-methyl ester 16856-13-6 [sigmaaldrich.com]
• 6. chemimpex.com [chemimpex.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Page loading... [wap.guidechem.com]
• 9. US5113009A - Preparation and isolation of mineral acid salt of an amino acid methyl ester - Google Patents [patents.google.com]
• 10. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 11. snowhitechem.com [snowhitechem.com]
• 12. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. research-collection.ethz.ch [research-collection.ethz.ch]
• 14. peptide.com [peptide.com]
• 15. researchgate.net [researchgate.net]
• 16. chemos.de [chemos.de]
• 17. fishersci.com [fishersci.com]

Advanced Application Note: Aspartic Acid Methyl Ester in Neurochemistry

From Synthetic Precursor to Neurodegenerative Biomarker

Executive Summary & Scope

Aspartic acid methyl ester (Asp-OMe) occupies a unique dual niche in neurochemistry. It serves as both a critical synthetic building block for neuroactive peptides and a transient metabolic intermediate in the repair of aged brain proteins.

This guide addresses two distinct but high-value applications for researchers:

• Synthetic Neurochemistry: Protocols for utilizing Asp-OMe derivatives (specifically

  -methyl esters) in the solid-phase synthesis of aggregation-prone neuropeptides (e.g., Amyloid- ), with a focus on suppressing aspartimide formation.

• Molecular Neuroscience: The quantification of Protein L-isoaspartyl Methyl Ester as a biomarker for protein aging and repair via the PIMT (Protein L-isoaspartyl methyltransferase) pathway, a critical system in Alzheimer's disease etiology.

Chemical Biology: Synthesis of Neuroactive Peptides

Context: Many neuroactive peptides (e.g., Neuropeptide Y, Amyloid-

) contain Aspartic acid residues. The use of methyl ester protection on the Asp side chain (Asp(OMe)) is a classical strategy, but it carries a high risk of Aspartimide formation —a side reaction that ruins peptide purity and biological activity.

Mechanism of Failure (Aspartimide Formation)

In basic conditions (e.g., Piperidine deprotection in Fmoc chemistry), the amide nitrogen of the peptide backbone attacks the ester carbonyl of the Asp side chain.[1] This forms a succinimide ring (Aspartimide), which subsequently hydrolyzes into a mix of

-Asp and -Asp peptides.[2]

Why this matters in Neurochemistry:

-Asp peptides are "isoaspartyl" damage products.[3] Synthesizing them inadvertently renders the peptide useless for receptor binding studies.

Visualization: The Aspartimide Trap

Caption: Mechanism of Aspartimide formation during peptide synthesis. The methyl ester side chain is highly susceptible to nucleophilic attack by the backbone amide.

Protocol: Optimized Synthesis of Asp-Containing Neuropeptides

Objective: Synthesize Asp-rich sequences (e.g., A

fragments) while minimizing aspartimide formation.[2]

Reagents:

• Resin: Wang or Rink Amide (low loading: 0.3 mmol/g).

• Protecting Group: Use Asp(OMpe) (3-methylpent-3-yl ester) or Asp(OtBu) instead of Asp(OMe) if possible. If Asp(OMe) is required for specific metabolic studies:

• Deprotection Base: 0.1 M HOBt in 20% Piperidine/DMF (The acid suppresses ring closure).

Step-by-Step Workflow:

• Coupling: Use DIC/Oxyma Pure activation (superior to HBTU for preventing racemization).

• Fmoc Removal (The Critical Step):

  • Standard: 20% Piperidine in DMF.[1] STOP. Do not use for Asp-Gly or Asp-Ser sequences.

  • Optimized: Dissolve 0.1 M HOBt (Hydroxybenzotriazole) in the deprotection solution.

  • Action: Apply to resin for 2 x 5 minutes. The HOBt acts as a proton source to keep the backbone amide protonated, preventing the nucleophilic attack on the methyl ester.

• Cleavage: TFA/TIS/Water (95:2.5:2.5). Keep cleavage time under 2 hours to prevent acid-catalyzed imide formation.

Neurochemical Probe: The PIMT Assay

Context: In the aging brain, proteins accumulate damage in the form of L-isoaspartyl residues (created by the deamidation of Asn or isomerization of Asp).[4] The enzyme PIMT (Protein L-isoaspartyl methyltransferase) repairs this by methylating the isoaspartate to form a Protein L-isoaspartyl methyl ester .

This methyl ester is transient and rapidly hydrolyzes to restore the normal L-Aspartate. Therefore, measuring the formation of this methyl ester is the gold standard for quantifying protein damage in neurodegenerative tissue (Alzheimer's, Parkinson's).

The PIMT Repair Cycle

Caption: The PIMT repair cycle. The assay quantifies the 'Methyl Ester' intermediate by measuring the transfer of a radiolabeled methyl group from SAM to the damaged protein.

Protocol: Isoaspartyl Methyltransferase (PIMT) Assay

Application: Quantifying protein damage in brain lysate or checking the stability of therapeutic antibodies.

Materials:

• Enzyme: Recombinant PIMT (commercially available).

• Substrate: Brain tissue lysate (cytosolic fraction) or Test Peptide.

• Methyl Donor: [³H]-SAM (S-Adenosylmethionine), specific activity ~10-15 Ci/mmol.

• Stop Solution: 0.2 M Sodium Borate (pH 10.0) + 10% Methanol.

Experimental Workflow:

• Preparation:

  • Homogenize brain tissue in lysis buffer (pH 6.0). Note: Low pH prevents spontaneous hydrolysis of existing esters.

  • Centrifuge at 14,000 x g for 15 min. Collect supernatant.

• Reaction Setup:

  • Mix 10 µL Lysate (20 µg protein) + 10 µL PIMT enzyme + 5 µL [³H]-SAM.

  • Incubate at 30°C for 30 minutes .

  • Control: Include a "No Enzyme" control to account for non-specific binding.

• Vapor Phase Diffusion (The "ISO-QUANT" Step):

  • Terminate reaction by adding 20 µL of Stop Solution (High pH borate).

  • Mechanism:[5][6] The high pH hydrolyzes the newly formed [³H]-Methyl Ester, releasing [³H]-Methanol.

  • Immediately spot the reaction mix onto a piece of thick filter paper lodged in the cap of a scintillation vial.

  • Place 2 mL of scintillant fluid in the bottom of the vial (do not let filter paper touch liquid).

  • Cap tightly and incubate at 40°C for 2 hours .

  • Result: The volatile [³H]-Methanol diffuses from the paper into the scintillant. The non-volatile [³H]-SAM remains on the paper.

• Quantification:

  • Remove the cap (discard the paper).

  • Count the vial in a liquid scintillation counter.

  • Calculation: pmol Methyl transferred = (CPM sample - CPM blank) / (Specific Activity of SAM).

Data Interpretation:

CPM Range	Interpretation
< 500 CPM	Minimal protein damage (Healthy/Young tissue).
2,000 - 5,000 CPM	Moderate damage (Aged tissue).

| > 10,000 CPM | Severe damage (Neurodegenerative model or PIMT-knockout). |

Excitotoxicity & Transport Studies

Context: While Glutamate is the primary excitatory neurotransmitter, Aspartate also acts on NMDA receptors.[6] However, free Aspartate crosses the Blood-Brain Barrier (BBB) poorly.

Application: Researchers use L-Aspartic acid

-methyl ester as a lipophilic prodrug or probe.

• Transport: The esterification masks the charged carboxyl group, facilitating transport via System L or passive diffusion.

• Metabolism: Once intracellular, cytosolic esterases hydrolyze the methyl ester, releasing free Aspartate to induce excitotoxicity or metabolic changes.

Key Precaution: When using Asp-OMe in cell culture (e.g., neuronal excitotoxicity assays), you must control for Methanol toxicity , as hydrolysis releases equimolar amounts of methanol. Always include a "Methanol only" vehicle control.

References

• Desrosiers, R. R., & Beliveau, R. (1999). Aging and protein repair: The role of the L-isoaspartyl (D-aspartyl) methyltransferase pathway in the brain.Journal of Neurochemistry .

• Clarke, S. (2003). Aging as war between chemical and biochemical processes: Protein methylation and the recognition of damaged proteins.Ageing Research Reviews .

• Merdian, J., et al. (2017). Avoiding Aspartimide Formation in Fmoc Solid-Phase Peptide Synthesis.Journal of Peptide Science .

• O'Kane, R. L., et al. (1999). Transport of Amino Acids Across the Blood-Brain Barrier.[5][7][8][9]Journal of Biological Chemistry .

• Yamamoto, A., et al. (2021). Role of PIMT in the prevention of fibrillation of amyloid beta peptides.[4]Scientific Reports .

Sources

• 1. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. media.iris-biotech.de [media.iris-biotech.de]
• 3. Knock-down of protein L-isoaspartyl O-methyltransferase increases β-amyloid production by decreasing ADAM10 and ADAM17 levels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of gold nanoparticles on the structure and neuroprotective function of protein L-isoaspartyl methyltransferase (PIMT) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The l-isomer-selective transport of aspartic acid is mediated by ASCT2 at the blood-brain barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. N-Methyl-D-aspartic acid - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. scite.ai [scite.ai]
• 9. Blood-brain barrier produces significant efflux of L-aspartic acid but not D-aspartic acid: in vivo evidence using the brain efflux index method - PubMed [pubmed.ncbi.nlm.nih.gov]

Aspartic acid methyl ester in the synthesis of aspartame

Application Note: Strategic Utilization of Aspartic Acid Esters in the Synthesis of Aspartame (L-Aspartyl-L-Phenylalanine Methyl Ester) [1]

Part 1: Executive Summary & Technical Rationale

The synthesis of Aspartame (

-L-Aspartyl-L-Phenylalanine Methyl Ester ) presents a classic challenge in peptide chemistry: regioselectivity .[1] The coupling of L-Aspartic acid with L-Phenylalanine Methyl Ester (L-PM) can occur at either the -carboxyl or the -carboxyl group of the aspartic acid.[1][2]

• -Coupling: Yields Aspartame (Sweet).[1]
• -Coupling: Yields -Aspartame (Bitter/Metallic impurity).[1][3]

While industrial routes often rely on enzymatic coupling (Thermolysin) to enforce stereochemistry, chemical routes remain vital for scale and cost efficiency.[1] This guide focuses on the critical role of Aspartic Acid Methyl Esters —specifically the strategic use of L-Aspartic Acid

-Methyl Ester —as a blocking group to force -regioselectivity, and the preparation of the coupling partner L-Phenylalanine Methyl Ester .[1]

Key Mechanistic Insight: By esterifying the

-carboxyl group of the aspartic acid precursor prior to coupling, the formation of the bitter -isomer is chemically impossible.[1] This "Regiocontrol via Esterification" strategy significantly simplifies downstream purification.[1]

Part 2: Precursor Preparation Protocols

Synthesis of L-Phenylalanine Methyl Ester Hydrochloride (L-PM[1]·HCl)

The primary amine coupling partner.[1]

Principle: Acid-catalyzed esterification of L-Phenylalanine with methanol.[1] Thionyl chloride generates HCl in situ, driving the reaction and precipitating the product as a stable hydrochloride salt.[1]

Reagents:

• L-Phenylalanine (Reagent Grade)[1]

• Methanol (Anhydrous)[1]

• Thionyl Chloride (

  )[1]

Protocol:

• Setup: Equip a 3-neck round-bottom flask with a reflux condenser, addition funnel, and magnetic stirrer. Flush with

  .

• Solvent Charge: Add Methanol (10 volumes relative to L-Phe mass) and cool to -10°C.

• Activation: Dropwise add Thionyl Chloride (1.2 equivalents) while maintaining temperature < 0°C. Caution: Exothermic/Gas evolution.[1]

• Addition: Add L-Phenylalanine (1.0 equivalent) in portions.

• Reaction: Allow to warm to room temperature (RT), then reflux at 65°C for 4 hours.

• Isolation: Cool to 0°C. Add Diethyl Ether to induce crystallization. Filter the white precipitate.[1]

• Drying: Vacuum dry at 40°C.

  • Target Yield: >90%

  • Purity: >98% (HPLC)[1]

Strategic Synthesis of L-Aspartic Acid -Methyl Ester

The regiocontrol precursor.[1]

Principle: Controlled esterification favoring the less sterically hindered

-carboxyl group under kinetic control, or partial hydrolysis of the dimethyl ester.[1]

Protocol (Kinetic Esterification):

• Suspend L-Aspartic Acid in Methanol.[1]

• Add dry HCl gas or Thionyl Chloride (1.05 eq) at 0°C.

• Stir at 0–5°C for 2 hours. (Low temperature favors the more accessible

  -site).[1]

• Precipitate with Ether.[1]

• Recrystallization: Critical step to remove

  -ester and diester impurities using Methanol/Ethanol gradients.[1]

Part 3: Coupling Protocols (Chemical & Enzymatic)

Method A: The "Beta-Blocker" Chemical Route (High Regioselectivity)

Utilizing L-Aspartic Acid

-Methyl Ester to prevent bitter isomer formation.[1]

Workflow:

• Protection: React L-Aspartic Acid

  -Methyl Ester with Z-Cl (Benzyloxylcarbonyl chloride) to protect the amine.[1]

  • Intermediate: Z-Asp(

    -OMe)-OH.[1]

• Activation: Convert the

  -carboxyl to a mixed anhydride using Isobutyl Chloroformate.

• Coupling: React with L-Phenylalanine Methyl Ester .

  • Product: Z-Asp(

    -OMe)-Phe-OMe.[1]

• Deprotection (The Challenge):

  • Hydrogenolysis (

    /Pd-C) removes the Z-group.[1]

  • Critical Step: Selective hydrolysis of the

    -methyl ester without hydrolyzing the Phe-methyl ester.[1] This is often achieved via mild enzymatic hydrolysis or pH-controlled saponification (pH 9.0–10.0), taking advantage of the slight reactivity difference, though this step often requires optimization [1, 3].[1]

Method B: The Thermolysin Enzymatic Route (Green Standard)

Using native L-Aspartic Acid (N-protected) and L-Phe-OMe.[1][4]

This method is superior for avoiding the "double ester" deprotection issue of Method A.[1]

Reagents:

• Z-L-Aspartic Acid[1]

• L-Phenylalanine Methyl Ester (L-PM)[1][2][4]

• Thermolysin (Protease enzyme)[1][4]

• Solvent: Water/Ethyl Acetate biphasic system.[1]

Protocol:

• Dissolution: Dissolve Z-L-Asp (1 eq) and L-PM (2 eq) in water at pH 6.0.

• Enzyme Addition: Add Thermolysin.

• Incubation: Stir at 40°C. The enzyme catalyzes the formation of the peptide bond exclusively at the

  -carboxyl of Asp.[1]

• Precipitation: The salt of the product (Z-Asp-Phe-OMe

  L-PM) precipitates, driving the equilibrium forward.[1]

• Isolation: Filter the precipitate.

• Deprotection: Remove the Z-group via Hydrogenolysis.[1]

• Acidification: Treat with HCl/Methanol to crystallize Aspartame.

Part 4: Process Visualization (Pathways)

The following diagram illustrates the divergence between the "Bitter" (

) and "Sweet" ( ) pathways and how the Ester strategy controls this.

Caption: Comparison of Standard Anhydride coupling (producing

-isomers) vs. the -Methyl Ester blocking strategy which enforces -regioselectivity.

Part 5: Analytical Data & Quality Control

To ensure the integrity of the synthesis, High-Performance Liquid Chromatography (HPLC) is required to distinguish the methyl ester variants.[1]

Table 1: HPLC Retention Profile (C18 Column, Phosphate Buffer/Acetonitrile)

Compound	Retention Time (Relative)	Significance
L-Aspartic Acid	0.2	Unreacted Precursor
L-Phe-Methyl Ester	0.8	Coupling Partner (Excess)
-Aspartame	1.0 (Ref)	Target Product
-Aspartame	1.1	Bitter Isomer (Critical Impurity)
Aspartyl-Phe (Di-acid)	0.5	Hydrolysis Degradant (Loss of Methyl)
Diketeropiperazine (DKP)	1.3	Cyclization Product (Heat induced)

Self-Validating QC Check:

• The "Taste Test" Correlation: If the HPLC peak at RRT 1.1 exceeds 2%, the substance will have a perceptible metallic aftertaste.[1]

• DKP Formation:[1] If the final drying step exceeds 80°C, Aspartame cyclizes to DKP (5-benzyl-3,6-dioxo-2-piperazineacetic acid), losing sweetness.[1] Monitor RRT 1.3 closely.

Part 6: References

• Encyclopedia.com. (n.d.).[1] L-Aspartyl-L-Phenylalanine Methyl Ester.[1][2][4][5][6][7] Retrieved from [Link]

• Snowhite Chemical Co. (2025).[1] Synthesis of Aspartame: Enzymatic vs Chemical Methods.[1][3] Retrieved from [Link][1]

• Google Patents. (1987).[1] Process for the preparation of alpha-L-aspartyl-L-phenylalanine methyl ester (EP0221878A2).[1][2] Retrieved from

• Google Patents. (1990).[1] Process for the preparation of alpha-L-aspartyl-L-phenylalanine methyl ester hydrochloride (US4946988A).[1] Retrieved from

• American Chemical Society (ACS). (2019).[1] Molecule of the Week: Aspartame.[1][7] Retrieved from [Link][1]

Sources

• 1. Aspartame - Wikipedia [en.wikipedia.org]
• 2. data.epo.org [data.epo.org]
• 3. snowhitechem.com [snowhitechem.com]
• 4. DE69613305T2 - Improved enzymatic coupling reaction of N-protected L-aspartic acid and phenylalanine methyl ester - Google Patents [patents.google.com]
• 5. Aspartate / Asparagine [flipper.diff.org]
• 6. EP0221878A2 - Process for the preparation of alpha-L-aspartyl-L-phenylalanine methyl ester - Google Patents [patents.google.com]
• 7. encyclopedia.com [encyclopedia.com]

Application Note: Characterization of Aspartic Acid Methyl Ester by NMR Spectroscopy

Introduction

Aspartic acid methyl ester is a pivotal derivative of the non-essential amino acid, L-aspartic acid. It serves as a fundamental building block in peptide synthesis and as a crucial intermediate in the manufacturing of various pharmaceuticals, most notably the artificial sweetener aspartame.[1] The precise structural elucidation and purity assessment of this compound are, therefore, of utmost importance to guarantee the quality, safety, and efficacy of the final products. Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a powerful and non-destructive analytical technique, providing detailed insights into the molecular structure, connectivity, and the chemical environment of atoms within a molecule.[2] This application note offers a comprehensive guide for the characterization of aspartic acid methyl ester using ¹H and ¹³C NMR spectroscopy, complete with field-proven insights for spectral interpretation and a detailed protocol for data acquisition.

Principles of NMR Characterization for Aspartic Acid Methyl Ester

The structural analysis of aspartic acid methyl ester by NMR is based on the distinct magnetic properties of the ¹H and ¹³C nuclei. The chemical environment of each nucleus influences its resonance frequency, known as the chemical shift (δ), and interactions between adjacent nuclei lead to signal splitting, or spin-spin coupling (J), which reveals valuable information about the molecular framework.[3]

Due to the presence of a chiral center, diastereotopic protons, and various functional groups, the structure of aspartic acid methyl ester gives rise to a characteristic and informative NMR spectrum.[4]

Molecular Structure and Atom Numbering:

Caption: Molecular structure of Aspartic Acid Methyl Ester with key atoms labeled.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of aspartic acid methyl ester typically displays four distinct signals corresponding to the different types of protons. The exact chemical shifts can vary slightly depending on the solvent, pH, and concentration.[5] Common solvents for this analysis include deuterated chloroform (CDCl₃), deuterium oxide (D₂O), and deuterated dimethyl sulfoxide (DMSO-d₆).[6][7][8]

• Hα Proton: The proton attached to the α-carbon (the chiral center) usually appears as a doublet of doublets (dd). This splitting pattern is a result of its coupling to the two diastereotopic protons on the β-carbon.

• Hβ Protons: The two protons on the β-carbon are diastereotopic because of the adjacent chiral center, meaning they are chemically non-equivalent and will have different chemical shifts.[4] Each will appear as a doublet of doublets (dd) due to geminal coupling with each other and vicinal coupling to the Hα proton.

• Methyl Protons (-OCH₃): The three protons of the methyl ester group are chemically equivalent and appear as a sharp singlet. This signal is typically found in the upfield region of the spectrum.

• Amine and Carboxylic Protons (-NH₂ and -COOH): The protons of the amine and carboxylic acid groups can be observed as broad singlets. Their chemical shifts are highly dependent on the solvent, temperature, and concentration due to hydrogen bonding and exchange with residual water. In D₂O, these protons will exchange with deuterium, causing their signals to disappear.[4]

¹³C NMR Spectral Analysis

A proton-decoupled ¹³C NMR spectrum provides information about the carbon skeleton of the molecule and is expected to show five distinct signals for aspartic acid methyl ester.

• Carbonyl Carbons (C=O): Two signals will appear in the downfield region of the spectrum, corresponding to the carboxylic acid and ester carbonyl carbons.[9][10]

• α-Carbon (Cα): The signal for the α-carbon, which is attached to the nitrogen atom, will be present in the mid-field region of the spectrum.

• β-Carbon (Cβ): The signal for the β-carbon will be found upfield relative to the α-carbon.

• Methyl Carbon (-OCH₃): The carbon of the methyl ester group will resonate at the most upfield position in the spectrum.[9][10]

Experimental Protocol

This section outlines a detailed protocol for the preparation and NMR analysis of aspartic acid methyl ester.

Materials and Equipment

• Aspartic acid methyl ester sample

• Deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆)

• NMR tubes (5 mm)

• Pipettes and vials

• NMR spectrometer (400 MHz or higher)

Sample Preparation

Proper sample preparation is critical for acquiring high-quality NMR data. The following workflow is recommended.

Caption: Workflow for NMR sample preparation and analysis.

• Weighing the Sample: Accurately weigh approximately 10-20 mg of the aspartic acid methyl ester sample into a clean, dry vial. For peptide samples, concentrations of 2-5 mM are typical.[11]

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent. Gentle vortexing or sonication can be used to aid dissolution. For enhanced signal resolution of the NH₂ and COOH protons, DMSO-d₆ is often a good choice.

• Transfer: Carefully transfer the solution into a 5 mm NMR tube using a Pasteur pipette, ensuring no solid particles are introduced.

• Capping and Mixing: Securely cap the NMR tube and invert it several times to ensure a homogeneous solution.

NMR Data Acquisition

The following are general parameters for a 400 MHz spectrometer and may require optimization.

Table 1: Suggested NMR Acquisition Parameters

Parameter	¹H NMR	¹³C NMR
Spectrometer Frequency	400 MHz	100 MHz
Pulse Program	zg30	zgpg30
Number of Scans	8-16	1024 or more
Relaxation Delay	1-2 s	2 s
Acquisition Time	3-4 s	1-2 s

• Tuning and Shimming: After inserting the sample, use the spectrometer's software to automatically tune and shim the probe to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A greater number of scans is necessary due to the low natural abundance of ¹³C.

• 2D NMR (Optional but Recommended): For unambiguous assignments, acquiring 2D NMR spectra such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) is highly recommended. COSY spectra reveal correlations between coupled protons (e.g., Hα and Hβ), while HSQC spectra show correlations between protons and their directly attached carbons.

Data Analysis and Interpretation

Expected Chemical Shifts and Coupling Constants

The following table summarizes typical ¹H and ¹³C NMR chemical shifts for aspartic acid methyl ester in CDCl₃.

Table 2: Typical ¹H and ¹³C NMR Data for Aspartic Acid Methyl Ester in CDCl₃

Atom Assignment	¹H Chemical Shift (δ, ppm)	¹H Multiplicity & J (Hz)	¹³C Chemical Shift (δ, ppm)
Hα	~3.8-4.0	dd, J ≈ 8.8, 3.7 Hz	-
Hβ'	~2.8	dd, J ≈ 17.5, 3.7 Hz	-
Hβ''	~2.7	dd, J ≈ 17.5, 8.8 Hz	-
-OCH₃	~3.7	s	-
-NH₂	Variable (broad s)	-	-
-COOH	Variable (broad s)	-	-
C=O (acid)	-	-	~175-179
C=O (ester)	-	-	~170-174
Cα	-	-	~50-52
Cβ	-	-	~35-38
-OCH₃	-	-	~51-53

Note: Chemical shifts are approximate and can be influenced by solvent, concentration, and pH.[4][12]

Spectral Interpretation Walkthrough

Caption: Logical flow for the interpretation of aspartic acid methyl ester NMR spectra.

• ¹H NMR:

  • Methyl Singlet: The sharp singlet around 3.7 ppm is characteristic of the three equivalent protons of the methyl ester group.

  • Aliphatic Multiplets: The region between approximately 2.7 and 4.0 ppm will contain the signals for the Hα and the two Hβ protons. The doublet of doublets (dd) patterns are key for their identification. The Hα proton will show coupling to both Hβ protons. The two Hβ protons will exhibit a large geminal coupling to each other (around 17.5 Hz) and smaller vicinal couplings to the Hα proton.[4]

  • Exchangeable Protons: Broad singlets with variable chemical shifts can be attributed to the -NH₂ and -COOH protons. Their disappearance upon the addition of D₂O confirms their assignment.[4]

• ¹³C NMR:

  • Carbonyl Region: The two signals in the most downfield region (approximately 170-179 ppm) are assigned to the two carbonyl carbons.

  • Aliphatic Region: The three signals between approximately 35 and 55 ppm correspond to Cα, Cβ, and the methyl carbon. An HSQC experiment is the most definitive method for assigning these carbons based on their correlation to the already assigned protons.

Conclusion

NMR spectroscopy is an indispensable technique for the structural characterization of aspartic acid methyl ester. A detailed analysis of ¹H and ¹³C NMR spectra, including chemical shifts, multiplicities, and coupling constants, allows for the unequivocal confirmation of the compound's identity and purity. The application of two-dimensional NMR techniques like COSY and HSQC further strengthens the confidence in signal assignments. The protocols and interpretive guidance provided in this application note offer a robust framework for researchers, scientists, and drug development professionals working with this important chemical intermediate.

References

• ResearchGate. "13 C-NMR Data of l-Aspartic Acid and l-Aspartic acid Ln 3+ Complexes δ (ppm)." Available at: [Link].

• Oregon State University. "1H NMR Chemical Shift." Available at: [Link].

• ACS Publications. "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry." Available at: [Link].

• Oregon State University. "13C NMR Chemical Shift." Available at: [Link].

• Chemistry LibreTexts. "13.4: Chemical Shifts in ¹H NMR Spectroscopy." Available at: [Link].

• University of Wisconsin-Madison. "NMR Spectroscopy – 1H NMR Chemical Shifts." Available at: [Link].

• UoH. "CONTENTS 1. 13C NMR spectroscopy • Chemical shift." Available at: [Link].

• Quora. "How to decipher the L-Aspartic NMR graph." Available at: [Link].

• Master Organic Chemistry. "13-C NMR - How Many Signals." Available at: [Link].

• National Center for Biotechnology Information. "NMR spectroscopy of basic/aromatic amino acid clusters in membrane proteins - PMC." Available at: [Link].

• University of Zurich. "peptide nmr." Available at: [Link].

• National Center for Biotechnology Information. "Aspartic acid methyl ester | C5H10N2O3 | CID 535845 - PubChem." Available at: [Link].

• Duke University. "Introduction to NMR spectroscopy of proteins." Available at: [Link].

• ACS Publications. "NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis | ACS Sustainable Chemistry & Engineering." Available at: [Link].

• Chemistry LibreTexts. "Interpreting C-13 NMR Spectra." Available at: [Link].

• NMR-Bio. "NMR sample preparation guidelines." Available at: [Link].

• University of Alberta. "29.9 1H NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry." Available at: [Link].

Sources

• 1. L-Aspartic acid, monomethyl ester | 68812-95-3 | Benchchem [benchchem.com]
• 2. users.cs.duke.edu [users.cs.duke.edu]
• 3. 29.9 1H NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 4. quora.com [quora.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 9. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. nmr-bio.com [nmr-bio.com]
• 12. researchgate.net [researchgate.net]

1H NMR spectrum of Aspartic acid methyl ester

High-Resolution 1H NMR Characterization of L-Aspartic Acid -Methyl Ester

Introduction & Scope

This Application Note provides a rigorous protocol for the 1H NMR characterization of L-Aspartic Acid

-Methyl Ester Hydrochloride (CAS: 7647-51-0). While "aspartic acid methyl ester" can technically refer to the -ester, the -ester is the predominant intermediate in peptide synthesis (e.g., Aspartame production) and presents a classic case study in NMR spectral analysis due to its ABX spin system .

Why This Spectrum Matters

The spectrum of this molecule is not a simple set of triplets and doublets.[1][2] It is defined by the diastereotopicity of the

-methylene protons.[2] Due to the adjacent chiral center at the -carbon, the two -protons are magnetically non-equivalent, creating a complex splitting pattern that frequently confuses novice analysts.

Key Technical Challenges Addressed:

• ABX Spin System Analysis: Decoding the complex splitting of the

  -methylene protons.

• Solvent Selection: Balancing exchangeable proton visibility (DMSO-

  ) vs. spectral resolution ( ).

• Stability Control: Preventing cyclization to diketopiperazines during analysis.

Experimental Protocol

Reagents & Materials[3]

• Analyte: L-Aspartic Acid

  -Methyl Ester Hydrochloride (>98% purity).

• Solvent A (Standard): Deuterium Oxide (

  , 99.9% D) with 0.05% TSP (3-(trimethylsilyl)propionic-2,2,3,3-d4 acid, sodium salt) as internal reference.

• Solvent B (For Amine Detection): DMSO-

  (99.9% D) with 0.05% TMS.

• NMR Tubes: 5mm precision tubes (Wilmad 507-PP or equivalent).

Sample Preparation Workflow

Critical Caution: The free base of aspartic acid methyl ester is unstable and prone to cyclization or hydrolysis. Always handle as the hydrochloride salt and maintain acidic or neutral pH.

Figure 1: Decision tree for sample preparation based on analytical needs.

Acquisition Parameters (600 MHz Base)

• Pulse Sequence: zg30 (Standard 30° pulse).

• Spectral Width: 12 ppm (-1 to 11 ppm).

• Relaxation Delay (d1): 2.0 seconds (Ensure complete relaxation of the methyl singlet).

• Scans (ns): 16 (Sufficient for >10mg sample).

• Temperature: 298 K (25°C).

Spectral Analysis & Interpretation

Chemical Shift Assignments (in )

The spectrum in

is simplified because the ammonium ( ) and carboxylic acid ( ) protons exchange with deuterium and become invisible (HDO peak at ~4.79 ppm).

Assignment	Proton Type	Chemical Shift ( , ppm)	Multiplicity	Integration	Coupling Constants ( , Hz)
A	-CH (Methine)	4.40 - 4.45	dd (Doublet of Doublets)	1H	,
B	(Methyl Ester)	3.82	s (Singlet)	3H	-
C	-CH (Methylene)	3.12	dd	1H	,
D	-CH (Methylene)	3.02	dd	1H	,

The ABX Spin System Mechanism

The most critical feature of this spectrum is the ABX system formed by the side chain.

• Chirality: The

  -carbon is a chiral center.

• Consequence: The two protons on the

  -carbon ( and ) perceive different magnetic environments. They are diastereotopic , not equivalent.

• Observation: Instead of a simple doublet, you see two distinct signals (A and B) for the

  -protons. Each couples to the other (Geminal coupling, large Hz) and to the -proton (Vicinal coupling, small Hz).

Figure 2: The ABX spin system interactions. The chiral center renders Ha and Hb magnetically non-equivalent.

Solvent Effects (DMSO- )

If the sample is run in DMSO-

, the exchangeable protons become visible:

• : Broad signal around 8.5 - 8.8 ppm (integration 3H).

• COOH: Very broad signal, often >10 ppm or invisible depending on water content.

• Shift Changes: The

  -CH and -CH signals will shift slightly upfield compared to .

Troubleshooting & Quality Control

Common Impurities

• Methanol (

  3.34 ppm in ): Result of hydrolysis of the ester. If this peak grows over time, your sample is degrading.

• Free Aspartic Acid: Check for the loss of the methyl singlet at 3.82 ppm and a shift in the

  -proton.

• Diketopiperazine (Cyclic Dimer): If the sample is left at neutral/basic pH, it cyclizes. Look for new doublets appearing in the 4.0-4.5 ppm region.

pH Sensitivity

The chemical shifts of aspartic acid derivatives are highly pH-dependent.

• Low pH (<2): Carboxyl groups protonated (

  ).

• Neutral pH (~7): Zwitterionic form (

  and ).

• Protocol Note: Since you are dissolving the HCl salt in

  , the solution will be naturally acidic (pH ~2-3). The shifts listed in Table 3.1 correspond to this acidic state. If you buffer to pH 7, the -proton will shift upfield significantly (~3.9 ppm).

References

• Spectral Database for Organic Compounds (SDBS). SDBS No. 16856 (Simulated/Analogous Data). National Institute of Advanced Industrial Science and Technology (AIST). [Link]

• Biological Magnetic Resonance Bank (BMRB). L-Aspartic acid entry (bmse000875). (Reference for non-esterified core shifts). [Link]

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. 8th Edition, Wiley.

Sources

• 1. ekwan.github.io [ekwan.github.io]
• 2. quora.com [quora.com]

Application Note: 13C NMR Characterization of Aspartic Acid Methyl Ester Regioisomers

Executive Summary

In peptide synthesis and drug development, L-Aspartic acid methyl esters are critical chiral building blocks. However, the presence of two carboxyl groups creates a significant analytical challenge: distinguishing between the

-methyl ester and the -methyl ester . Misassignment of these regioisomers can lead to catastrophic failures in downstream peptide coupling or incorrect active pharmaceutical ingredient (API) synthesis.

This guide provides a definitive protocol for the analysis of Aspartic acid methyl esters using 13C NMR and Heteronuclear Multiple Bond Correlation (HMBC) spectroscopy. It moves beyond simple chemical shift listing to establish a self-validating structural assignment workflow.

Structural Dynamics & Analytical Challenges

Aspartic acid contains two carbonyl centers susceptible to esterification:

• C1 (

  -carbonyl): Adjacent to the chiral center and amine.

• C4 (

  -carbonyl): Located on the side chain.

Standard 1D 1H NMR is often insufficient for conclusive assignment due to the overlap of the methyl singlet signals (~3.6–3.7 ppm) and the complex coupling of the

-proton in both isomers. 13C NMR , specifically when coupled with 2D HMBC, provides the necessary resolution to distinguish the carbonyl environments and their connectivity to the methyl group.

Chemical Shift Expectations (DMSO-d6)

Note: Chemical shifts are pH and concentration-dependent.[1] The values below represent typical ranges for the hydrochloride salts in DMSO-d6.

Carbon Position	Label	-Methyl Ester ( ppm)	-Methyl Ester ( ppm)	Signal Type
Ester Carbonyl	C-Ester	171.0 – 172.5	169.0 – 170.5	Quaternary (C=O)
Acid Carbonyl	C-Acid	168.5 – 170.0	171.5 – 173.0	Quaternary (C=O)
-Carbon	C	48.5 – 49.5	49.0 – 50.0	CH
-Carbon	C	34.0 – 35.5	35.0 – 36.5	CH2
Methyl	OMe	51.5 – 52.5	52.0 – 53.0	CH3

Critical Insight: While the ester carbonyl often resonates slightly downfield from the acid in many organic systems, the zwitterionic nature of amino acids can compress or invert these shifts. Do not rely solely on 1D 13C shifts for regiochemical assignment.

Experimental Protocol

Sample Preparation

To prevent proton exchange and ensure solubility of the hydrochloride salt, DMSO-d6 is the preferred solvent over D2O.

• Mass: Weigh 15–20 mg of the Aspartic acid ester derivative.

• Solvent: Add 0.6 mL of DMSO-d6 (99.9 atom % D).

• Additive (Optional for Quantitative 13C): If quantitative integration of carbonyls is required, add 1-2 mg of Chromium(III) acetylacetonate [Cr(acac)3] to shorten relaxation times (

  ).

• Vessel: Transfer to a clean, dry 5mm NMR tube.

Acquisition Parameters (600 MHz equiv.)

Experiment A: 1D 13C-{1H} (Proton Decoupled)

• Pulse Sequence: zgpg30 (Power-gated decoupling)

• Spectral Width: 220 ppm (to capture carbonyls up to ~180 ppm)

• Relaxation Delay (D1):

  2.0 seconds (5.0s for quantitative)

• Scans (NS): 512–1024 (Carbonyls are quaternary and relax slowly; high signal-to-noise is required).

Experiment B: 2D 1H-13C HMBC (The Decision Maker)

• Pulse Sequence: hmbcgplpndqf (Gradient selected HMBC)

• J-Coupling Optimization: Set cnst13 (long-range coupling) to 8 Hz.

• Scans: 8–16 per increment.

• Increments (TD1): 256.

Structural Assignment Logic (The "Why")

The definitive proof of structure lies in the 3-bond (3J_CH) and 2-bond (2J_CH) correlations observed in the HMBC spectrum.

The HMBC "Smoking Gun"

• -Methyl Ester: The methoxy protons ( ~3.6) will show a strong correlation spot to the -carbonyl carbon. This -carbonyl will also correlate to the -protons ( ~2.8-3.0) and the -proton ( ~4.0).
• -Methyl Ester: The methoxy protons will correlate to the -carbonyl carbon. This -carbonyl will only show a strong correlation to the -proton, with weak or no correlation to the -protons.

Visualization of the Logic Flow

Figure 1: Decision tree for the regiochemical assignment of Aspartic acid esters using HMBC correlations.

Troubleshooting & Quality Control

Aspartimide Formation

A common impurity in Aspartic acid ester analysis is Aspartimide (cyclic imide). This occurs when the nitrogen attacks the side-chain ester under basic conditions or high heat.

• NMR Sign: Look for the disappearance of the methyl ester singlet (if fully cyclized) or the appearance of a new set of signals. The

  -proton in aspartimide is significantly deshielded ( > 4.5 ppm) due to the rigid ring structure.

Hydrolysis

Presence of Methanol (

49 ppm, 3.17 ppm in DMSO) indicates hydrolysis.

• Action: Ensure DMSO-d6 is dry (stored over molecular sieves) and the sample is not left in solution for extended periods before analysis.

Solvent Peaks (Reference)

• DMSO-d6: Septet at

  39.5 ppm.

• Water in DMSO: Broad singlet at

  ~3.33 ppm.

References

• Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH. (Standard reference for amino acid shifts).

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS).[Link] (Verified source for standard spectra of Aspartic acid derivatives).

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link] (Authoritative guide on HMBC parameter optimization).

• Gottlieb, H. E., et al. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

Sources

• 1. chem.washington.edu [chem.washington.edu]

Application Note: Mass Spectrometric Analysis of Aspartic Acid Methyl Ester

Abstract

This technical guide provides a comprehensive overview of the mass spectrometric analysis of aspartic acid methyl ester. It is designed for researchers, scientists, and professionals in drug development who are utilizing mass spectrometry for the identification, quantification, and structural elucidation of amino acid derivatives. This document details derivatization strategies for both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), outlines expected fragmentation patterns, and provides step-by-step protocols for sample preparation and analysis. The methodologies described herein are grounded in established scientific principles to ensure robust and reliable results.

Introduction: The Significance of Aspartic Acid Methyl Ester Analysis

Aspartic acid is a non-essential amino acid that plays a crucial role in various metabolic pathways. Its methyl ester derivative is often an intermediate in peptide synthesis and can be a target analyte in metabolomics studies. Accurate and sensitive detection and quantification of aspartic acid methyl ester are paramount for understanding its biological function and for quality control in pharmaceutical production. Mass spectrometry, with its high sensitivity and specificity, is the premier analytical technique for this purpose.

The polar nature and zwitterionic structure of amino acids like aspartic acid make them non-volatile, necessitating derivatization for GC-MS analysis to improve their chromatographic behavior and thermal stability.[1][2][3][4] For LC-MS, while derivatization is not always mandatory, it can enhance ionization efficiency and chromatographic separation.[5] This guide will explore both approaches, providing the rationale behind the selection of different analytical strategies.

Foundational Concepts: Ionization and Fragmentation

The choice of ionization technique is critical and depends on the chosen chromatographic method.

• Electron Ionization (EI): Typically used in GC-MS, EI is a high-energy ionization technique that results in extensive fragmentation.[1] This provides a detailed fragmentation pattern, often referred to as a "fingerprint," which is highly reproducible and useful for structural elucidation.

• Electrospray Ionization (ESI): A soft ionization technique commonly coupled with LC-MS, ESI is ideal for analyzing thermally labile and polar molecules.[6][7][8] It typically generates protonated molecules [M+H]+ with minimal fragmentation, making it well-suited for quantitative analysis. Tandem mass spectrometry (MS/MS) can then be employed to induce and analyze fragmentation for structural confirmation.[9][10]

Fragmentation of the ionized aspartic acid methyl ester provides structural information. Key fragmentation mechanisms for esters include:

• α-Cleavage: Cleavage of the bond adjacent to the carbonyl group.[11][12]

• McLafferty Rearrangement: A characteristic fragmentation of carbonyl compounds with a γ-hydrogen, leading to the loss of a neutral alkene.[11]

Analytical Strategies and Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Approach

For GC-MS analysis, a two-step derivatization is often employed: esterification of the carboxyl groups followed by acylation of the amino group.[3][4][13][14]

Caption: Workflow for GC-MS analysis of aspartic acid.

This protocol is adapted from established methods for amino acid analysis.[3][4]

• Sample Preparation:

  • Pipette a known volume of the sample containing aspartic acid into a reaction vial.

  • Evaporate the solvent to complete dryness under a stream of nitrogen gas.

• Esterification:

  • Add 200 µL of 2 M HCl in methanol to the dried sample.

  • Seal the vial and heat at 80°C for 60 minutes.

  • Cool the vial to room temperature and evaporate the reagent under a stream of nitrogen.

• Acylation:

  • Add 100 µL of ethyl acetate and 50 µL of pentafluoropropionic anhydride (PFPA) to the dried methyl ester.

  • Seal the vial and heat at 65°C for 30 minutes.

  • Cool the vial to room temperature.

• Extraction:

  • Add 200 µL of toluene and 200 µL of deionized water to the reaction mixture.

  • Vortex thoroughly for 1 minute.

  • Centrifuge to separate the layers.

  • Transfer the upper organic layer (toluene) to a new vial for GC-MS analysis.

The resulting derivative will be the N-pentafluoropropionyl di-methyl ester of aspartic acid. The fragmentation pattern will be complex, but key fragments can be predicted.

Precursor Ion (m/z)	Proposed Fragment	Description
[M]+	N-PFP-Asp(OMe)-OMe	Molecular Ion
[M-31]+	Loss of OCH₃	Loss of a methoxy radical from one of the ester groups.
[M-59]+	Loss of COOCH₃	Loss of a carbomethoxy group.
[M-147]+	Loss of C₂F₅CO	Loss of the pentafluoropropionyl group.

Note: The exact m/z values will depend on the full derivative structure. This table illustrates the expected fragmentation pattern.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Approach

LC-MS/MS offers high sensitivity and specificity, often without the need for extensive derivatization, making it suitable for high-throughput analysis.[15] A common method is Multiple Reaction Monitoring (MRM) for quantitative analysis.[16][17]

Caption: Workflow for LC-MS/MS analysis of aspartic acid methyl ester.

• Sample Preparation:

  • Prepare a stock solution of aspartic acid methyl ester in a suitable solvent (e.g., water/methanol).

  • Dilute the stock solution and any samples with the initial mobile phase to the desired concentration.

• Chromatographic Separation:

  • Column: A Hydrophilic Interaction Chromatography (HILIC) column is often suitable for polar analytes like amino acid esters. Alternatively, a C18 column can be used with appropriate mobile phase modifiers.[15]

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A gradient from high organic to high aqueous is typical for HILIC. The specific gradient will need to be optimized for the specific column and instrument.

• Mass Spectrometric Detection (Positive ESI-MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion (Q1): m/z 148.07 (protonated aspartic acid methyl ester, C₅H₁₀NO₄⁺).

  • Product Ions (Q3): The selection of product ions requires optimization, but likely transitions are based on characteristic neutral losses.

Caption: Predicted fragmentation of protonated aspartic acid methyl ester.

Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss
148.07	130.06	H₂O
148.07	116.05	CH₃OH
148.07	102.05	H₂O + CO
148.07	88.04	COOCH₃

Note: These transitions are predictive and should be confirmed experimentally on the specific mass spectrometer being used.

Data Interpretation and Considerations

• Isomers: Aspartic acid has isomers (e.g., isoaspartic acid) and epimers (D- and L-forms) that may be present in samples.[18] While mass spectrometry alone may not distinguish between these, chromatographic separation is crucial.[16][19] Chiral chromatography may be necessary to resolve enantiomers.

• Matrix Effects: When analyzing complex biological samples, matrix effects can suppress or enhance the ionization of the analyte. The use of stable isotope-labeled internal standards is highly recommended for accurate quantification.[3][13]

• Method Validation: Any quantitative method should be thoroughly validated according to established guidelines, assessing parameters such as linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision.[16]

Conclusion

The mass spectrometric analysis of aspartic acid methyl ester is a powerful tool for a wide range of scientific disciplines. The choice between GC-MS and LC-MS/MS will depend on the specific application, available instrumentation, and the complexity of the sample matrix. By understanding the principles of derivatization, ionization, and fragmentation, and by implementing robust, validated protocols, researchers can achieve reliable and accurate results.

References

• Fragmentation mass spectrum of the amino acid aspartic acid at nominal... - ResearchGate. Available at: [Link]

• Stepwise extraction, chemical modification, GC–MS separation, and determination of amino acids in human plasma. Available at: [Link]

• Fragmentation of the [M + 73]⁺ ion from the methyl esters of... | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Mass spectrometric analysis of asparagine deamidation and aspartate isomerization in polypeptides - PMC. Available at: [Link]

• Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts - MDPI. Available at: [Link]

• Quantitative determination of free D-Asp, L-Asp and N-methyl-D-aspartate in mouse brain tissues by chiral separation and Multiple Reaction Monitoring tandem mass spectrometry - ResearchGate. Available at: [Link]

• Differentiating aspartic acid isomers and epimers with charge transfer dissociation mass spectrometry (CTD-MS) - Analyst (RSC Publishing). Available at: [Link]

• (PDF) Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts - ResearchGate. Available at: [Link]

• Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC. Available at: [Link]

• Quality Control in Targeted GC-MS for Amino Acid-OMICS - MDPI. Available at: [Link]

• Aspartic Acid Isomerization Characterized by High Definition Mass Spectrometry Significantly Alters the Bioactivity of a Novel Toxin from Poecilotheria - NIH. Available at: [Link]

• Aspartic acid methyl ester | C5H10N2O3 | CID 535845 - PubChem - NIH. Available at: [Link]

• Quality Control in Targeted GC-MS for Amino Acid-OMICS - PubMed. Available at: [Link]

• Physicochemical Parameters Affecting the Electrospray Ionization Efficiency of Amino Acids after Acylation | Analytical Chemistry - ACS Publications. Available at: [Link]

• A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea - PMC. Available at: [Link]

• 1 Mass Spectrometry of Amino Acids and Proteins - Wiley-VCH. Available at: [Link]

• Derivatization of amino acids analyzed by GCMS? - ResearchGate. Available at: [Link]

• Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS | LCGC International. Available at: [Link]

• Deuterium Labeling of Isoaspartic and Isoglutamic Acids for Mass Spectrometry Analysis | Analytical Chemistry - ACS Publications. Available at: [Link]

• 7.8: Protein Analysis using Electrospray Ionization Mass Spectroscopy. Available at: [Link]

• "Amino Acid Analysis". In: Current Protocols in Protein Science - ResearchGate. Available at: [Link]

• Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC - NIH. Available at: [Link]

• Derivitization of Amino Acids Using Waters AccQ•Tag Chemistry. Available at: [Link]

• Video: Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation - JoVE. Available at: [Link]

• Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. Available at: [Link]

• Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte - PMC. Available at: [Link]

• Lec-30 || Fragmentation pattern of esters || Methyl & higher esters || MacLafferty rearrangement - YouTube. Available at: [Link]

Sources

• 1. tsapps.nist.gov [tsapps.nist.gov]
• 2. 氨基酸衍生化和GC-MS分析 [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. Quality Control in Targeted GC-MS for Amino Acid-OMICS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mass spectrometric analysis of asparagine deamidation and aspartate isomerization in polypeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. application.wiley-vch.de [application.wiley-vch.de]
• 11. Video: Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation [jove.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Amino Acid Analysis Using Mass Spectrometry: Key Techniques & Uses - Creative Proteomics [creative-proteomics.com]
• 16. researchgate.net [researchgate.net]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. Differentiating aspartic acid isomers and epimers with charge transfer dissociation mass spectrometry (CTD-MS) - Analyst (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]

Application Note: High-Fidelity GC-MS Analysis of Aspartic Acid Methyl Ester

Executive Summary & Scientific Rationale

The analysis of Aspartic Acid (Asp) by Gas Chromatography-Mass Spectrometry (GC-MS) presents a classic analytical challenge: the molecule is non-volatile and zwitterionic.[1] While Liquid Chromatography (LC-MS) is often the default for polar analytes, GC-MS remains the gold standard for structural confirmation and high-resolution metabolic profiling due to its superior peak capacity and spectral libraries.

This protocol addresses the specific analysis of Aspartic Acid Methyl Ester . It is critical to distinguish between two scenarios:

• Targeted Metabolomics: Analyzing native Aspartic Acid in biological samples by converting it to a methyl ester.

• Reagent QC: Analyzing a commercial sample of Aspartic Acid Methyl Ester (e.g., H-Asp(OMe)-OH) for purity.

The Core Mechanistic Insight: Simple methylation (forming Aspartic Acid Dimethyl Ester) is often insufficient for robust quantification. The remaining free primary amine (

) can hydrogen bond with active sites in the GC liner and column, leading to peak tailing and non-linear calibration.

Therefore, this guide prescribes a Two-Step Derivatization Strategy :

• Esterification: Acid-catalyzed methylation of carboxylic acid groups.

• Silylation: Protection of the amine group using BSTFA.

This "Dual-Block" approach ensures the analyte is fully non-polar, thermally stable, and yields sharp, symmetric peaks.

Chemical Theory & Reaction Pathway

The Derivatization Workflow

The transformation of Aspartic Acid to a GC-amenable form involves blocking both protic sites (Carboxyl and Amine).

Step 1: Methylation (The "Acid" Step)

Note: This step converts both the -carboxyl and the side-chain -carboxyl to methyl esters.

Step 2: Neutralization & Silylation (The "Base" Step)

Visualization of Reaction Logic

Figure 1: The "Dual-Block" derivatization pathway. Stopping at the yellow node (Methyl Ester) risks peak tailing; proceeding to the green node (TMS derivative) ensures data integrity.

Detailed Experimental Protocol

Reagents & Materials

• Solvent A: Methanolic HCl (1.25 M or 3 M). Preparation: Slowly add acetyl chloride to chilled anhydrous methanol.

• Reagent B: BSTFA [N,O-Bis(trimethylsilyl)trifluoroacetamide] + 1% TMCS (Trimethylchlorosilane).

• Solvent C: Anhydrous Pyridine (acts as an acid scavenger).

• Internal Standard: L-Norleucine or Aspartic Acid-d3 (if available).

Step-by-Step Procedure

Phase 1: Sample Preparation & Methylation

• Aliquot: Transfer 50 µL of sample (or 1 mg of dry standard) into a glass GC vial.

• Dry: Evaporate to complete dryness under a stream of nitrogen at 40°C. Critical: Moisture kills the silylation reaction.

• Methylate: Add 200 µL of Solvent A (Methanolic HCl) . Cap tightly.

• Incubate: Heat at 80°C for 60 minutes .

• Evaporate: Remove the vial from heat, cool, and evaporate to dryness under nitrogen. Result: You now have Asp-DME Hydrochloride salt.

Phase 2: Silylation (The "Polishing" Step) 6. Reconstitute: Add 50 µL of Solvent C (Pyridine) . Vortex to neutralize the HCl salt and free the amine. 7. Derivatize: Add 50 µL of Reagent B (BSTFA + 1% TMCS) . 8. Incubate: Heat at 60°C for 30 minutes . 9. Finalize: Allow to cool. Transfer to an insert for GC injection.[2] Note: Do not add water/aqueous solvents.

GC-MS Method Parameters

This method utilizes a non-polar column to separate the fully derivatized amino acid esters.

Parameter	Setting	Rationale
Inlet	Split (10:1) @ 260°C	High temp ensures rapid vaporization; split prevents column overload.
Column	5% Phenyl-arylene (e.g., DB-5ms, HP-5ms)	Standard non-polar phase; excellent for silylated esters.
Dimensions	30 m × 0.25 mm × 0.25 µm	Standard dimensions for metabolite separation.
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)	Consistent retention times.
Oven Program	70°C (hold 2 min) → 10°C/min → 300°C (hold 5 min)	Slow ramp separates Asp from Glu and other interfering amino acids.
Transfer Line	280°C	Prevents condensation of high-boiling derivatives.
Ion Source	EI (70 eV) @ 230°C	Standard electron ionization.
Acquisition	Scan (m/z 50–550) or SIM	Scan for identification; SIM for quantitation.

Data Analysis & Interpretation

Identification of -TMS-Aspartic Acid Dimethyl Ester

When following the protocol above, the target analyte is

-TMS-Aspartic Acid Dimethyl Ester .

• Molecular Formula:

• Molecular Weight: 247.36 g/mol (Note: Some sources cite mono-TMS; if di-TMS forms, MW increases by 72).

  • Correction: Aspartic Acid (

    , MW 133).

  • Dimethyl Esterification:

    . (MW 161).[3][4]

  • Mono-N-Silylation:

    . (MW 233).

  • Target MW:233 u (Mono-TMS derivative is most common with BSTFA/Pyridine).

Key Diagnostic Ions (EI Spectrum)

m/z	Identity	Mechanistic Origin
233	(Molecular Ion)	Often weak or absent in EI.
218		Loss of methyl group ( ) from the TMS moiety.
174		Loss of carboxymethyl group ( ). Characteristic Alpha-Cleavage.
73		Trimethylsilyl cation (Base peak or very abundant).

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Peak Tailing	Incomplete silylation of the amine.	Ensure pyridine is added to neutralize HCl salts before adding BSTFA.
No Peak (Asp)	Moisture contamination.	BSTFA hydrolyzes instantly with water. Ensure sample is bone-dry before Phase 2.
Extra Peaks	Incomplete methylation.	Check for mono-methyl esters (MW 147 + TMS). Increase methylation time/temp.

Analytical Workflow Diagram

Figure 2: Operational workflow for the preparation of biological samples for Aspartic Acid analysis.

References

• NIST Chemistry WebBook. Aspartic acid, dimethyl ester Mass Spectrum. National Institute of Standards and Technology.[4][5][6] Available at: [Link]

• Husek, P. (1991). Rapid derivatization and gas chromatographic determination of amino acids.[1][7][8] Journal of Chromatography A. (Foundational text on amino acid derivatization logic).

• Fiehn, O. (2016). Metabolomics by Gas Chromatography-Mass Spectrometry: Combined Targeted and Untargeted Profiling. Current Protocols in Molecular Biology. Available at: [Link]

Sources

• 1. Quality Control in Targeted GC-MS for Amino Acid-OMICS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Aspartic acid, dimethyl ester [webbook.nist.gov]
• 4. Aspartic acid, dimethyl ester [webbook.nist.gov]
• 5. Welcome to the NIST WebBook [webbook.nist.gov]
• 6. Pentanedioic acid, dimethyl ester [webbook.nist.gov]
• 7. The Derivatization and Analysis of Amino Acids by GC-MS [merckmillipore.com]
• 8. researchgate.net [researchgate.net]

Comprehensive Guide to HPLC Purification of Aspartic Acid Methyl Ester

This application note serves as a definitive technical guide for the High-Performance Liquid Chromatography (HPLC) purification of Aspartic Acid Methyl Ester (Asp-OMe) . It is designed for researchers requiring high-purity isolation of this compound for peptide synthesis, peptidomimetic development, or metabolic studies.

Executive Summary

Purifying Aspartic Acid Methyl Ester presents a unique triad of challenges: high polarity , lack of chromophores , and hydrolytic instability . Unlike standard lipophilic drugs, Asp-OMe requires aqueous-rich conditions that often lead to poor retention or on-column degradation. This guide details a robust Reverse-Phase (RP-HPLC) protocol using volatile acidic buffers to ensure both separation efficiency and compound integrity during isolation.

Chemical Context & Critical Challenges

The Analyte

• Compound: Aspartic Acid Methyl Ester (typically L-Aspartic acid

  -methyl ester or -methyl ester).

• Properties: Zwitterionic, polar, water-soluble.

• Impurities: Free Aspartic Acid (hydrolysis product/starting material), Dimethyl ester (over-reaction), and regioisomers (

  vs ).

The Stability Paradox

Methyl esters are susceptible to hydrolysis.

• Basic pH (>7): Rapid saponification (hydrolysis) back to free Aspartic Acid.

• Acidic pH (<3): Protonation of the amine stabilizes the molecule, but prolonged exposure to strong acids can still catalyze hydrolysis.

• Solution State: The compound degrades faster in solution than in solid form.

• Strategy: Use a mild acidic mobile phase (pH 2.0–3.0), maintain low temperatures (

  ), and lyophilize fractions immediately.

Detection Limitations

Asp-OMe lacks a conjugated

-system, meaning it has negligible UV absorbance above 220 nm.

• Primary Detection: UV at 200–210 nm (requires high-purity solvents to minimize background noise).

• Alternative: ELSD (Evaporative Light Scattering Detector) or MS (Mass Spectrometry) for better sensitivity and baseline stability.

Method Development Strategy

Stationary Phase Selection

While HILIC (Hydrophilic Interaction Liquid Chromatography) is excellent for polar amino acids, Reverse-Phase C18 is preferred for purification due to higher loading capacity and easier solvent removal.

• Recommendation: Use an "Aqueous Stable" (AQ) C18 column . These columns are designed to prevent phase collapse in 100% aqueous conditions, which is often the starting point for retaining polar Asp-OMe.

Mobile Phase Chemistry

For preparative isolation, non-volatile buffers (phosphate) are prohibited.

• Modifier: Trifluoroacetic Acid (TFA) or Formic Acid (FA) .

  • Role: Acidifies eluent (protonates

    to ), increasing hydrophobicity and retention on C18. It also acts as an ion-pairing agent (TFA) to improve peak shape.

• Solvent B: Acetonitrile (lower viscosity and UV cutoff than Methanol).

Experimental Protocols

Reagents & Equipment

• Solvent A: HPLC-grade Water + 0.1% TFA.

• Solvent B: HPLC-grade Acetonitrile (ACN) + 0.1% TFA.

• Column (Analytical): C18 AQ,

  , (e.g., Agilent ZORBAX SB-Aq or equivalent).

• Column (Prep): C18 AQ,

  , .

Analytical Method (QC & Feasibility)

Goal: Confirm purity and retention time before scaling up.

Parameter	Setting
Flow Rate
Temperature	(Keep relatively cool to prevent degradation)
Detection	UV (Ref )
Injection Vol
Gradient	See Table Below

Gradient Table (Analytical):

Time (min)	% Solvent B (ACN)	Description
0.0	0%	Hold 100% Aqueous to load polar analyte
2.0	0%	Isocratic hold to retain free Asp (if any)
15.0	20%	Shallow gradient to separate isomers/esters
16.0	95%	Wash column
20.0	95%	Wash hold

| 20.1 | 0% | Re-equilibrate |

Note: Asp-OMe typically elutes between 5–12% B depending on the specific column chemistry.

Preparative Purification Protocol

Goal: Isolate target compound from crude mixture.

• Sample Preparation:

  • Dissolve crude Asp-OMe in 100% Solvent A (Water/0.1% TFA) .

  • Concentration:

    (depending on solubility).

  • CRITICAL: Keep sample on ice (

    ) immediately after dissolution. Do not let it sit at room temperature.

  • Filter through a

    PTFE or Nylon filter.

• Prep Gradient Strategy:

  • Scale up the flow rate (typically

    for ID).

  • Use a "Focusing Gradient":

    • 0–2 min: 0% B

    • 2–12 min: 0%

      15% B (Very shallow to maximize separation of isomers)

    • 12–15 min: 95% B (Flush)

• Fraction Collection:

  • Trigger: Threshold (UV absorbance) or Time Windows.

  • Collection Vessels: Place tubes in a chilled rack if possible.

• Post-Run Processing (The "Race Against Time"):

  • Analyze fractions immediately via Analytical HPLC.

  • Pool pure fractions.

  • Freeze immediately using liquid nitrogen or a

    freezer.

  • Lyophilize (Freeze Dry) to remove water and TFA. Do not use rotary evaporation with heat, as this promotes hydrolysis.

Visualization: Purification Workflow

The following diagram illustrates the logical flow from crude synthesis to pure isolated solid, emphasizing the critical stability checkpoints.

Caption: Workflow for Asp-OMe purification emphasizing temperature control and rapid processing to prevent hydrolysis.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Retention (Elutes at Void)	Column phase collapse or insufficient ion pairing.	Switch to an AQ-type C18 column. Ensure TFA is present (0.1%) to protonate the carboxyl group.
Peak Splitting	Isomer separation ( vs ) or sample overload.	Reduce injection volume. If isomers are separating, flatten the gradient (e.g., 0.5% B/min) to resolve them fully.
Drifting Baseline	UV absorption of TFA at 210 nm.	Ensure Solvent A and B have identical TFA concentrations (0.1%). Use high-purity TFA ampoules.
New Impurity Peaks	Hydrolysis occurring during the run.	Keep autosampler at .[1] Reduce run time. Check pH of mobile phase (should be ).

References

• SIELC Technologies. "HPLC Separation of Aspartic Acid and Asparagine on Obelisc R Column." SIELC Application Notes. [Link]

• Agilent Technologies. "Analysis of Amino Acids by HPLC." Agilent Application Solutions. [Link]

• ResearchGate. "HPLC Methods for Determination of d-Aspartate and N-methyl-d-Aspartate." Biomedical Chromatography. [Link]

• Chrom Tech. "Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography." Chrom Tech Technical Guides. [Link]

Sources

• 1. researchgate.net [researchgate.net]

Advanced Protecting Group Strategies for Aspartic Acid Esters

Content Type: Application Note & Protocol Guide Audience: Senior Synthetic Chemists, Peptide Scientists, and Drug Discovery Researchers

Executive Summary: The -Carboxyl Challenge

In peptide synthesis and medicinal chemistry, Aspartic Acid (Asp) presents a unique chemoselectivity challenge. While the

-carboxylic acid participates in the peptide backbone, the -carboxylic acid requires semi-permanent protection that is orthogonal to the N-terminal protecting group (Fmoc or Boc) yet stable enough to survive repeated deprotection cycles.

The critical failure mode in Asp protection is not the loss of the protecting group itself, but the Aspartimide Formation —an intramolecular cyclization that leads to racemization, chain termination, and difficult-to-separate

-peptide byproducts.[1]

This guide details the strategic selection of Asp esters (OtBu, OMpe, OBno, OAll) and provides validated protocols to mitigate side reactions during complex synthesis.

Mechanistic Insight: The Aspartimide Problem

Understanding the mechanism is the only way to effectively prevent it. Aspartimide formation is base-catalyzed and sequence-dependent.[2][3] It occurs most frequently when Asp is followed by sterically unhindered residues (Gly, Ala) or hydrogen-bond donors (Asn, Ser, Arg).

Mechanism of Action

Under basic conditions (e.g., 20% Piperidine in Fmoc removal), the nitrogen of the subsequent amino acid (

) is deprotonated. This nucleophile attacks the -ester carbonyl of Asp, ejecting the protecting group (OR) and forming a 5-membered succinimide ring (Aspartimide).

Figure 1: The Aspartimide cascade.[4] Note that ring-opening yields a mixture of

and peptides, often indistinguishable by HPLC.

Strategic Selection of Protecting Groups[6]

The choice of ester dictates the stability and the risk of side reactions.

Table 1: Comparative Analysis of Aspartic Acid Esters

Protecting Group	Structure	Stability (Acid/Base)	Steric Bulk	Aspartimide Risk (Asp-Gly)	Primary Application
t-Butyl (OtBu)		Labile: 95% TFAStable: 20% Piperidine	Moderate	High (up to 30% per cycle)	Standard Fmoc SPPS (non-prone sequences).
3-methylpent-3-yl (OMpe)		Labile: 95% TFAStable: Base	High	Low (<5%)	"Problem sequences" (Asp-Gly, Asp-Asn).
5-butyl-5-nonyl (OBno)		Labile: 95% TFAStable: Base	Very High	Negligible	Long peptides, GMP manufacturing of prone sequences.
Allyl (OAll)		Labile: Pd(0)Stable: TFA / Base	Low	Moderate	Orthogonal protection (Cyclic peptides, side-chain modification).
Cyclohexyl (OcHex)		Labile: HF / TFMSAStable: TFA	Moderate	Low	Standard Boc SPPS (More stable than Benzyl).
Benzyl (OBn)		Labile: HF / TFMSAStable: TFA	Low	Very High	Traditional Boc SPPS (Avoid in Fmoc).

Experimental Protocols

Protocol A: Minimizing Aspartimide in Fmoc SPPS (The "Acidic Base" Method)

For sequences containing Asp(OtBu)-Gly, Asp(OtBu)-Asn, or Asp(OtBu)-Arg.

Rationale: Standard piperidine deprotection is too basic. Adding an acidic counter-ion (HOBt) lowers the effective pH just enough to suppress the enolate formation required for cyclization without preventing Fmoc removal.

Materials:

• Piperidine (Reagent Grade)

• HOBt (Hydroxybenzotriazole) or Oxyma Pure

• DMF (Dimethylformamide)[4][5]

• Formic Acid (0.1 M) - Optional for final wash

Step-by-Step:

• Preparation of Deprotection Cocktail:

  • Dissolve HOBt in DMF to a concentration of 0.1 M.

  • Add Piperidine to this solution to reach a final concentration of 20% (v/v).

  • Note: The solution will be slightly warm due to acid-base reaction. Use fresh.

• Deprotection Cycle:

  • Wash 1: Treat resin with DMF (3 x 1 min).

  • Deblock 1: Add Piperidine/HOBt cocktail. Agitate for 2 minutes. Drain.

  • Deblock 2: Add fresh Piperidine/HOBt cocktail. Agitate for 10 minutes. Drain.

• Post-Deprotection Wash (Critical):

  • Wash with DMF (5 x 1 min) to remove all traces of piperidine.

  • Advanced Step: A brief wash with 0.1 M HOBt in DMF can ensure neutralization of residual base before the next coupling.

Validation:

• Cleave a small aliquot of resin.[5] Analyze via LC-MS.

• Target: Mass M.

• Aspartimide: Mass M - 18.

• Piperidide: Mass M + 67.

• Acceptance Criteria: < 5% (M-18) peak area.

Protocol B: Orthogonal Deprotection of Asp(OAll)

For the synthesis of Head-to-Sidechain cyclic peptides or on-resin modification.

Rationale: The Allyl group is stable to TFA (Boc removal) and Piperidine (Fmoc removal). It is removed selectively using Palladium(0) via

-allyl complex formation. Phenylsilane ( ) serves as the scavenger for the allyl cation.

Materials:

• Tetrakis(triphenylphosphine)palladium(0)

  [6]

• Phenylsilane (

  )

• Dichloromethane (DCM) / DMF (anhydrous)

Step-by-Step:

• Resin Preparation:

  • Swell the resin (approx.[4] 0.1 mmol peptide) in dry DCM under Argon/Nitrogen.

• Catalyst Preparation:

  • Weigh

    (0.1 - 0.2 eq relative to peptide loading). Handle in dark/inert atmosphere if possible.

  • Dissolve in minimal dry DCM/DMF (1:1).

• Reaction:

  • Add Phenylsilane (10 - 20 eq) to the resin.

  • Add the Catalyst solution.[5][6]

  • Agitate gently under Argon for 30 minutes.

• Repetition:

  • Drain and repeat Step 3 with fresh reagents to ensure quantitative removal.

• Washing (Crucial for Metal Removal):

  • Wash with DCM (3x).[5]

  • Wash with 0.5% Sodium Diethyldithiocarbamate (DTC) in DMF (3 x 5 min). This chelates and removes residual Palladium (which appears black/grey).

  • Wash with DMF (5x).

Troubleshooting & Decision Logic

When to switch strategies? Use the decision tree below to navigate the protection landscape.

Figure 2: Decision Matrix for Aspartate Protecting Group Selection.

Common Failure Modes

• Mass -18 Da: Aspartimide formed.

  • Fix: Switch to OMpe or OBno ester.[1][4] Use "Acidic Base" deprotection (Protocol A).

• Mass +67 Da: Piperidine adduct (Piperidide).

  • Fix: This results from the ring-opening of the Aspartimide by piperidine.[1][7] You must prevent the Aspartimide first (see above).

• Incomplete Allyl Deprotection:

  • Fix: Palladium catalyst is likely oxidized (black). Use fresh catalyst. Ensure strictly anaerobic conditions.

References

• Behrendt, R., Huber, S., Martí, R., & White, P. (2015). New t-butyl based aspartate protecting groups preventing aspartimide formation in Fmoc SPPS.[8] Journal of Peptide Science, 21(8), 680–687. [Link]

• Mergler, M., Dick, F., Sax, B., Weiler, P., & Vorherr, T. (2003). The aspartimide problem in Fmoc-based SPPS. Part I. Journal of Peptide Science, 9(1), 36–46. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. [Link]

• Dölling, R., Beyermann, M., et al. (1994). Piperidine-mediated side product formation for Asp(OtBu)-containing peptides.[1][2][4][9][10] Journal of the Chemical Society, Chemical Communications, (7), 853-854. [Link]

• Kates, S. A., & Albericio, F. (Eds.).[11] (2000).[11] Solid-Phase Synthesis: A Practical Guide. Marcel Dekker. [Link]

Sources

• 1. media.iris-biotech.de [media.iris-biotech.de]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 6. US5777077A - Automated allyl deprotection in solid-phase synthesis - Google Patents [patents.google.com]
• 7. peptide.com [peptide.com]
• 8. New t-butyl based aspartate protecting groups preventing aspartimide formation in Fmoc SPPS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Design of protecting groups for the beta-carboxylic group of aspartic acid that minimize base-catalyzed aspartimide formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Allyl Ethers [organic-chemistry.org]

Application Notes and Protocols: A Guide to Trimethylchlorosilane in Amino Acid Esterification

Introduction: The Strategic Importance of Amino Acid Esterification

For researchers, synthetic chemists, and professionals in drug development, the esterification of amino acids is a fundamental and often critical step. Amino acid esters serve as pivotal intermediates in peptide synthesis, act as chiral building blocks, and are integral to the development of novel therapeutics and polymer materials.[1] The primary challenge in amino acid esterification lies in the molecule's inherent zwitterionic nature, which can complicate traditional acid-catalyzed methods, often leading to prolonged reaction times and modest yields.[2] While classic approaches like Fischer-Speier esterification using mineral acids or the use of thionyl chloride are well-established, they come with drawbacks such as harsh reaction conditions, safety concerns, and often tedious workup procedures.[1]

This guide provides an in-depth exploration of a more contemporary and efficient alternative: the use of trimethylchlorosilane (TMSCl) in conjunction with an alcohol. This method has gained traction due to its mild reaction conditions, operational simplicity, straightforward workup, and consistently high yields.[1] We will delve into the mechanistic underpinnings of this reaction, provide detailed, field-proven protocols, and offer insights to ensure successful and reproducible outcomes in your laboratory.

The Dual Role of Trimethylchlorosilane: A Mechanistic Deep Dive

The efficacy of the TMSCl/alcohol system in amino acid esterification stems from the multifaceted role of trimethylchlorosilane. It functions not merely as a simple acid catalyst but as a proactive reagent that drives the reaction to completion through a sophisticated mechanism.

The overall reaction can be summarized as follows:

The process unfolds through two key stages:

• In Situ Generation of Anhydrous HCl: Upon introduction to the alcohol (e.g., methanol), trimethylchlorosilane rapidly reacts to form methoxytrimethylsilane and, crucially, anhydrous hydrogen chloride (HCl). This in situ generation of HCl is a significant advantage, as it provides the necessary acidic environment for the esterification to proceed without the need to handle corrosive and hazardous HCl gas.[3]

• Silyl Ester Intermediate Formation and Esterification: The reaction is believed to proceed through the formation of a transient silyl ester intermediate. The trimethylsilyl group activates the carboxylic acid, making it more susceptible to nucleophilic attack by the alcohol. This is followed by the acid-catalyzed esterification.

The detailed mechanism can be visualized as follows:

Sources

• 1. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US8039662B2 - Process for the preparation of amino acid methyl esters - Google Patents [patents.google.com]
• 3. dialnet.unirioja.es [dialnet.unirioja.es]

Technical Notes & Optimization

Technical Support Center: Aspartimide Formation in Aspartic Acid Methyl Ester Synthesis

[1]

Topic: Troubleshooting & Prevention of Aspartimide Formation Audience: Peptide Chemists, Process Development Scientists Status: Active Guide

Executive Summary & Diagnostic Dashboard

The Core Issue: Aspartimide formation is a base-catalyzed side reaction where the nitrogen of the peptide backbone attacks the side-chain ester of an Aspartic acid residue.[1][2][3][4][5][6] This results in a 5-membered succinimide ring (aspartimide).[7]

Why it matters for Asp-OMe: While tert-butyl esters (OtBu) are standard in Fmoc SPPS to minimize this risk, Methyl esters (OMe) are significantly less sterically hindered and more electron-deficient, making them highly prone to aspartimide formation.[7] If your protocol requires Asp(OMe)—often for specific side-chain functionalization or solution-phase work—you are operating in a high-risk zone.[7]

Diagnostic Checklist

If you observe the following, you likely have aspartimide formation:

Observation	Method	Diagnosis
Mass Shift -32 Da	LC-MS	Loss of Methanol (MeOH) indicates cyclization of Asp(OMe) to Aspartimide.[7]
Mass Shift +53 Da	LC-MS	Addition of Piperidine to the aspartimide ring (forming piperidides).
Doublets in HPLC	RP-HPLC	Separation of - and -aspartyl peptides (isomers) after ring opening.
Broad/Split Peaks	HPLC	Racemization (D/L mixtures) occurring via the succinimide intermediate.

Mechanism of Action

Understanding the mechanism is critical for intervention. The reaction is driven by the deprotonation of the amide nitrogen adjacent to the Asp residue.[5][6]

Interactive Pathway Visualization[8]

Caption: The Aspartimide pathway. The critical step is the attack of the backbone nitrogen on the ester carbonyl, expelling methanol. The resulting ring is unstable and opens to form a mixture of undesired products.

Module A: Synthesis of the Building Block (H-Asp(OMe)-OH)[1][8]

Context: If you are synthesizing the monomer itself before peptide assembly.

FAQ: Does aspartimide form during the esterification of free Aspartic Acid? A: Generally, no. Esterification is typically acid-catalyzed (e.g., Thionyl Chloride/Methanol).[7] The amine is protonated (

), rendering it non-nucleophilic. Aspartimide requires basic conditions to deprotonate the amide.

Protocol: Synthesis of L-Aspartic Acid ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

-Methyl Ester Hydrochloride Use this protocol to generate high-purity starting material.[7]

• Setup: Cool 100 mL of anhydrous Methanol (MeOH) to -10°C in a dry flask under Argon.

• Activation: Dropwise add 1.2 equivalents of Thionyl Chloride (

  ). Caution: Exothermic.

• Addition: Add 1.0 equivalent of L-Aspartic Acid.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 2-4 hours.

  • Note: Monitoring by TLC is difficult; use NMR or MS.

• Precipitation: Add 300 mL of cold Diethyl Ether (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  ). The product (HCl salt) should crystallize.

• Isolation: Filter and wash with cold ether.

  • Critical Check: Ensure the product is stored dry. Moisture can lead to hydrolysis.

Module B: Troubleshooting Peptide Synthesis (The "Danger Zone")

Context: You are using Asp(OMe) in SPPS or solution phase and observing side reactions.

Issue 1: The "Asp-Gly" Problem

User Question: "I am synthesizing H-Val-Asp(OMe)-Gly-Phe-OH. My yield is <10% and I see massive byproducts."

Root Cause: Glycine (Gly) offers zero steric hindrance, allowing the backbone nitrogen to easily rotate and attack the Asp side chain. Asp-Gly is the "worst-case" sequence.[7]

Solution Protocol: Backbone Protection (Hmb) The most robust fix is to physically block the attacking nitrogen.

• Substitute Glycine: Instead of standard Fmoc-Gly-OH, use Fmoc-(Hmb)Gly-OH (2-hydroxy-4-methoxybenzyl).[7]

• Mechanism: The bulky Hmb group on the nitrogen prevents it from attacking the Asp ester.

• Post-Synthesis: The Hmb group is removed during the final TFA cleavage, leaving the native peptide.

Issue 2: Base-Catalyzed Cyclization during Fmoc Removal

User Question: "I am not using Asp-Gly, but I still see -32 Da mass shifts. I am using 20% Piperidine."

Root Cause: Piperidine is a strong secondary base (

). It is strong enough to deprotonate the amide bond, initiating cyclization.

Solution Protocol: Acidic Additives (The "HOBt Method") Lowering the basicity of the deprotection cocktail suppresses amide deprotonation without preventing Fmoc removal.

Optimized Deprotection Cocktail:

• Base: 20% Piperidine in DMF.[5][6]

• Additive: 0.1 M HOBt (Hydroxybenzotriazole).[5][6][8]

  • Alternative: 0.1 M 6-Cl-HOBt (more acidic, often more effective).[7]

• Procedure: Use this mixture for all deprotection steps after the Asp(OMe) residue has been coupled.

Issue 3: Choosing the Right Protecting Group

User Question: "Can I just use a different ester? Why is OMe so bad?"

Technical Insight: The rate of aspartimide formation is directly linked to the steric bulk of the ester leaving group.

Ester Group	Steric Bulk	Aspartimide Risk	Recommendation
-OMe (Methyl)	Very Low	Extreme	Avoid unless chemically necessary.[7]
-OtBu (tert-Butyl)	High	Low	Standard for Fmoc SPPS.[7]
-OMpe (3-methylpent-3-yl)	Very High	Negligible	Use for Asp-Gly sequences if Hmb is unavailable.[7]
-OBno (5-n-butyl-5-nonyl)	Massive	Zero	The "Nuclear Option" for difficult sequences.[7]

Advanced Mitigation Workflow

If you must use Asp(OMe) in a sequence like Asp-Gly or Asp-Ser, follow this decision tree:

Caption: Decision matrix for selecting the correct mitigation strategy based on sequence risk.

References

• Mergler, M., et al. (2003). "The aspartimide problem in Fmoc-based SPPS. Part I." Journal of Peptide Science.

• Bodanszky, M., & Martinez, J. (1981). "Side reactions in peptide synthesis." The Peptides: Analysis, Synthesis, Biology.

• Behrendt, R., et al. (2015). "New t-butyl based aspartate protecting groups preventing aspartimide formation."[7] Journal of Peptide Science.

• Neumann, K., et al. (2025).[1][5] "Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis." ChemBioChem. [1]

• Sigma-Aldrich (Merck). "Solving Aspartimide Formation in Fmoc SPPS."[7] Technical Note.

Sources

• 1. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 2. researchgate.net [researchgate.net]
• 3. media.iris-biotech.de [media.iris-biotech.de]
• 4. Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. EP0127411A2 - Method of preparing alpha-l-aspartyl-l-phenylalanine methyl ester and its hydrochloride - Google Patents [patents.google.com]
• 8. biotage.com [biotage.com]

Technical Support Center: Prevention of Aspartimide Formation in Peptide Synthesis

Current Status: Operational Topic: Troubleshooting & Prevention of Aspartimide Formation (Fmoc-SPPS) Ticket ID: ASP-SIDE-RXN-001

Executive Summary & Diagnostic Brief

The Issue: Aspartimide formation is a base-catalyzed side reaction occurring primarily during Fmoc removal.[1][2][3] The backbone amide nitrogen of the residue C-terminal to Aspartic acid attacks the side-chain ester carbonyl of the Asp residue.[1][3] This forms a 5-membered succinimide ring (aspartimide).

The Consequence: The aspartimide ring is unstable.[1] It undergoes hydrolysis (ring-opening) or aminolysis (reaction with piperidine), leading to a mixture of:

• -Aspartyl peptides: Biologically inactive isomers (often co-eluting with the target).

• Racemized products: D-Asp formation.

• Piperidides: Adducts with +67 Da mass shifts.

Diagnostic Indicators (LC-MS): If you observe the following mass shifts or peak splitting, you likely have aspartimide issues:

Observation	Mass Shift ( m)	Interpretation
M - 18 Da	-18.01	Intact Aspartimide (Succinimide ring closed).
M + 67 Da	+67.12	Aspartimide-Piperidine adduct (Aminolysis).
Split Peak (Same Mass)	0.00	-peptide (Target) and -peptide (Isomer) separation.
Broad Peak	0.00	Unresolved mixture of and isomers.

Mechanistic Insight

Understanding the mechanism is critical for selecting the correct prevention strategy. The reaction is driven by the basicity of the deprotection reagent (Piperidine) and the steric freedom of the sequence.

Figure 1: The aspartimide pathway.[1][3] Note that the

-isomer regenerates the original mass, making it a "silent" impurity in low-resolution MS.

Strategic Decision Matrix

Not all sequences require expensive protected building blocks. Use this matrix to determine the necessary intervention level.

High-Risk Motifs (The "Danger Zones"):

• Asp-Gly: (Critical Risk) Steric freedom of Glycine allows rapid cyclization.

• Asp-Asn/Asp-Asp: (High Risk) Side chain interactions can catalyze the reaction.

• Asp-Ser/Thr: (Moderate Risk) Hydroxyl groups can facilitate proton transfer.

Figure 2: Decision tree for selecting aspartimide mitigation strategies.

Troubleshooting Protocols

Protocol A: The "Cocktail Modifier" (Level 2)

Best for: Moderate risk sequences (Asp-Ser, Asp-Thr) or when specialized amino acids are unavailable.

Mechanism: Adding an acid (HOBt) or a conjugate acid to the deprotection base lowers the basicity just enough to prevent the deprotonation of the backbone amide, without stopping the removal of the Fmoc group.

Reagents:

• Base: Piperidine or Piperazine.[3][4]

• Additive: HOBt (Hydroxybenzotriazole) or Oxyma Pure.[3]

Procedure:

• Prepare a Standard Deprotection Solution : 20% (v/v) Piperidine in DMF.[1][3]

• Add 0.1 M HOBt to this solution.[4]

  • Note: Ensure HOBt is fully dissolved. Anhydrous HOBt is explosive; use the hydrate or wetted form, but account for water content.[4]

• Perform Fmoc removal as standard (e.g., 2 x 5 min).

• Wash extensively with DMF after deprotection to remove HOBt traces before coupling.

Expert Tip: Switching from Piperidine to 5% Piperazine + 0.1 M HOBt is a milder alternative that further reduces ring formation [1].

Protocol B: Bulky Side-Chain Protection (Level 3)

Best for: Asp-Asn, Asp-Arg, and long peptides where additives are insufficient.

Mechanism: Replacing the standard tert-butyl (OtBu) ester with a bulkier ester like OMpe (3-methylpent-3-yl) increases steric hindrance around the carbonyl carbon, physically blocking the nucleophilic attack.

Reagents:

• Fmoc-Asp(OMpe)-OH (Commercially available).

Procedure:

• Substitute Fmoc-Asp(OtBu)-OH with Fmoc-Asp(OMpe)-OH in your synthesis design.

• Use standard coupling conditions (DIC/Oxyma or HBTU/DIEA).

• Cleavage: OMpe is acid-labile and is removed during the final TFA cleavage (95% TFA), similar to OtBu. No special deprotection steps are required.

Validation: Compare the crude LC-MS of the OtBu vs. OMpe synthesis. The OMpe product should show a significant reduction in the split peaks (isomers) [2].

Protocol C: Backbone Protection (Level 4 - The "Nuclear Option")

Best for: Asp-Gly sequences (The "Aspartimide Death Sentence").

Mechanism: The most robust solution is to block the amide nitrogen (the nucleophile) with a protecting group. HMB (2-hydroxy-4-methoxybenzyl) or Dmb (2,4-dimethoxybenzyl) groups are used. Because coupling onto a bulky Dmb-protected amine is difficult, it is standard practice to use pre-formed dipeptides .

Reagents:

• Fmoc-Asp(OtBu)-(Dmb)Gly-OH (Pre-formed dipeptide building block).

Procedure:

• Purchase the pre-formed dipeptide Fmoc-Asp(OtBu)-(Dmb)Gly-OH .

• Insert this unit as a single "residue" in your synthesizer program.

  • Note: This replaces two coupling cycles (Gly then Asp) with one cycle.

• Coupling: Use potent activation (e.g., HATU/HOAt) and extend coupling time (1–2 hours) due to the bulk of the dipeptide.

• Cleavage: The Dmb group is acid-labile.[2] It will be cleaved during the standard TFA cleavage cocktail, provided scavengers (TIS/Water) are present.

Why this works: The Dmb group places a massive steric block on the nitrogen atom, rendering it incapable of attacking the Asp side chain. This virtually eliminates aspartimide formation [3].[1][5][6]

Frequently Asked Questions (FAQ)

Q: Can I just lower the temperature of the deprotection step? A: Yes, but with caution. Aspartimide formation is temperature-dependent.[7] Performing Fmoc removal at 0°C or room temperature (if using microwave SPPS) helps. However, microwave energy is often needed for difficult sequences (aggregation), so chemical mitigation (Dmb/OMpe) is preferred over thermal restriction.

Q: I see a peak at M+18. Is this the aspartimide? A: No, M+18 usually indicates the hydrolyzed product (ring-opened). The intact aspartimide ring is M-18 . However, if you worked up your peptide in aqueous conditions, the ring likely opened. If you see M+18 relative to the imide (which is the Target Mass), then you have the product. If you see split peaks at the Target Mass, you have the

(correct) and (incorrect) isomers.

Q: Is "O-tBu" protection enough for Asp-Gly? A: rarely. While t-Butyl is bulky, the flexibility of the Glycine backbone allows the nitrogen to maneuver around the bulk. For Asp-Gly, O-tBu has a failure rate of >20% in standard piperidine conditions.

References

• D. Hagiwara et al. (1987). Efficient prevention of aspartimide formation by the use of HOBt as an additive in the deprotection step.[4]

• Karlström, A., & Undén, A. (1996).[2] A new protecting group for aspartic acid that minimizes piperidine-catalyzed aspartimide formation in Fmoc solid phase peptide synthesis.[2][4][5][6] (Introduction of OMpe).

• Mergler, M., et al. (2003). The aspartimide problem in Fmoc-based SPPS. Part II: The use of Dmb backbone protection.

• Paradís-Bas, M., et al. (2016). Aspartimide formation in peptide synthesis: A review.

Sources

• 1. researchgate.net [researchgate.net]
• 2. research-collection.ethz.ch [research-collection.ethz.ch]
• 3. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biotage.com [biotage.com]
• 5. Preventing aspartimide formation in Fmoc SPPS of Asp-Gly containing peptides--practical aspects of new trialkylcarbinol based protecting groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Side reactions in the esterification of aspartic acid

The following technical guide is structured as an interactive support hub for researchers encountering difficulties with Aspartic Acid esterification.

Status: Operational | Tier: Level 3 (Senior Scientist Support) | Topic: Side Reaction Mitigation[1]

Welcome to the advanced troubleshooting center. You are likely here because your aspartic acid esterification yielded a sticky oil, a mixture of isomers, or a product with incorrect optical rotation.[1]

Aspartic acid (Asp) is deceptive.[1] While it appears to be a simple amino acid, its structure—containing two carboxyl groups (

and ) and a nucleophilic amine—creates a "perfect storm" for intramolecular side reactions.

PART 1: The "Big Three" Failure Modes

Analysis of the most common chemical deviations.

The Cyclization Trap (Aminosuccinimide Formation)

The Symptom: Low yield of linear ester; appearance of unexpected IR peaks (imide carbonyls ~1710/1780 cm⁻¹); mass spec shows [M-ROH]. The Mechanism: The most critical side reaction is the formation of 3-aminosuccinimide (Aspartimide).

• Trigger: This occurs primarily when the amine group is deprotonated (free base). The free

  -amine is a potent nucleophile that attacks the activated -ester (or acid chloride), closing a 5-membered ring.

• The "Safe" Zone: In strong acid (e.g., excess

  ), the amine is protonated ( ) and non-nucleophilic.

• The Danger Zone: Workup. If you neutralize the reaction mixture with base (e.g.,

  , ) to extract the free ester, you immediately trigger cyclization.

Regioselectivity Failure ( vs. )

The Symptom: A mixture of

-monoester, -monoester, and diester when targeting a single species. The Causality:

• Electronic: The

  -COOH is closer to the electron-withdrawing ammonium group ( ), making it more acidic ( ) but also less nucleophilic in carboxylate form.

• Steric: The

  -COOH is sterically more hindered than the distal -COOH.

• Outcome: Under thermodynamic control (high heat, long time), you get the diester.[1] Under kinetic control, reagents often favor the less hindered

  -position.

Racemization (Stereochemical Scrambling)

The Symptom: Loss of optical activity (

drops); melting point depression. The Mechanism: Acid-catalyzed enolization.

• The

  -proton is acidic. Prolonged reflux, especially if water is present (hydrolysis/re-esterification equilibrium), allows the -carbon to planarize (enol form), destroying chirality.

• Succinimide Route: If the succinimide ring forms, it is highly prone to rapid racemization due to ring strain and enolization.

PART 2: Mechanism Visualization

Visualizing the divergence between success and failure.

Diagram 1: The Esterification vs. Cyclization Pathway

This diagram illustrates how the "Safe Path" (Protonation) prevents the "Failure Path" (Cyclization).

Figure 1: Mechanistic divergence. Keeping the amine protonated (Green) is the only barrier preventing intramolecular cyclization (Red).

PART 3: Validated Protocols (SOPs)

SOP 1: Synthesis of L-Aspartic Acid Dimethyl Ester Hydrochloride

Target: Full esterification without cyclization.

Reagents: L-Aspartic Acid, Thionyl Chloride (

), Anhydrous Methanol.[1]

• Preparation (0°C): Chill anhydrous methanol (

  of Asp) to 0°C in a round-bottom flask under .

• Activation (Exothermic): Add

  (2.5 equivalents) dropwise. Do not add Asp yet.

  • Why? This generates the active reagent (methyl sulfite/HCl) and manages the exotherm before the substrate is exposed.

• Addition: Add L-Aspartic acid solid in portions.

• Reaction: Warm to room temperature, then reflux for 2–4 hours.

  • Checkpoint: Solution should become clear.

• Workup (The Critical Step):

  • Evaporate solvent in vacuo.[1]

  • Do NOT partition with aqueous bicarbonate.[1]

  • Add dry diethyl ether to the residue to precipitate the Diester Hydrochloride salt .

  • Filter and dry.[1][2]

  • Result: You obtain the stable HCl salt. The free base is unstable and will cyclize.

SOP 2: Selective -Esterification (The TMSCl Method)

Target: Esterifying the side chain while leaving

-COOH free (often requires kinetic control).

Reference: Li, J., et al. (Molecules, 2010) demonstrated that Trimethylsilyl chloride (TMSCl) acts as a milder agent than thionyl chloride.[1]

• Suspension: Suspend Aspartic acid in alcohol (MeOH or EtOH).

• Catalyst: Add TMSCl (2.0 equiv).[1]

• Condition: Stir at Room Temperature (Do not reflux).

• Mechanism: TMSCl reacts with alcohol to generate anhydrous HCl and silyl ethers.[1] The

  -carboxyl, being less sterically hindered, esterifies faster under these mild conditions.

• Outcome: High selectivity for the

  -ester over the -ester or diester if time is strictly monitored.

PART 4: Troubleshooting Data & FAQ

Comparative Reagent Data

Reagent System	Primary Product	Risk: Cyclization	Risk: Racemization	Notes
/ MeOH	Diester	Low (if kept acidic)	Low (at <60°C)	Standard industrial method. Generates HCl gas.[1][3]
/ MeOH	Diester	Moderate	High (if heated)	Harder to remove ; requires neutralization which risks cyclization.[1]
TMSCl / MeOH	-Monoester / Diester	Low	Very Low	Milder. Product distribution depends on time/stoichiometry.[1]
DCC / DMAP	WARNING	Extreme	High	Coupling reagents often trigger immediate anhydride/succinimide formation.[1]

Frequently Asked Questions

Q: Can I store the free base of Dimethyl Aspartate? A: No. It has a shelf-life of hours to days before it autocyclizes to 3-aminosuccinimide (precipitating as a white solid). Always store as the Hydrochloride (HCl) or Tosylate (TsOH) salt.[1]

Q: How do I remove the benzyl ester from the

-position without touching the -ester? A: Hydrogenolysis ( , Pd/C) is the gold standard. It is neutral and avoids the acid/base conditions that trigger side reactions.

Q: I see a "doublet of doublets" in my NMR around 2.8-3.0 ppm that shouldn't be there. A: Check the integration. If it corresponds to a ring system, you likely have the succinimide.[4] If you used thionyl chloride, ensure you removed all

and HCl before adding any co-solvent, as trapped gas can cause local heating and degradation.[1]

References

• Anantharamaiah, G. M., & Sivanandaiah, K. M. (1977).[1] Thionyl chloride–methanol: A convenient reagent for the esterification of amino acids. Journal of the Chemical Society, Perkin Transactions 1. Link[1]

• Bodanszky, M., & Martinez, J. (1981).[1] Side reactions in peptide synthesis.[1][2] In The Peptides Analysis, Synthesis, Biology (Vol. 5, pp. 111-216). Academic Press.[1] (Foundational text on Aspartimide formation).

• Li, J., Sha, Y. (2008).[1] A Convenient Synthesis of Amino Acid Methyl Esters.[1][5][6] Molecules, 13(5), 1111-1119. Link[1]

• Roeske, R. (1963).[1] Preparation of t-Butyl Esters of Free Amino Acids. Journal of Organic Chemistry, 28(5), 1251–1253.[1] (Discusses acid-catalyzed esterification limits). Link[1]

Sources

• 1. JP4356292B2 - Method for producing amino acid ester hydrochloride - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Molecular Mechanisms of Succinimide Formation from Aspartic Acid Residues Catalyzed by Two Water Molecules in the Aqueous Phase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction conditions for Aspartic acid methyl ester synthesis

Senior Application Scientist Desk Subject: Optimization & Troubleshooting for L-Aspartic Acid Dimethyl Ester Hydrochloride

Scope & Strategy

User: "I need to synthesize Aspartic acid methyl ester. Which protocol should I use?"

Scientist's Response: In synthetic organic chemistry, "Aspartic acid methyl ester" most commonly refers to L-Aspartic acid dimethyl ester hydrochloride . Achieving selective mono-esterification (

vs. ) without protecting groups is thermodynamically difficult and rarely yields high purity without enzymatic assistance.

Therefore, this guide focuses on the robust synthesis of the Dimethyl Ester using the Thionyl Chloride (

) / Methanol activation method. This is the industry standard for converting zwitterionic amino acids into ester salts due to its high yield and ease of purification compared to the classic Fischer esterification (Sulfuric acid method).

The "Golden Path" Protocol

Use this baseline method before attempting optimizations.

Reaction Overview:

Reagents:

• L-Aspartic Acid (Reagent Grade)

• Methanol (Anhydrous, <0.05% water)

• Thionyl Chloride (

  , 99%+)

Step-by-Step Workflow:

• System Prep: Flame-dry a round-bottom flask (RBF) and equip it with a drying tube (CaCl2) or nitrogen line. Moisture is the enemy of yield.

• Solvent Charge: Add anhydrous Methanol (10-15 mL per gram of Aspartic Acid). Chill to -10°C to 0°C (Ice/Salt bath).

• Activation (Critical): Add Thionyl Chloride dropwise.

  • Stoichiometry: Use 2.5 to 3.0 equivalents relative to Aspartic Acid. (Aspartic acid has 2 carboxyl groups; you need >2 equivs to drive both to completion).

  • Observation: The reaction is exothermic. Control the addition rate to keep the internal temp < 5°C.

• Substrate Addition: Remove the ice bath. Add solid L-Aspartic Acid in one portion.

  • Note: The starting material will not dissolve immediately. It is a zwitterion. It will dissolve as it converts to the hydrochloride ester.

• Reaction: Stir at Room Temperature (RT) for 12–24 hours.

  • Optimization: For faster results, heat to reflux (65°C) for 2–4 hours.

• Workup: Evaporate the solvent in vacuo. The residue is often an oil or sticky solid.

• Crystallization: Triturate the residue with cold Diethyl Ether or Acetone to force the hydrochloride salt to crystallize.

Visualizing the Process

Figure 1: Step-by-step workflow for the Thionyl Chloride mediated esterification of Aspartic Acid.

Troubleshooting Guide (Q&A)

Phase 1: Initiation & Solubility

Q: "I added the Aspartic Acid to the Methanol/SOCl2 mixture, but it's just sitting at the bottom. Is it working?"

• Diagnosis: Normal behavior.

• Explanation: Free Aspartic Acid is zwitterionic and poorly soluble in methanol. As the reaction proceeds, the carboxylic acid groups are esterified, and the amine is protonated by HCl. The resulting diester hydrochloride is highly soluble in methanol.

• Action: Continue stirring. The solution should clarify (become homogeneous) as the reaction nears completion. If it is still cloudy after 4 hours at reflux, add 0.5 equiv more

  .

Q: "The solution turned yellow/brown during

addition."

• Diagnosis: Temperature spike or impure

  .

• Explanation:

  often contains sulfur impurities (yellow). Also, if the methanol was not chilled properly, the exotherm can cause minor decomposition.

• Action: Usually harmless. Proceed. If the color is dark black/tarry, discard and restart with fresh, distilled

  and strict temperature control (<0°C).

Phase 2: Reaction Monitoring

Q: "TLC shows two spots.[1] Why?"

• Diagnosis: Incomplete esterification (Mono-methyl ester vs. Dimethyl ester).

• Explanation: Aspartic acid has two carboxyl groups. The

  -carboxyl is more reactive than the side-chain -carboxyl. The lower spot is likely the mono-ester.

• Action:

  • Extend reaction time.

  • Add more

    (0.5 equiv).

  • Ensure the system is dry (water hydrolyzes the ester back to the acid).

Phase 3: Isolation & Purity

Q: "My product is a sticky oil, not a solid. How do I fix this?"

• Diagnosis: Hygroscopic salt or residual solvent.[2]

• Explanation: Amino acid ester hydrochlorides are extremely hygroscopic.[3] If they absorb moisture from the air, they become oils.

• Action:

  • Azeotrope: Add fresh methanol and re-evaporate to remove trapped HCl.

  • Trituration: Add dry Diethyl Ether (or Methyl tert-butyl ether - MTBE) to the oil and scratch the flask vigorously with a glass rod. This induces nucleation.

  • Drying: Store the solid in a vacuum desiccator over

    or KOH pellets.

Q: "The NMR shows a peak at ~3.6 ppm but the integration is wrong."

• Diagnosis: Mixed Methyl Esters or residual Methanol.

• Explanation:

  • Dimethyl ester should have two methyl singlets (often overlapping) around 3.6–3.7 ppm, integrating to 6H total.

  • If integration is 3H, you have the mono-ester.

  • Check for a Methanol solvent peak (3.31 ppm in DMSO-

    , 3.49 ppm in ).

• Action: If mono-ester is present, re-dissolve in MeOH/SOCl2 and reflux again.

Optimization Data: Catalyst Comparison

Why choose Thionyl Chloride over Sulfuric Acid?

Feature	Thionyl Chloride ( )	Sulfuric Acid ( )	Gaseous HCl
Water Removal	Chemical (Consumes water to form + HCl)	Physical (Equilibrium driven)	Physical
Workup	Easy (Volatiles evaporate)	Difficult (Requires neutralization)	Easy
Yield	High (>90%)	Moderate (70-80%)	High
Safety	Hazardous ( gas generation)	Corrosive liquid	Hazardous gas
Recommendation	Primary Choice	Backup Choice	Good for scale-up

Advanced Troubleshooting Logic

Figure 2: Rapid decision tree for common synthesis failures.

Advanced Note: The TMSCl Alternative

For researchers sensitive to the violent exotherm of

, Trimethylsilyl Chloride (TMSCl) is a milder alternative.

• Mechanism: TMSCl reacts with Methanol to generate anhydrous HCl in situ + TMS-OMe.

• Protocol: Add 4.0 equiv TMSCl to Aspartic Acid in Methanol. Stir at RT.

• Benefit: Milder conditions, fewer dark impurities.

• Reference: Li & Sha (2008).[4]

References

• Cohen, S. G., et al. (1966). Esters of Aspartic Acid and Glutamic Acid.[4][5][6] Journal of the American Chemical Society. (Classic foundation for amino acid esterification).

• Li, J., & Sha, Y. (2008).[4] A Convenient Synthesis of Amino Acid Methyl Esters. Molecules, 13(5), 1111-1119.

• Brenner, M., & Huber, W. (1953). Preparation of alpha-amino acid esters by alcoholysis of methyl esters. Helvetica Chimica Acta.

• Guidechem. How to Prepare Dimethyl L-Aspartate Hydrochloride?

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. researchgate.net [researchgate.net]
• 3. guidechem.com [guidechem.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Purification challenges of α- and β-aspartic acid methyl esters

Technical Support Center: Purification of - and -Aspartic Acid Methyl Esters

Current Status: Online Operator: Senior Application Scientist (Separation Science & Peptide Chemistry) Ticket ID: ASP-ME-PUR-001

Introduction: The Isomer Challenge

Welcome to the technical support hub. If you are working with L-aspartic acid methyl esters, you are likely facing the "regioselectivity paradox." Direct esterification of aspartic acid (e.g., via thionyl chloride/methanol) kinetically favors the

-ester (H-Asp(OMe)-OH) but inevitably produces significant quantities of the -ester (H-Asp-OMe) and the dimethyl ester.

These isomers possess nearly identical molecular weights (147.13 g/mol ) and pKa values, rendering standard silica chromatography inefficient. This guide provides the troubleshooting protocols necessary to isolate high-purity isomers, specifically focusing on the crystallization of the hydrochloride salts and HPLC differentiation.

Module 1: Diagnostic & Identification

Q: How do I definitively distinguish between the - and -isomers in a crude mixture?

A: You cannot rely solely on retention time without a standard. You must use 1H-NMR for structural validation. The position of the methyl ester influences the chemical shift of the adjacent protons (the "deshielding effect").

Diagnostic Protocol: Dissolve 5-10 mg of your salt in D₂O. Focus on the methine (

-CH) and methylene ( -CH2) regions.

Feature	-Ester (H-Asp-OMe)	-Ester (H-Asp(OMe)-OH)	Mechanism
Methyl Singlet	~3.80 ppm	~3.70 ppm	The -position is more electron-deficient, shifting the methyl signal downfield.
-CH (Methine)	Deshielded (>4.0 ppm)	Shielded (<4.0 ppm)	Esterification at the -COOH pulls electron density from the -CH.
-CH2 (Methylene)	Shielded	Deshielded	Esterification at the side chain ( -COOH) affects the methylene protons more strongly.

Technical Note: In HPLC (C18, acidic mobile phase), the

-ester typically elutes before the -ester due to the slightly higher polarity of the free -carboxylic acid compared to the -carboxylic acid in the zwitterionic state, though this can invert depending on ion-pairing agents (e.g., TFA vs. Phosphate).

Module 2: Purification Workflows

Q: My synthesis of H-Asp(OMe)-OH (beta-ester) yielded a gummy solid containing 15% -isomer. How do I purify this without column chromatography?

A: You are experiencing "oiling out" rather than crystallization. The most robust method for purifying the

-isomer is selective crystallization of the Hydrochloride Salt . The -ester HCl salt has a specific crystal lattice energy that allows it to be precipitated from Methanol/Ether systems, whereas the -isomer remains more soluble in the supernatant.

Protocol: Thermodynamic Crystallization of H-Asp(OMe)-OH·HCl

Prerequisites:

• Crude mixture must be the Hydrochloride salt (not free base).

• Solvents: Anhydrous Methanol (MeOH), Diethyl Ether (Et₂O) or Methyl tert-butyl ether (MTBE).

Step-by-Step Procedure:

• Dissolution: Dissolve the crude gummy residue in the minimum amount of dry Methanol at room temperature. (Target conc: ~1 g/5 mL).

• Nucleation Trigger: Add Et₂O slowly with vigorous stirring until the solution turns slightly turbid (cloud point).

• The "Healing" Phase: Stop adding ether. Stir for 15 minutes. If the turbidity disappears, add a small volume of ether again until persistent turbidity returns.

  • Why? Rapid dumping of ether traps the

    -isomer in the precipitate. Slow addition allows the -crystals to exclude the impurity.

• Crystallization: Once a seed slurry forms, cool the vessel to 4°C (fridge) or -20°C overnight.

• Isolation: Filter the white needles quickly under Argon/Nitrogen (hygroscopic!). Wash with cold Et₂O.

Q: I need the -ester (H-Asp-OMe), but direct synthesis gives me mostly . How do I get pure ?

A: Do not attempt to purify the

-ester from a direct esterification mixture; the yield is too low (<20%) and purification is arduous.

Recommended Route: Use a protection group strategy.

• Start: N-Boc-L-Aspartic acid-

  -methyl ester (commercially available or made via anhydride opening).

• Deprotection: Remove the Boc group with 4N HCl in Dioxane.

• Result: Pure H-Asp-OMe·HCl without

  -contamination.

Module 3: Visualizing the Purification Logic

The following diagram illustrates the decision matrix for purifying the crude reaction mixture derived from thionyl chloride/methanol synthesis.

Figure 1: Purification workflow for Aspartic Acid Methyl Esters. Green nodes indicate the critical path for isolating the

-isomer.

Module 4: Stability & Storage (The "Hidden" Killer)

Q: My purified ester turned into a mixture of free acid and a new peak after 2 weeks. What happened?

A: You likely encountered Aspartimide Formation or Hydrolysis .

• Hydrolysis: Methyl esters are labile. If your salt was stored with any residual moisture, the HCl present catalyzes the hydrolysis back to Aspartic Acid.

  • Fix: Store over P₂O₅ in a desiccator.

• Aspartimide (Cyclization): Under neutral or basic conditions (e.g., if you neutralized the HCl salt for a reaction), the amine attacks the side-chain ester (in

  -esters) or the -ester (in peptides), forming a succinimide ring (Aspartimide).

  • Fix:ALWAYS keep these compounds as Hydrochloride salts until the exact moment of coupling. Never store the free base.

Summary of Physicochemical Data

Property	-Ester HCl	-Ester HCl
Solubility (MeOH)	High	Moderate
Solubility (Et₂O)	Insoluble	Insoluble (Crystallizes)
Hygroscopicity	High	Very High
Major Impurity	-isomer	Diester / -isomer

References

• Synthesis and Characteriz

  -methyl ester. Source: Journal of Chemical and Pharmaceutical Sciences. Context: Detailed protocol for the thionyl chloride/methanol synthesis and crystallization of the -ester hydrochloride. URL:[Link]
• Preparation and isolation of mineral acid salt of an amino acid methyl ester.

• Differentiating alpha- and beta-aspartic acids by electrospray ionization and low-energy tandem mass spectrometry. Source: National Institutes of Health (PubMed). Context: Analytical methods for distinguishing isomers when NMR is ambiguous or for peptide analysis. URL:[Link]

• Solubility of the Proteinogenic

  -Amino Acids in Water, Ethanol, and Ethanol–Water Mixtures. Source: Journal of Chemical & Engineering Data (via NIH). Context: Fundamental solubility data supporting the use of ethanol/ether antisolvents for amino acid crystallization. URL:[Link]

Technical Support Center: Aspartic Acid Methyl Ester Synthesis

Welcome to the Advanced Synthesis Support Portal. Topic: Optimization and Troubleshooting of L-Aspartic Acid Methyl Ester Production. Ticket ID: ASP-ME-SYN-001

Scope & Strategy Definition

Before initiating a protocol, you must define your target. "Aspartic acid methyl ester" is ambiguous in organic synthesis due to the presence of two carboxyl groups (

and ).

• Target A: L-Aspartic Acid Dimethyl Ester (HCl Salt) [1][2][3]

  • Primary Use: General intermediate, complete protection of carboxyls.

  • Standard Method: Thionyl Chloride (

    ) / Methanol ( ).[4][5][6]

  • Difficulty: Low (Thermodynamic product).

• Target B: L-Aspartic Acid

  -Methyl Ester [7]

  • Primary Use: Peptide synthesis (side-chain protection).

  • Standard Method: Selective esterification (difficult directly) or starting from L-aspartic anhydride.

  • Difficulty: High (Kinetic control required).

This guide primarily covers the synthesis of the Dimethyl Ester (Target A) , as it is the standard output of direct esterification. We include a specific module for selectivity troubleshooting.

The Gold Standard Protocol: Thionyl Chloride / Methanol

Methodology: In situ generation of anhydrous HCl via Thionyl Chloride. Reaction Type: Nucleophilic Acyl Substitution (Fischer Esterification variant).

Reagents & Stoichiometry

Reagent	Equiv.	Role
L-Aspartic Acid	1.0	Substrate
Thionyl Chloride ( )	2.5 - 3.0	Reagent (Generates HCl + scavenges water)
Methanol (Anhydrous)	Solvent (Excess)	Solvent & Nucleophile

Step-by-Step Workflow

• Setup (Cryogenic Phase):

  • Charge a flame-dried round-bottom flask with anhydrous Methanol (approx. 10 mL per gram of Aspartic Acid).

  • Cool to -10°C to -5°C using an ice/salt bath.

  • Critical: Ensure the system is under an inert atmosphere (

    or ) to prevent moisture ingress.

• Activation (The Exotherm):

  • Add

    dropwise via an addition funnel.

  • Rate Control: Maintain internal temperature

    .

  • Mechanism:[7][8][9]

    . This generates anhydrous HCl in situ.

• Addition & Reflux:

  • Add solid L-Aspartic Acid in portions. It will likely not dissolve immediately.

  • Remove the cooling bath and allow to warm to Room Temperature (RT).

  • Observation: The slurry should slowly clarify.

  • Heat to mild reflux (

    ) for 2–4 hours .

  • Endpoint: Solution becomes completely clear (homogenous).

• Isolation (The Critical Failure Point):

  • Concentrate in vacuo to remove solvent and excess HCl.

  • Result: You will obtain a sticky, viscous oil or gum (The HCl salt).

  • Solidification: Redissolve in a minimum amount of cold MeOH, then add cold Diethyl Ether (

    ) or Methyl tert-butyl ether (MTBE) to induce precipitation.

  • Filter and dry under high vacuum over

    or KOH.

Visualization: Process Logic & Troubleshooting

Figure 1: Logical workflow for the synthesis and isolation of Aspartic Acid Dimethyl Ester Hydrochloride, highlighting the critical trituration step for oil-to-solid conversion.

Troubleshooting Center (FAQs)

Category A: Product Physical State & Isolation

Q: My product is a thick, yellow oil that won't solidify. What is wrong?

• Diagnosis: This is the most common issue. The product is the Hydrochloride (HCl) salt, which is extremely hygroscopic. The oil is likely the product holding onto residual methanol or absorbed atmospheric water.

• The Fix:

  • Azeotrope: Add fresh methanol and re-evaporate to remove trace water.

  • Trituration: Dissolve the oil in the minimum volume of dry methanol (1-2 mL). Add a large excess of anhydrous Diethyl Ether or MTBE (10-20 mL) while stirring vigorously.

  • Physical Agitation: Scratch the inside of the glass flask with a spatula. This provides nucleation sites for crystallization.

  • Cold: Place the flask in a freezer (-20°C) overnight.

Q: The solid turns into a liquid immediately upon weighing.

• Diagnosis: Rapid moisture absorption (deliquescence).

• The Fix: Handle the product in a glovebox or a dry room. Store in a desiccator over

  . Ensure the bottle is warmed to room temperature before opening to prevent condensation.

Category B: Reaction Purity & Color [6]

Q: The reaction mixture turned dark orange/black.

• Diagnosis: Thermal decomposition or "charring" of the amino acid. This occurs if

  is added too fast without cooling, or if the reflux temperature is uncontrolled.

• The Fix:

  • Discard and restart.[10]

  • Strictly control the addition temperature at -10°C.

  • Ensure the amino acid is pure; trace metal contaminants can catalyze decomposition.

Q: I see two spots on my TLC (Thin Layer Chromatography).

• Diagnosis: Incomplete reaction.

  • Spot 1 (Baseline/Low Rf): Unreacted Aspartic Acid (or Monomethyl ester).

  • Spot 2 (High Rf): Dimethyl Ester.[8]

• The Fix:

  • Extend reflux time.

  • Add an additional 0.5 equiv of

    (cool down before adding!).

  • TLC Tip: Use Ninhydrin stain.[6] The diester often stains a different shade (pink/red) compared to the free acid (purple/blue).

Category C: Selectivity (The -Ester Problem)

Q: I only want the

-methyl ester, but I got the dimethyl ester.

• Diagnosis:

  is an aggressive reagent system that drives the reaction to the thermodynamic endpoint (diester).

• The Fix:

  • Switch Reagents: Use Chlorotrimethylsilane (TMSCl) in Methanol. This is a milder source of anhydrous acid.

  • Kinetic Control: Limit the reaction time. The

    -carboxyl is sterically more hindered (due to the adjacent amine) than the -carboxyl, but the electronic effects of the protonated amine make the -carboxyl less nucleophilic. However, in practice, separating mono-esters from a mixture is yield-destroying.

  • Alternative Route: For high purity

    -ester, do not use direct esterification. Start with N-protected Aspartic Anhydride (e.g., Boc-Asp-anhydride), open the ring with Methanol, and then deprotect.

Technical Data & Safety

Physicochemical Properties (Dimethyl Ester HCl)

Property	Value	Note
CAS Number	32213-95-9	Dimethyl ester HCl
Molecular Weight	197.62 g/mol
Appearance	White Crystalline Powder	Often off-white/hygroscopic
Melting Point	115–117 °C	Sharp mp indicates purity
Solubility	Water, Methanol, DMSO	Insoluble in Ether, Hexane

Safety Protocols

• Thionyl Chloride: Reacts violently with water to release

  and gas. Must be handled in a fume hood.[4]

• Gas Evolution: The reaction generates significant gas volume. Ensure the condenser is open to an inert gas line with a bubbler (oil trap) to neutralize escaping HCl fumes (or use a NaOH scrubber).

References

• Standard Protocol & Properties

  • Source: ChemicalBook & Sigma-Aldrich Technical D
  • Title: Dimethyl L-aspartate hydrochloride Properties and Synthesis.

  • URL:

• Alternative TMSCl Method (Milder Conditions)

  • Source: Li, J., & Sha, Y. (2008).[11] Molecules.

  • Title: A Convenient Synthesis of Amino Acid Methyl Esters (using TMSCl/MeOH).[5][11]

  • URL:

• Selectivity & Mechanism

  • Source: Takaishi, T., et al. (2008).
  • Title: Product Selectivity of Esterification of L-Aspartic Acid and L-Glutamic Acid Using Chlorotrimethylsilane.

  • URL:

• Safety Data (SDS)

  • Source: Fisher Scientific.

  • Title: Safety Data Sheet: L-Aspartic acid dimethyl ester hydrochloride.[1]

  • URL:

Sources

• 1. Dimethyl L-aspartate hydrochloride | 32213-95-9 [chemicalbook.com]
• 2. CAS 32213-95-9: L-Aspartic acid, 1,4-dimethyl ester, hydro… [cymitquimica.com]
• 3. prepchem.com [prepchem.com]
• 4. pianetachimica.it [pianetachimica.it]
• 5. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. CN102381999A - Synthetic method of L-aspartate-4-methyl ester-1-benzyl ester - Google Patents [patents.google.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. guidechem.com [guidechem.com]
• 11. semanticscholar.org [semanticscholar.org]

Technical Support Center: Aspartic Acid Methyl Ester (Asp-OMe) Stability

Current Status: 🟢 Operational | Ticket Priority: High (Racemization Risk)[1]

Welcome to the Technical Support Hub for Aspartic Acid Methyl Ester . This guide is engineered for researchers observing anomalies in optical rotation, yield loss, or unexpected byproducts (e.g.,

-peptides) during the use of Asp-OMe derivatives.

🔍 Module 1: Diagnostic Hub

Identify your issue to select the correct troubleshooting workflow.

Symptom	Probable Cause	Risk Level	Recommended Protocol
Double peaks in HPLC (post-coupling)	Aspartimide Formation leading to isomerization.[1]	🔴 Critical	See Protocol A
Low Optical Rotation ( )	Direct Enolization due to base exposure or moisture.[1]	🟠 High	See Protocol B
Melting Point Depression	Hydrolysis to free acid or partial racemization during storage.	🟡 Moderate	See Protocol C

🧠 Module 2: The Mechanistic Root Cause

Why is Asp-OMe unstable?

The methyl ester group on the

-carboxyl of Aspartic acid significantly increases the acidity of the -proton ( drops from ~25 to ~15-19 in organic solvents). However, the dominant pathway for racemization in peptides is not simple proton abstraction, but rather the formation of a cyclic Aspartimide (Aminosuccinyl) intermediate.[1]

Visualization: The Aspartimide Pathway

This diagram illustrates how base catalysis drives the attack of the backbone nitrogen on the ester, leading to ring closure (Aspartimide) and subsequent reopening into a racemic mixture of

- and -aspartyl peptides.[1][2]

Caption: Figure 1. Base-catalyzed formation of the Aspartimide intermediate, the primary vector for racemization and

-peptide formation in Asp-OMe derivatives.[1]

🛠️ Module 3: Troubleshooting Protocols

Protocol A: Prevention in Peptide Synthesis (SPPS)

Context: You are using Fmoc-Asp(OMe)-OH or similar derivatives in Solid Phase Peptide Synthesis. The Fix: Mitigate base-catalyzed ring closure.

• Base Substitution:

  • Avoid: Diethylamine (DEA) or pure Piperidine if possible.[1]

  • Use:Piperazine (5-10%) with DBU (1-2%) is often milder, though DBU carries its own risks.[1] The gold standard for suppression is adding an acidic modifier.

• Acidic Modifiers (The HOBt Method):

  • Add 0.1 M HOBt (1-Hydroxybenzotriazole) to your deprotection solution (e.g., 20% Piperidine/DMF).[1]

  • Mechanism:[3][4][5][6][7] HOBt protonates the backbone amide nitrogen just enough to reduce its nucleophilicity without preventing Fmoc removal.

• Protecting Group Upgrade:

  • If Asp-OMe continues to fail, switch to bulky esters that sterically hinder the ring closure:

    • Asp(OtBu): Standard, but can still form aspartimide.

    • Asp(OMpe): 3-methylpent-3-yl ester.[1] Significantly more stable.

    • Asp(OBno): 5-butylnonyl ester.[1] almost completely eliminates aspartimide formation.[8]

Protocol B: Quality Control (Chiral HPLC)

Context: You need to quantify the Enantiomeric Excess (ee) of your Asp-OMe raw material.[1] The Fix: A self-validating Chiral HPLC method.

Parameter	Condition
Column	Chiralpak IA or Chiralpak IE (Amylose-based immobilized phases)
Mobile Phase	n-Hexane : Ethanol : DEA (80 : 20 : 0.[1]1)
Flow Rate	1.0 mL/min
Detection	UV @ 210 nm (or 254 nm if Fmoc protected)
Temperature	25°C
Expected Retention	L-isomer typically elutes first (verify with pure standards).[1]

Validation Step: Inject a racemic standard (DL-Asp-OMe) first to establish resolution (

).[1] If peaks overlap, lower the ethanol percentage to 10%.

Protocol C: Bulk Handling & Recrystallization

Context: Your bulk Asp-OMe powder has yellowed or shows low melting point. The Fix: Purification via recrystallization.

• Dissolution: Dissolve the crude Asp-OMe hydrochloride in a minimum amount of dry Methanol at moderate heat (40°C). Do not boil.

• Precipitation: Slowly add dry Diethyl Ether (Et2O) until turbidity persists.

• Crystallization: Cool to 4°C overnight.

• Filtration: Filter under inert atmosphere (Nitrogen blanket) to avoid moisture condensation, which accelerates hydrolysis.[1]

• Drying: Vacuum dry over

  or KOH pellets.

❓ Module 4: Frequently Asked Questions (FAQ)

Q: Can I use DMF as a solvent for storing Asp-OMe? A: No. DMF often contains trace amines (dimethylamine) due to decomposition, which acts as a base catalyst for racemization.[1] Store Asp-OMe as a solid salt (HCl) at -20°C. If solution is necessary, use anhydrous DCM (Dichloromethane) for short periods.[1]

Q: Why is the "Asp-Gly" sequence specifically mentioned in literature? A: The Glycine residue (C-terminal to Asp) lacks a side chain (steric bulk).[1] This lack of hindrance allows the backbone nitrogen to easily attack the Asp ester carbonyl, making Asp-Gly the sequence most prone to Aspartimide formation (up to 30% byproduct in standard conditions).

Q: Does microwave synthesis increase racemization risk? A: Yes. While microwave irradiation speeds up coupling, the thermal energy (

C) significantly accelerates the aspartimide ring closure.[1]

• Mitigation: Limit microwave temperature to 50°C for Asp-containing cycles and use the HOBt additive method described in Protocol A.

📚 References

• Bodanszky, M., & Martinez, J. (1981).[1] Side Reactions in Peptide Synthesis. In: The Peptides Analysis, Synthesis, Biology.[1][9] Academic Press.

• Mergler, M., et al. (2003).[1] The Aspartimide Problem in Fmoc-based SPPS. Part I. Journal of Peptide Science. (Discusses the mechanism and HOBt prevention).

• Behrendt, R., et al. (2015).[1] New Aspartic Acid Protecting Groups for the Prevention of Aspartimide Formation. Journal of Peptide Science. (Introduction of OBno and OMpe groups).

• Subramanian, G. (2012).[1] Chiral Separation Techniques: A Practical Approach. Wiley-VCH. (Source for Chiral HPLC protocols). [1]

Sources

• 1. Strategies for chiral separation: from racemate to enantiomer - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01630G [pubs.rsc.org]
• 2. media.iris-biotech.de [media.iris-biotech.de]
• 3. science-blogs.ucoz.com [science-blogs.ucoz.com]
• 4. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: N-Boc-Aspartic Acid Methyl Ester Deprotection

The following technical support guide is designed for organic chemists and peptide scientists encountering issues with the deprotection of N-Boc-Aspartic acid methyl ester derivatives.

Topic: Troubleshooting N-Boc Removal from Asp-OMe Derivatives Applicable Compounds:

-Boc-Asp(OMe)-OH, -Boc-Asp-OMe, and related peptides. Standard Reagents: TFA (Trifluoroacetic Acid), HCl (Hydrochloric Acid).[1]

Executive Summary & Core Chemistry

The removal of the tert-butyloxycarbonyl (Boc) group from Aspartic acid methyl esters is a routine but risk-laden operation. While the Boc group is acid-labile, the presence of the methyl ester (alkali-labile) and the aspartyl side chain introduces two critical failure modes:

• Aspartimide Formation: A base-catalyzed cyclization occurring during the neutralization step, leading to

  -peptide mixtures.[2][3]

• Ester Hydrolysis: Unintentional saponification of the methyl ester during aqueous workup.

This guide prioritizes anhydrous acidic deprotection followed by controlled neutralization to preserve the ester and skeletal integrity.

Standard Operating Protocols (SOPs)

Protocol A: The "Gold Standard" (TFA/DCM)

Best for: General deprotection when scavengers are required.

• Dissolution: Dissolve the N-Boc-Asp-OMe substrate (1.0 equiv) in DCM (5–10 mL per gram).

• Scavenging: Add Triisopropylsilane (TIPS) or Water (2.5% v/v).

  • Why? The tert-butyl cation generated can re-alkylate the carboxylate or aromatic residues.

• Acidolysis: Add TFA equal to the volume of DCM (Final concentration: 50% TFA).

• Reaction: Stir at 0°C for 10 min , then warm to Room Temperature (RT) . Monitor by TLC/LC-MS (typically complete in 30–60 min).

• Workup (Critical):

  • Concentrate in vacuo (rotary evaporator) to remove TFA.

  • Co-evaporation: Re-dissolve the residue in Toluene or DCM and evaporate again (3x) to remove trace TFA.

  • Result: The product is the TFA salt . Store as is if possible.

Protocol B: The "Ester-Safe" Method (HCl/Dioxane)

Best for: Large scale, avoiding transesterification, and highly acid-sensitive esters.

• Dissolution: Dissolve substrate in minimal dry 1,4-dioxane.

• Acidolysis: Add 4M HCl in Dioxane (5–10 equiv of HCl).

• Reaction: Stir at RT for 30–60 min.

  • Note: Reaction may be slower than TFA; monitor for CO₂ evolution cessation.

• Workup:

  • Add cold Diethyl Ether (

    ) or Hexane to precipitate the amine hydrochloride salt.

  • Filter the solid under inert atmosphere (hygroscopic!).

  • Result: The product is the HCl salt .[4]

Troubleshooting Guide (Diagnostic Matrix)

Use the table below to diagnose issues based on Analytical Data (LC-MS / NMR).

Symptom (LC-MS)	Probable Cause	Mechanism	Corrective Action
Mass [M-32]	Aspartimide Formation	Intramolecular attack of free amine on methyl ester side chain.	Avoid strong bases (TEA/DIPEA) during workup. Keep temp < 0°C during neutralization.
Mass [M-14]	Methyl Ester Hydrolysis	Saponification by aqueous base or strong acid + water.	Ensure reagents are anhydrous.[5] Reduce pH of aqueous workup (keep < pH 8).
Mass [M+56]	t-Butyl Adduct	tert-butyl cation alkylation of the amine or side chain.	Add scavengers (TIPS, , or Thioanisole) to the deprotection cocktail.
Mass [M+14]	Transesterification	Solvent swap (e.g., using EtOH/HCl on a Methyl ester).	Use non-nucleophilic solvents (Dioxane, DCM) instead of alcohols.
Broad NMR Peaks	Rotamers / Aggregation	Proline presence or salt aggregation.	Run NMR at elevated temp (40°C) or in DMSO- .

Deep Dive: The Aspartimide Hazard

The most frequent failure mode for Asp-OMe derivatives is not the deprotection itself, but the subsequent handling.

The Mechanism

Upon removing the Boc group, you generate an ammonium salt (

). This is stable. However, as soon as you neutralize this salt (e.g., adding Triethylamine for the next coupling step), the free amine ( ) becomes nucleophilic.

If the side chain is a methyl ester (

), the amine attacks the carbonyl carbon, ejecting methanol and forming a 5-membered succinimide ring (Aspartimide ).

Visualization: Aspartimide Pathway

Caption: The "Danger Zone" is the neutralization step. Acidic salts are stable; free amines cyclize rapidly.

Prevention Strategy[2][4][7][8][9]

• Keep it Acidic: If possible, use the amine salt directly in the next reaction (e.g., use DIPEA in situ only when the active ester is present).

• Steric Bulk: If designing a synthesis, use a bulkier ester for the Asp side chain (

  or ) instead of if possible, as Methyl is a "hot" leaving group.

• H-Bond Disruptors: Use HOBt (Hydroxybenzotriazole) in the coupling mixture; it can suppress aspartimide formation by protonating the intermediate.

Frequently Asked Questions (FAQ)

Q: Can I use HCl in Methanol for deprotection? A: Proceed with caution. While HCl/MeOH removes Boc efficiently, it promotes transesterification . If your molecule contains other esters (e.g., Benzyl, Ethyl), they will scramble to Methyl esters. Furthermore, if water is present, HCl/MeOH can hydrolyze the ester. Recommendation: Use HCl in Dioxane or Ethyl Acetate.

Q: My product mass is correct, but the yield is >100%. Why? A: You likely have trapped solvent or excess acid salts. TFA forms stable aggregates with peptides.

• Fix: Lyophilize from 0.1M HCl/Water to exchange the counterion to Chloride (lighter and less "sticky" than Trifluoroacetate) or precipitate from cold Ether.

Q: I see a +56 mass peak. Is my Boc still on? A: Unlikely if you treated with acid for >30 mins. This is likely a t-butyl cation adduct . The Boc group falls off as a cation (

). If not quenched, it attacks the most nucleophilic site (Trp indole, Tyr phenol, or Met sulfur).

• Fix: Repeat the reaction with 2.5% TIPS (Triisopropylsilane) or Thioanisole as a scavenger.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.).[6] John Wiley & Sons.[6] (The authoritative text on protection/deprotection conditions).

• Bodanszky, M. (1984). Principles of Peptide Synthesis. Springer-Verlag. (Foundational mechanisms of aspartimide formation).

• Lundt, B. F., et al. (1978). "Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid." International Journal of Peptide and Protein Research, 12(5), 258-268. (Classic study on scavenger cocktails).

• Mergler, M., et al. (2003). "The Aspartimide Problem in Fmoc-based SPPS." Journal of Peptide Science, 9(1), 36-52. (Detailed analysis of the cyclization mechanism, applicable to Boc chemistry neutralization).

Sources

• 1. youtube.com [youtube.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. jk-sci.com [jk-sci.com]

Technical Support Hub: NMR Analysis of Aspartic Acid Methyl Ester

Status: Operational Topic: Troubleshooting NMR Peak Assignments & Stability Ticket ID: ASP-OME-NMR-001 Assigned Specialist: Senior Application Scientist, Structural Chemistry Division

Executive Summary

Welcome to the technical support hub for Aspartic Acid Methyl Ester (Asp-OMe) . This molecule presents a "perfect storm" of NMR challenges: a zwitterionic backbone sensitive to pH, a chiral center creating second-order coupling effects, and a labile ester group prone to hydrolysis.

This guide moves beyond basic spectral prediction. We address the specific, recurring issues researchers face when their experimental spectra do not match the "idealized" textbook prediction.

Visual Troubleshooting Workflow

Before adjusting your sample, follow this logic tree to diagnose the root cause of your spectral anomaly.

Figure 1: Diagnostic logic flow for identifying common Asp-OMe NMR anomalies.

Module 1: The "Phantom" Multiplicities (Diastereotopicity)

User Question:

"I expect the

-protons ( ) to appear as a simple doublet ( ) due to the adjacent -proton. Instead, I see two complex multiplets or a 'messy' blob around 2.8–3.0 ppm. Is my sample impure?"

Technical Diagnosis:

Your sample is likely pure. You are observing diastereotopicity , a fundamental feature of chiral molecules often overlooked in automated prediction software.

The Mechanism: The

-carbon of Aspartic acid is a chiral center ( ). This chirality breaks the symmetry of the adjacent -methylene group.

• The two protons on the

  -carbon are not equivalent ( ).

• They split each other (Geminal coupling,

  Hz).

• They each split the

  -proton differently (Vicinal coupling, ).

This creates an ABX Spin System (or ABX

if ammonium protons are involved), resulting in a "roofing effect" where the outer lines of the multiplets are small and the inner lines are large.

Validation Protocol:

To confirm this is an ABX system and not an impurity:

• Check Integration: The entire "messy" region (2.7–3.1 ppm) should integrate to exactly 2.0 protons relative to the methyl ester singlet (3.0 protons).

• J-Coupling Analysis: Look for the large geminal coupling constant (

  Hz). This large gap is characteristic of the Asp -CH group [1].

Data Table: Typical Coupling Constants for Asp Backbone

Coupling Type	Interaction	Typical Value (Hz)	Visual Result

| Geminal |

| 16.0 – 18.0 | Large split, often defines the width of the multiplet. | | Vicinal | | 4.0 – 6.0 | Smaller splitting, depends on rotamer population. | | Vicinal | | 7.0 – 9.0 | Usually different from , causing asymmetry. |

Module 2: Regioisomer Confusion (Identity Crisis)

User Question:

"My methyl ester peak is sharp, but it's at 3.65 ppm instead of 3.71 ppm (or vice versa). Do I have the wrong compound?"

Technical Diagnosis:

"Aspartic Acid Methyl Ester" is ambiguous. You must distinguish between the

-ester , the -ester , and the Dimethyl ester . Synthetic routes (e.g., thionyl chloride in methanol) often produce mixtures unless strictly controlled.

The Isomers:

• L-Aspartic acid

  -methyl ester: The most common commercial form (often side-chain protected for peptide synthesis).

• L-Aspartic acid

  -methyl ester: Less stable, prone to racemization.

• L-Aspartic acid dimethyl ester: Both carboxyls esterified.

Validation Protocol (HMBC):

Proton NMR alone is risky due to solvent shifts. HMBC (Heteronuclear Multiple Bond Correlation) is the "Gold Standard" for assignment [2].

• Run HMBC: Set optimization for long-range coupling (8-10 Hz).

• Trace the Correlation:

  • Find your Methyl Singlet (

    ppm).

  • Look for the Cross-peak to a Carbonyl Carbon.

  • -Ester: The carbonyl correlates only to the protons.
  • -Ester: The carbonyl correlates only to the -CH proton.

Figure 2: HMBC correlation logic to definitively distinguish Alpha vs. Beta esters.

Module 3: Stability & Hydrolysis (The "Drifting" Spectrum)

User Question:

"I left my sample in

overnight. Now the methyl peak is smaller, and a new singlet has appeared at 3.34 ppm."

Technical Diagnosis:

You are observing ester hydrolysis . Aspartic acid esters are notoriously labile, especially in aqueous solution where the neighboring amine group can catalyze hydrolysis or cyclization (formation of succinimide intermediates) [3].

The "Red Flag" Peak: The new singlet at 3.34 ppm (in

) or 3.17 ppm (in DMSO-d6) is Methanol ( ). This is the byproduct of the ester bond breaking.

Troubleshooting & Prevention:

• Quantify Degradation: Integrate the Methanol singlet vs. the Ester Methyl singlet.

• Solvent Switch: If stability is critical, switch to DMSO-d6 . Hydrolysis is significantly slower in DMSO than in water.

• pH Buffering: In

  , ensure the pH is not basic. Basic conditions rapidly accelerate de-esterification.

Module 4: Solvent & pH Effects (The Moving Target)

User Question:

"Why do the literature values for the

-proton vary between 3.9 ppm and 4.2 ppm?"

Technical Diagnosis:

Aspartic acid is a zwitterion. Its chemical shifts are pH-dependent .

• Low pH (HCl salt): The amine is protonated (

  ). The electron-withdrawing effect deshields the -proton (shifts downfield/higher ppm).

• Neutral/High pH (Free base): The amine is neutral (

  ). The -proton shifts upfield (lower ppm).

Critical Note on DMSO vs. D2O:

• In DMSO-d6: Exchange is slow. You will often see the Ammonium protons (

  ) as a broad triplet around 8.5 ppm .

• In D2O: Exchange is fast.[1] The

  protons disappear (exchange with D).

Data Table: Solvent Comparison

Feature	DMSO-d6 (HCl Salt)	D2O (Free Base)

| Amine Protons | Visible (

ppm, broad) | Invisible (exchanged) | | Water Peak | ppm (variable) | ppm (HDO) | | -Proton | ppm | ppm | | Resolution | Higher viscosity = broader lines | Lower viscosity = sharper lines |

References

• National Institute of Advanced Industrial Science and Technology (AIST). (2024). Spectral Database for Organic Compounds (SDBS): Aspartic acid derivatives. Retrieved from [Link]

• Claridge, T. D. W. (2016).[2] High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 5: Heteronuclear Correlations).

• Geiger, T., & Clarke, S. (1987). Deamidation, isomerization, and racemization at asparaginyl and aspartyl residues in peptides. Journal of Biological Chemistry, 262(2), 785-794. Retrieved from [Link]

• Reich, H. J. (2024). NMR Spectroscopy: Diastereotopic Protons and ABX Systems. University of Wisconsin-Madison. Retrieved from [Link]

Sources

• 1. quora.com [quora.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support: Stability &amp; Workup of Aspartic Acid Methyl Esters

This is a technical support guide designed for researchers working with Aspartic Acid Methyl Esters. It addresses the specific stability challenges encountered during workup, isolation, and storage.

Emergency Triage: What is happening to my product?

If you are currently facing a workup issue, identify your symptoms below for an immediate diagnostic.

Symptom	Likely Issue	Immediate Action
Loss of Product (Aqueous Workup)	Hydrolysis	Check aqueous pH. Methyl esters hydrolyze rapidly at pH > 10 or pH < 2. Re-acidify to pH 3–4 immediately if basic.
New Peak: [M-32] or [M-18]	Cyclization	[M-32]: Diketopiperazine (DKP) formation (loss of MeOH). Common in dipeptides.[M-18]: Aspartimide formation (loss of H₂O/MeOH). Common in Asp-containing peptides under basic conditions.
Poor Extraction Efficiency	Zwitterion Formation	If you have the -methyl ester ( -Asp-OMe) or -methyl ester ( -Asp(OMe)-OH), they exist as zwitterions at neutral pH and will not extract into organic solvents.
Precipitate in Organic Phase	Salt Formation	The free base of Asp dimethyl ester is unstable. It may be polymerizing or forming DKP.[1] Convert back to HCl salt for storage.

Technical Deep Dive: Mechanisms of Instability

Aspartic acid esters are uniquely labile due to the proximity of the side-chain functionality to the backbone. Understanding the mechanism is the only way to prevent the loss of material.

A. Aspartimide Formation (Intramolecular Cyclization)

This is the most critical failure mode for Asp(OMe) residues within a peptide chain. Under basic conditions (e.g., Fmoc removal with piperidine, or basic workup), the backbone nitrogen of the next amino acid attacks the side-chain ester carbonyl.

• Trigger: Basic pH (pH > 8).

• Result: Formation of a succinimide ring (Aspartimide).

• Consequence: The ring opens via hydrolysis to yield a mixture of

  -Asp peptides (desired), -Asp peptides (isopeptides), and racemized products (D-Asp).

B. Diketopiperazine (DKP) Formation (Intermolecular/Dipeptide)

If you are working with the dimethyl ester free base (

-Asp(OMe)-OMe) or a dipeptide ester ( -Asp-Xaa-OMe), the N-terminal amine can attack the C-terminal ester.

• Trigger: Neutral to Basic pH, Heat, Concentrated solutions.

• Result: A stable 6-membered lactam ring (DKP).

• Consequence: Irreversible loss of the reactive ester and amine functionality.

C. Hydrolysis (Saponification)

Methyl esters are less sterically hindered than ethyl or t-butyl esters, making them highly susceptible to hydrolysis.

• Trigger: Aqueous base (NaOH, LiOH, NaHCO₃) or strong acid.

• Kinetics: Hydrolysis rates increase exponentially as pH deviates from the 4–6 window.

Visualizing the Pathways

The following diagram illustrates the competing pathways for an Aspartic Acid Methyl Ester derivative during workup.

Figure 1: Competing instability pathways for Aspartic Acid Methyl Esters under basic workup conditions.

Validated Workup Protocols

These protocols are designed to minimize the time the molecule spends in the "danger zone" (free base/neutral pH).

Protocol A: Safe Neutralization of Asp(OMe)-OMe HCl Salt

Use this when you need the free base for a coupling reaction but want to avoid DKP formation.

• Preparation: Suspend the

  -Asp(OMe)-OMe in dry DCM or EtOAc.

• Cold Neutralization: Cool the suspension to 0°C .

• Base Addition: Add a stoichiometric amount (1.0 eq) of weak organic base (e.g., N-methylmorpholine or dilute aqueous NaHCO₃). Avoid strong bases like NaOH or TEA if possible, as TEA can promote racemization.

• Phase Separation:

  • If using aqueous bicarbonate: Shake quickly (max 30 seconds), separate layers immediately.

  • Do not let the phases sit.

• Drying: Dry the organic layer over MgSO₄ at 0°C.

• Usage: Use the solution immediately in the next step. Do not concentrate to dryness as the free base will cyclize (DKP) upon concentration.

Protocol B: Recovery of Product from Aqueous Phase

Use this if your product is stuck in the water layer.

• Diagnosis: Aspartic acid methyl esters (mono-esters) are zwitterionic (

  ). They are water-soluble at neutral pH.

• pH Adjustment:

  • For Dimethyl Ester: Adjust aqueous pH to ~8–9 (carefully!) and extract rapidly with DCM.

  • For Alpha/Beta Mono-esters: You cannot easily extract the zwitterion. You must either:

    • Isolate as the hydrochloride salt by lyophilizing from dilute HCl.

    • Use ion-exchange chromatography.

Protocol C: Recrystallization of the Hydrochloride Salt

The most stable form for storage is the HCl salt.

• Dissolution: Dissolve the crude solid in a minimum amount of hot Methanol (MeOH).

• Precipitation: Slowly add Ethyl Acetate (EtOAc) or Diethyl Ether (

  ) until turbidity appears.

• Crystallization: Cool to -20°C overnight.

• Filtration: Filter the white crystals. This removes hydrolyzed free acid and DKP byproducts which often remain in the mother liquor.

Frequently Asked Questions (FAQ)

Q: Can I store the free base of Aspartic acid dimethyl ester? A: No. The free base undergoes auto-aminolysis to form Diketopiperazine (DKP) or polymers, especially if traces of moisture or methanol are present. Always store as the Hydrochloride (

) or Tosylate ( ) salt at -20°C [1].

Q: Why do I see two peaks in HPLC after base treatment of my Asp-peptide? A: This is likely the formation of

- and -aspartyl peptides via the Aspartimide intermediate. The base deprotonates the amide backbone, which attacks the methyl ester. This is a known side reaction in Fmoc-SPPS [2].

Q: Is the Methyl ester more stable than the t-Butyl ester? A: No. The t-butyl ester (OtBu) is significantly more stable to both hydrolysis and nucleophilic attack (Aspartimide formation) due to steric bulk. Methyl esters should only be used if orthogonal deprotection (e.g., saponification vs. acidolysis) is strictly required [3].

Q: How do I remove the methyl ester without causing Aspartimide formation? A: Use mild hydrolysis conditions. LiOH in THF/Water at 0°C is standard. Avoid heating. Alternatively, use trimethyltin hydroxide (

) for very sensitive substrates, though toxicity is a concern.

References

• Goolcharran, C., & Borchardt, R. T. (1998). Kinetics of Diketopiperazine Formation Using Model Peptides. Journal of Pharmaceutical Sciences, 87(3), 283–288. Link

• Mergler, M., et al. (2003). The Aspartimide Problem in Fmoc-based SPPS. Journal of Peptide Science, 9(1), 36-46. Link

• Bodanszky, M. (1984). Principles of Peptide Synthesis. Springer-Verlag. (Classic text on ester stability and protection strategies). Link

• Palasek, S. A., et al. (2007). Limiting racemization and aspartimide formation in microwave-enhanced SPPS. Journal of Peptide Science, 13(3), 143-148. Link

Sources

• 1. researchgate.net [researchgate.net]

Removal of byproducts from Aspartic acid methyl ester reaction

Topic: Purification & Byproduct Removal in L-Aspartic Acid Methyl Ester Synthesis

Welcome to the Technical Support Hub. I am Dr. Aris Thorne, Senior Application Scientist. Below you will find a specialized troubleshooting guide designed for researchers encountering purity issues with Aspartic Acid methyl esters. This guide moves beyond basic textbook definitions to address the causality of byproduct formation and the practical engineering required to remove them.

Module 1: The Chemistry of Contamination

Before attempting purification, you must diagnose which byproduct is compromising your yield. The esterification of L-Aspartic acid (Asp) with Methanol (MeOH) and an acid catalyst (e.g., Thionyl Chloride,

) is a complex equilibrium.

The Byproduct Spectrum

Contaminant	Origin	Solubility Profile (HCl Salt)	Removal Strategy
-Methyl Ester	Kinetic product; forms faster but less stable than .	High solubility in MeOH/Water.	Fractional Crystallization.
Dimethyl Ester	Thermodynamic product; results from excess MeOH/Heat.	Soluble in organic solvents; insoluble in water (as free base).	Solvent Extraction (Wash).[1]
Diketopiperazine (DKP)	Intramolecular cyclization (saturation of amine).	Insoluble in many solvents; co-precipitates.	Prevention only (pH control).
Free Aspartic Acid	Incomplete reaction.	Insoluble in MeOH.	Filtration before workup.

Module 2: Critical Troubleshooting Workflows

Issue #1: "I have a mixture of - and -isomers. How do I isolate the -ester?"

Diagnosis: The reaction was likely stopped too early (kinetic control favors

) or run without specific crystallization drivers. The Fix: The separation relies on the differential solubility of the hydrochloride salts. The -ester HCl salt is significantly less soluble in specific aqueous-organic mixtures than the -isomer.

Protocol: -Selective Crystallization

• Concentration: Evaporate the reaction mixture (MeOH) to a viscous oil under reduced pressure (keep T < 40°C to prevent DKP).

• Solvent Switch: Redissolve the oil in a minimum volume of water/methanol (1:1 v/v).

• Chilling: Cool the solution slowly to 0–4°C.

• Precipitation: The

  -L-Aspartic acid methyl ester hydrochloride will crystallize out.[2] The -isomer and dimethyl ester remain in the mother liquor due to higher solubility [1].

• Wash: Filter the crystals and wash with cold acetone or ether (removes residual dimethyl ester).

Issue #2: "My product purity drops immediately after neutralization."

Diagnosis: You are triggering Diketopiperazine (DKP) formation.[3][4] The Science: Aspartic acid esters are notoriously unstable as free bases. Upon neutralization (removing the HCl protection), the free

-amine nucleophilically attacks the -ester carbonyl (or vice versa), cyclizing to form aspartimide or DKP. This is an irreversible "dead end" for the molecule [2].

The "DKP Trap" Visualization

The following diagram illustrates how the free base cyclizes, rendering the product useless.

Figure 1: Mechanism of DKP formation triggered by basic conditions. Once formed, DKP is difficult to separate from the desired ester.

Corrective Protocol:

• Never store the methyl ester as a free base. Keep it as the Hydrochloride (HCl) or Tosylate (TsOH) salt.

• If neutralization is required for a coupling reaction, perform it in situ at low temperature (<0°C) and immediately add the electrophile (e.g., Boc-anhydride or the next amino acid) [3].

Issue #3: "I cannot get rid of the Dimethyl Ester."

Diagnosis: Reaction stoichiometry or time was excessive. The Fix: Dimethyl ester formation is driven by excess methanol and prolonged reflux. If you need the mono-ester, you must starve the reaction of methanol or use a "Solubility Switch" extraction.

Protocol: The Solubility Switch

• Evaporation: Remove all Methanol.

• Partition: Dissolve the residue in a minimal amount of water.

• Wash: Extract the aqueous layer with Ethyl Acetate or Dichloromethane .

  • Why? The Dimethyl ester HCl salt is more lipophilic and will migrate into the organic layer. The Mono-methyl ester (zwitterionic character) prefers the aqueous phase [4].

• Recovery: Lyophilize the aqueous phase to recover the purified Mono-methyl ester HCl.

Module 3: Integrated Purification Workflow

Use this logic gate to determine your experimental path.

Figure 2: Decision tree for purifying Aspartic Acid Methyl Esters based on physical state and solubility.

Frequently Asked Questions (FAQ)

Q: Can I use Sulfuric Acid (

) instead of Thionyl Chloride? A: Yes, but purification is harder. Thionyl chloride generates (gas) and HCl, leaving only the chloride salt. Sulfuric acid leaves non-volatile sulfate salts, which are difficult to remove without ion-exchange chromatography. For high purity, stick to or dry HCl gas in Methanol [5].

Q: Why is my yield of

-ester low? A: If you are using simple acidic esterification, the thermodynamic ratio of : is roughly 1:4 to 1:8 depending on conditions. To get exclusively -ester, you often need to protect the -carboxylic acid (e.g., forming a cyclic anhydride) before adding methanol, or rely on the crystallization described in Module 2.

Q: How do I store the purified ester? A: Store strictly as the Hydrochloride salt at -20°C in a desiccator. Moisture triggers hydrolysis; room temperature promotes DKP formation.

References

• Ariyoshi, Y., et al. (1974). Process for the preparation of α-L-aspartyl-L-phenylalanine methyl ester hydrochloride. U.S. Patent 3,798,207.[2] Link

• Mergler, M., et al. (2003). Aspartimide formation in Fmoc-SPPS of Asp-containing peptides. Journal of Peptide Science. Link

• Li, J., & Sha, Y. (2008).[5] A Convenient Synthesis of Amino Acid Methyl Esters. Molecules, 13(5), 1111-1119.[5] Link

• Bodanszky, M. (1984). Principles of Peptide Synthesis. Springer-Verlag. (Standard reference for solubility profiles of amino acid ester salts).

• Gisin, B.F., & Merrifield, R.B. (1972). Carboxyl-catalyzed intramolecular aminolysis. A side reaction in solid-phase peptide synthesis. Journal of the American Chemical Society. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. US4946988A - Process for the preparation of α-L-aspartyl-L-phenylalanine methyl ester hydrochloride by use of isolated N-formyl L-aspartic anhydride - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up L-Aspartic Acid Methyl Ester Synthesis

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Process Safety & Optimization for L-Aspartic Acid Dimethyl Ester Hydrochloride

System Overview & Critical Safety Directive

User Advisory: In the context of scale-up, "Aspartic Acid Methyl Ester" most commonly refers to L-Aspartic Acid Dimethyl Ester Hydrochloride . While the

-methyl ester is a crucial pharmaceutical intermediate (e.g., for Aspartame), direct bulk esterification with thionyl chloride/methanol predominantly yields the dimethyl ester .

The Safety Paradox: The reaction between Thionyl Chloride (

) and Methanol ( ) is the industry standard for this synthesis because it generates anhydrous in situ and drives the equilibrium.[1] However, this method poses a severe thermal runaway risk during scale-up.

Critical Hazard - The "Induction Trap": At small scales (<10g), the exotherm is manageable. At pilot scales (>100g to kg), if

is added to too quickly at low temperatures without initiating the reaction, an accumulation of unreacted reagents occurs.[1] Upon warming to ~20-30°C, the reaction can trigger instantaneously, leading to a massive release of / gas and a violent thermal spike (boil-over) [1].

The "Golden Path" Protocol (Scale-Up Ready)

This protocol is designed for L-Aspartic Acid Dimethyl Ester Hydrochloride . It prioritizes thermal control over speed.[1]

Target Product: L-Aspartic Acid Dimethyl Ester Hydrochloride (

) Reaction Type: Acid-Catalyzed Fischer Esterification (via Thionyl Chloride)

Step-by-Step Methodology

• System Preparation:

  • Use a jacketed glass reactor with an overhead stirrer (magnetic stirring is insufficient for the slurry).[1]

  • Equip with a high-efficiency reflux condenser and a gas scrubber (NaOH trap) for

    and off-gassing.

  • Pre-cool Anhydrous Methanol (10-15 volumes relative to amino acid mass) to -10°C to -5°C .

• Reagent Addition (The Critical Step):

  • Slowly add Thionyl Chloride (2.5 - 3.0 equivalents) to the chilled Methanol.

  • Control: Maintain internal temperature < 0°C .[1]

  • Mechanism:[2][3] This generates the active reagent, dimethyl sulfite/HCl complex.[1]

  • Wait: Stir for 30 minutes at -5°C to ensure heat dissipation.

• Substrate Introduction:

  • Add L-Aspartic Acid solid in portions.

  • Observation: The mixture will be a slurry.[1][4] L-Aspartic acid is poorly soluble in MeOH but dissolves as it converts to the ester hydrochloride.

• Reaction Phase:

  • Allow the mixture to warm to Room Temperature (20-25°C) over 1 hour. Monitor closely for the "Induction Spike" here.

  • Heat to Reflux (65°C) for 2–4 hours.

  • Endpoint: The solution should become clear/homogeneous. Monitor by TLC (n-Butanol/Acetic Acid/Water 3:1:1) or HPLC.[1][4]

• Isolation (Solids Handling):

  • Concentrate under reduced pressure (vacuum distillation) to remove solvent and excess

    .[1]

  • Troubleshooting: Do not distill to dryness; a thick syrup is expected.[1]

  • Crystallization: Add Methyl tert-butyl ether (MTBE) or Diethyl Ether to the residue to induce crystallization.

  • Filter under nitrogen (hygroscopic product).[1]

Process Visualization

Workflow Logic & Safety Interlocks

Caption: Figure 1. Process flow for the synthesis of L-Aspartic Acid Dimethyl Ester HCl, highlighting the critical thermal control point during warm-up.

Troubleshooting Guide (FAQ)

Category: Product Quality & Isolation

Q1: My final product turned into a sticky gum/oil instead of a white solid. What happened? Diagnosis: This is the most common issue, caused by hygroscopicity or residual solvent .[1]

• Root Cause 1 (Water): The hydrochloride salt is extremely hygroscopic.[1] If exposed to humid air during filtration, it absorbs water and deliquesces [2].[1]

• Root Cause 2 (Purity): Presence of mono-methyl ester impurities prevents proper crystal lattice formation.

• Solution:

  • Dry the Oil: Re-dissolve the gum in a minimum amount of dry Methanol.[1]

  • Reprecipitate: Slowly add dry Diethyl Ether or MTBE (approx. 10x volume) with vigorous stirring.

  • Scratching: Scratch the vessel walls to induce nucleation.[1]

  • Storage: Store immediately in a desiccator at -20°C [3].

Q2: HPLC shows a split peak or ~10-15% impurity. Is it the Beta-ester? Diagnosis: Likely Mono-methyl ester (incomplete reaction) or Cyclized Imide .

• Incomplete Reaction: If water was present in the starting MeOH, hydrolysis competes with esterification.[1]

• Cyclization: Prolonged heating can lead to the formation of aminosuccinimide derivatives, although this is more common with benzyl esters.

• Solution: Ensure the reaction runs to full conversion (clear solution). If mono-ester persists, add fresh

  (0.5 eq) and reflux for an additional hour.

Category: Process Safety

Q3: During the warm-up phase (Step 4), the temperature spiked suddenly. Why? Diagnosis: Delayed Initiation (Induction Period).

• Mechanism: At -10°C, the reaction rate is near zero. If you added all reagents and then ramped the temperature quickly, the accumulated

  and Amino Acid reacted simultaneously at ~20°C.[1]

• Prevention: Use a "ramp-and-hold" strategy. Warm to 10°C, hold for 30 mins, then warm to 20°C. Ensure adequate venting for the sudden gas release (

  ) [1].

Quantitative Data Summary

Parameter	Specification	Notes
Reagent Stoichiometry	1.0 eq Aspartic Acid : 2.5–3.0 eq	Excess ensures dry conditions.
Solvent Volume	10–15 Volumes (mL/g) Methanol	High dilution helps solubility but reduces throughput.[1]
Reaction Temp	Reflux (~65°C)	Lower temps yield mono-esters.
Typical Yield	90% – 98%	Losses usually occur during crystallization.[1]
Melting Point	174–177°C (for -ester HCl)	Dimethyl ester HCl is similar but often lower if impure.
Storage	-20°C, Desiccated	Critical: Shelf life degrades rapidly with moisture.

Troubleshooting Logic Tree

Caption: Figure 2. Logic tree for diagnosing common scale-up failures in Aspartic Acid esterification.

References

• Guidechem . (2024).[1] How to Prepare Dimethyl L-Aspartate Hydrochloride? - FAQ. Retrieved from

• MedChemExpress . (2024).[1] L-Aspartic acid β-methyl ester hydrochloride Product Information. Retrieved from [1]

• Sigma-Aldrich . (2024).[1][4] L-Aspartic acid β-methyl ester hydrochloride Safety Data Sheet & Product Detail. Retrieved from

• National Institutes of Health (NIH) . (2021).[1] A novel route for aspartame production by combining enzymatic and chemical reactions for industrial use. Bioscience, Biotechnology, and Biochemistry.[1] Retrieved from

• Organic Syntheses . (2010). Working with Hazardous Chemicals: Thionyl Chloride Safety. Retrieved from [1]

Sources

• 1. JP4356292B2 - Method for producing amino acid ester hydrochloride - Google Patents [patents.google.com]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. CN102381999A - Synthetic method of L-aspartate-4-methyl ester-1-benzyl ester - Google Patents [patents.google.com]
• 4. orgsyn.org [orgsyn.org]

Technical Support Center: Synthesis of Aspartic Acid Methyl Ester

This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth technical support, troubleshooting advice, and frequently asked questions regarding the synthesis of aspartic acid methyl ester, with a particular focus on the critical role of temperature. Our aim is to combine established scientific principles with practical, field-tested insights to ensure the success and reproducibility of your experiments.

I. Frequently Asked Questions (FAQs)

This section addresses common questions about the impact of temperature on the synthesis of aspartic acid methyl ester.

Q1: What is the general effect of increasing temperature on the Fischer-Speier esterification of aspartic acid?

A1: Increasing the reaction temperature generally accelerates the rate of esterification.[1] This is because temperature provides the necessary activation energy for the reaction between the carboxylic acid groups of aspartic acid and methanol. However, an excessively high temperature can lead to undesirable side reactions and reduced yield.

Q2: Are there alternative methods to Fischer-Speier esterification, and how does temperature play a role in them?

A2: Yes, several methods exist. The thionyl chloride method, for instance, can be performed at much lower temperatures, typically ranging from -10°C to room temperature.[2] Enzymatic methods using lipases also operate under mild temperature conditions, usually between 30-60°C, which is beneficial for temperature-sensitive substrates.[1]

Q3: What are the primary side reactions to be aware of when heating the reaction mixture?

A3: The primary side reactions include:

• Polymerization: At elevated temperatures (approaching 400°C, though it can begin lower), aspartic acid can undergo polymerization to form polyaspartic acid.[3]

• Racemization: High temperatures, especially during prolonged reaction times or workup, can lead to the racemization of the chiral center in L-aspartic acid, which is often undesirable in pharmaceutical applications.[4]

• Hydrolysis: The esterification reaction is reversible. If water is present, particularly at higher temperatures during workup, the newly formed ester can be hydrolyzed back to aspartic acid.[4][5]

• Formation of Isomers: The synthesis can yield a mixture of α-aspartame and β-aspartame, with the latter having a bitter taste. While not directly a temperature effect on the initial esterification, subsequent reaction steps can be influenced by temperature.[6]

Q4: How does temperature influence the choice of catalyst?

A4: The choice of catalyst and the optimal temperature are often linked. Strong acid catalysts like sulfuric acid can facilitate the reaction at lower temperatures compared to less reactive catalysts.[1] For instance, a method using acetyl chloride as a precursor for the acid catalyst involves an initial exothermic phase at a controlled temperature of -10°C to +20°C, followed by the main reaction at 10°C to 50°C.[7]

Q5: What is the significance of removing water from the reaction, and how does temperature relate to this?

A5: Fischer-Speier esterification produces water as a byproduct. According to Le Chatelier's principle, removing this water will shift the equilibrium towards the formation of the ester, thereby increasing the yield.[8] Temperature plays a role here as techniques like azeotropic distillation with a Dean-Stark apparatus are performed at the boiling point of the solvent mixture (e.g., with toluene at temperatures around 110°C).[8]

II. Troubleshooting Guide

This section provides solutions to specific problems you might encounter during the synthesis of aspartic acid methyl ester.

Problem	Potential Cause	Troubleshooting Steps & Explanation
Low Yield	Incomplete reaction.	- Increase reaction time: The reaction may not have reached equilibrium. Monitor the reaction progress using TLC or HPLC. - Increase temperature: If the reaction is too slow, a moderate increase in temperature can enhance the reaction rate. Be cautious of side reactions. - Use a more effective catalyst: A stronger acid catalyst may be required.
Equilibrium not shifted towards products.	- Remove water: Use a Dean-Stark apparatus if using a suitable solvent like toluene, or add a drying agent like molecular sieves.[8]
Hydrolysis during workup.	- Avoid excessive heating during workup: If concentrating the reaction mixture, do so under reduced pressure at a lower temperature (e.g., 20-60°C).[4]
Presence of Impurities	Unreacted starting material.	- Optimize reaction conditions: See "Low Yield" section. - Purification: Recrystallization or column chromatography can be used to separate the product from unreacted aspartic acid.
Formation of di-ester.	- Control stoichiometry: Use a controlled amount of methanol. - Lower reaction temperature: Higher temperatures may favor the formation of the di-ester.
Polymerization of aspartic acid.	- Avoid excessively high temperatures: Maintain the reaction temperature within the recommended range for the chosen protocol.[3]
Product is a mixture of α and β isomers	Lack of regioselectivity.	- Use protecting groups: To achieve selective esterification of one carboxylic acid group, the other can be protected. - Enzymatic synthesis: Thermolysin-catalyzed reactions can be highly regioselective, yielding only the α-aspartame precursor.[6]
Racemized Product	High reaction or workup temperature.	- Use milder reaction conditions: Consider methods that do not require high temperatures. - Minimize heating during purification: As mentioned, use vacuum concentration at lower temperatures to remove solvents.[4]

III. Experimental Protocols & Data

A. Temperature Effects on Aspartic Acid Methyl Ester Synthesis (Fischer-Speier Method)

The following table summarizes the general effects of temperature on the acid-catalyzed esterification of aspartic acid with methanol.

Temperature Range	Reaction Rate	Predominant Product	Potential Side Reactions/Issues
Room Temperature (20-25°C)	Slow	Mono- and di-methyl ester	Very slow reaction, may not go to completion.
Moderate Heat (40-60°C)	Moderate	Mono- and di-methyl ester	Increased reaction rate with minimal side reactions.[9]
Reflux (Methanol, ~65°C)	Fast	Di-methyl ester favored with excess methanol	Potential for some hydrolysis if water is not removed.
High Temperature (>100°C)	Very Fast	Di-methyl ester	Increased risk of polymerization, racemization, and decomposition.[3][4]

B. Protocol 1: Acid-Catalyzed Synthesis of Aspartic Acid Dimethyl Ester Hydrochloride

This protocol is adapted from procedures involving strong acid catalysis.[9]

Materials:

• L-Aspartic Acid

• Methanol (anhydrous)

• Thionyl Chloride (SOCl₂) or Acetyl Chloride (AcCl)

• Dry Ether

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a calcium chloride drying tube, suspend L-aspartic acid in anhydrous methanol.

• Cool the suspension to -10°C in an ice-salt bath.

• Slowly add thionyl chloride or acetyl chloride dropwise to the cooled suspension while stirring. This step is exothermic and generates HCl in situ, which acts as the catalyst.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove excess methanol.

• Add dry ether to the residue to precipitate the aspartic acid dimethyl ester hydrochloride.

• Filter the solid product, wash with dry ether, and dry under vacuum.

IV. Visualizing the Process

A. General Workflow for Aspartic Acid Methyl Ester Synthesis

The following diagram illustrates the key steps in a typical acid-catalyzed esterification of aspartic acid.

Caption: A generalized workflow for the synthesis of aspartic acid methyl ester.

B. Influence of Temperature on Reaction Pathways

This diagram illustrates how temperature can dictate the outcome of the reaction, leading to either the desired product or unwanted side products.

Caption: Temperature-dependent reaction pathways in aspartic acid esterification.

V. References

• Thermal Analysis of Aspartic Acid and Its Polymers. (Source: IntechOpen, URL not available in search results)

• Microwave-Assisted Facile and Rapid Esterification of Amino Acids I: Esterification of L-Leucine from Batch to Flow Processes and Scale-Up. (Source: SciRP.org, URL: [Link])

• Synthesis of Aspartame. (Source: Snowhite Chemical Co.,LTD., URL: [Link])

• Synthesis and Characterization of N- Cbz L- Aspartic acid β- methyl ester. (Source: Journal of Chemical and Pharmaceutical Sciences, URL: [Link])

• Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. (Source: Master Organic Chemistry, URL: [Link])

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. (Source: MDPI, URL: [Link])

• Process for the preparation of aspartic acid 4-(phenylmethyl) ester. (Source: Google Patents, URL: )

• Observation of the side chain O-methylation of glutamic acid or aspartic acid containing model peptides by electrospray ionization-mass spectrometry. (Source: PubMed, URL: [Link])

• Fischer–Speier esterification. (Source: Wikipedia, URL: [Link])

• Method for purifying aspartic acid. (Source: Google Patents, URL: )

• Aspartic acid – Knowledge and References. (Source: Taylor & Francis, URL: [Link])

• Synthesis and characteristics of an aspartame analogue, L-asparaginyl L-3-phenyllactic acid methyl ester. (Source: PubMed, URL: [Link])

• Sulfuric Acid Catalyzed Esterification of Amino Acids in Thin Film. (Source: ACS Publications, URL: [Link])

• A Convenient Synthesis of Amino Acid Methyl Esters. (Source: PMC, URL: [Link])

• Product Selectivity of Esterification of L-Aspartic Acid and L-Glutamic Acid Using Chlorotrimethylsilane. (Source: ResearchGate, URL: [Link])

• Preparation and isolation of mineral acid salt of an amino acid methyl ester. (Source: Google Patents, URL: )

• Process for the preparation of amino acid methyl esters. (Source: Google Patents, URL: )

• Synthesis of β-(S-methyl)thioaspartic acid and derivatives. (Source: PMC, URL: [Link])

• Improved and Large-Scale Synthesis of N-methyl-D-aspartic Acid. (Source: ResearchGate, URL: [Link])

Sources

• 1. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications [mdpi.com]
• 2. jchps.com [jchps.com]
• 3. asianpubs.org [asianpubs.org]
• 4. US5113009A - Preparation and isolation of mineral acid salt of an amino acid methyl ester - Google Patents [patents.google.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. snowhitechem.com [snowhitechem.com]
• 7. US4888440A - Process for the preparation of aspartic acid 4-(phenylmethyl) ester - Google Patents [patents.google.com]
• 8. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 9. US8039662B2 - Process for the preparation of amino acid methyl esters - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparative Guide: Aspartic Acid Methyl Ester vs. Ethyl Ester in Peptide Synthesis

Executive Summary: The Stability-Solubility Trade-off

In the landscape of peptide synthesis—specifically solution-phase strategies and C-terminal modification—the choice between Aspartic Acid Methyl Ester (Asp-OMe) and Aspartic Acid Ethyl Ester (Asp-OEt) is rarely arbitrary. It is a calculated decision balancing deprotection kinetics against steric stability .

• Asp-OMe is the reagent of choice when crystallinity and rapid deprotection are paramount. It allows for milder saponification conditions, preserving sensitive side chains.

• Asp-OEt is superior when lipophilicity and stability are required. It offers a 3-fold increase in resistance to hydrolysis, making it ideal for intermediates requiring extended handling or aqueous workups where premature hydrolysis is a risk.

This guide dissects the physicochemical and kinetic differences between these two esters, providing experimental data to substantiate selection criteria.

Mechanistic Deep Dive: The Reactivity Profile

To choose the correct ester, one must understand the two primary failure modes in Asp-containing peptides: Hydrolysis Kinetics and Side-Chain Cyclization (Aspartimide/DKP) .

Hydrolysis Kinetics (Saponification)

The rate of saponification is governed by the steric hindrance around the carbonyl carbon. The ethyl group’s additional methylene unit (

) introduces sufficient steric bulk to retard the nucleophilic attack of the hydroxide ion.

Experimental Observation: In comparative studies using LiOH in THF/H

O, Asp-OEt hydrolyzes approximately 3 times slower than Asp-OMe . This differential is critical when designing orthogonal deprotection schemes.

Side-Reaction: Aspartimide Formation

While typically associated with side-chain protection (e.g., Asp(OMe)), this mechanism is relevant for C-terminal esters if the side chain is unprotected or if the ester is used on the side chain. The backbone amide nitrogen attacks the ester carbonyl, forming a succinimide ring (Aspartimide).

• Methyl Ester: Minimal steric hindrance; high risk of cyclization under basic conditions.

• Ethyl Ester: Slight reduction in cyclization rate due to bulk, but insufficient to prevent it entirely. (Note: For complete suppression, bulky groups like

  or are required).

Diketopiperazine (DKP) Formation

For C-terminal Asp esters (especially in dipeptides like H-Pro-Asp-OR), the free N-terminal amine can attack the C-terminal ester, forming a Diketopiperazine ring.

• Trend: Methyl esters cyclize to DKP faster than Ethyl esters due to lower steric barriers.

Visualizing the Threat: Aspartimide Mechanism

The following diagram illustrates the base-catalyzed mechanism that plagues Asp esters. Note how the "R" group (Methyl/Ethyl) leaves during ring closure.

Figure 1: Mechanism of Aspartimide formation.[1] The leaving group (MeOH vs EtOH) influences the rate, but the thermodynamic drive to form the 5-membered ring remains strong for both.

Comparative Analysis: The Data

The following table synthesizes experimental observations regarding the physicochemical properties of Asp-OMe and Asp-OEt.

Feature	Aspartic Acid Methyl Ester (Asp-OMe)	Aspartic Acid Ethyl Ester (Asp-OEt)	Impact on Synthesis
Hydrolysis Rate ( )	1.0 (Fast)	~0.33 (Slow)	Methyl is better for rapid deprotection; Ethyl for stability.
Crystallinity	High	Moderate to Low	Methyl esters pack better in crystal lattices, aiding purification by crystallization rather than HPLC.
Lipophilicity	Low	High	Ethyl esters improve solubility in organic solvents (DCM, EtOAc) during coupling.
DKP Risk	High	Moderate	Ethyl provides a slight "safety buffer" against premature cyclization in dipeptides.
Molecular Weight	+14 Da vs Acid	+28 Da vs Acid	Negligible difference for large peptides.

Experimental Protocols

Protocol A: C-Terminal Protection (Esterification)

Use this to convert H-Asp-OH to H-Asp-OMe/OEt.

• Reagent Setup: Suspend Aspartic Acid (1 eq) in the chosen alcohol (MeOH for Methyl, EtOH for Ethyl).

• Activation: Cool to 0°C. Dropwise add Thionyl Chloride (SOCl

  , 1.2 eq).

  • Why: Generates HCl in situ and activates the carboxyl group.

• Reflux: Heat to reflux.[2]

  • Time: Methyl ester takes ~2-4 hours. Ethyl ester takes ~4-6 hours (slower kinetics).

• Validation: Monitor by TLC (System: n-BuOH/AcOH/H2O 4:1:1). Ninhydrin stain.

• Workup: Concentrate in vacuo. Precipitate with Ether.

  • Result: Methyl ester usually yields a white solid. Ethyl ester may yield an oil or waxy solid initially.

Protocol B: Controlled Saponification (Deprotection)

Use this to remove the ester at the end of synthesis.

• Solvent: Dissolve peptide in THF:H

  O (3:1).

• Base Addition: Add LiOH (2.0 eq).

• Temperature:

  • For Asp-OMe: 0°C to Room Temp (RT). Reaction time: ~30-60 mins.

  • For Asp-OEt: RT. Reaction time: ~2-4 hours.

• Validation: Check HPLC for shift in retention time (Acid is more polar/earlier eluting).

• Quench: Acidify carefully to pH 3 with 1M HCl.

  • Caution: Do not over-acidify if acid-labile groups (Boc/tBu) are present.

Decision Matrix: When to Use Which?

Use this workflow to determine the optimal ester for your specific campaign.

Figure 2: Selection logic based on purification method and solubility requirements.

References

• Hydrolysis Kinetics of Esters

  • Lundt, B. F., et al. (1978). Selective Removal of C-Terminal t-Butyl Esters. International Journal of Peptide and Protein Research.
  • Verification: Confirms the general kinetic trend where ethyl esters hydrolyze 2-3x slower than methyl esters in alkaline conditions.

• Aspartimide Formation & Prevention

  • Mergler, M., & Dick, F. (2005).[1][3] The Aspartimide Problem in Fmoc-based SPPS. Journal of Peptide Science.

  • Verification: Establishes the hierarchy of steric bulk (Methyl < Ethyl < tBu < OMpe)

• Crystallization & Solubility Properties

  • Bodanszky, M. (1993). Principles of Peptide Synthesis. Springer-Verlag.
  • Verification: The authoritative text on the crystallization benefits of methyl esters in solution-phase synthesis.

• Comparative Bioactivity (a-factor analogs)

  • Naider, F., et al. (2016).[4] Synthesis of Peptides Containing C-Terminal Esters. National Institutes of Health (NIH) / PMC.

  • Verification: Demonstrates that Ethyl ester analogs often retain bioactivity comparable to Methyl esters, whereas bulkier esters (Benzyl) may lose activity.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models - PMC [pmc.ncbi.nlm.nih.gov]

Comparison of α- and β-Aspartic acid methyl ester reactivity

Technical Guide: Comparative Reactivity of - and -Aspartic Acid Methyl Esters

Executive Summary

In drug development and peptide synthesis, the regiochemistry of Aspartic Acid (Asp) methyl esters dictates stability, solubility, and synthetic outcomes. This guide compares

-Aspartic acid methyl ester (C1-ester, side-chain free) and -Aspartic acid methyl ester (C4-ester, C-terminus free).

The Verdict:

• -Methyl Esters are kinetically labile due to intramolecular catalysis by the free -amine (in prodrugs) but are the standard stable building block in C-terminal peptide synthesis.
• -Methyl Esters are prone to a specific, deleterious cyclization (Aspartimide formation) under basic conditions, leading to racemization and structural isomerization.

This guide details the mechanistic underpinnings of these differences and provides validated protocols for their differentiation and handling.

Structural & Electronic Basis of Reactivity

The distinct reactivity profiles stem from the proximity of the ester carbonyl to the nucleophilic

-amine and the peptide backbone nitrogen.

Feature	-Asp Methyl Ester (C1)	-Asp Methyl Ester (C4)
Structure
Electronic Environment	Activated by adjacent electron-withdrawing (inductive effect).	Isolated from the -center by a methylene bridge ( ).
Dominant Hydrolysis Mode	Intramolecular (Neighboring Group Participation).	Intermolecular (Bimolecular attack by / ).
Major Side Reaction	Diketopiperazine (DKP) formation (in dipeptides).	Aspartimide (Succinimide) formation.[1]

Mechanism of Hydrolysis

The stability of these esters in aqueous solution (prodrug context) is fundamentally different.[2]

• -Ester: At neutral pH, the unprotonated fraction of the -amine can attack the -carbonyl, or the protonated amine can hydrogen-bond to the carbonyl oxygen, activating it for water attack. This "intramolecular general acid/base catalysis" accelerates hydrolysis.
• -Ester: Lacks the 5-membered ring transition state opportunity provided by the -amine. Hydrolysis follows standard bimolecular kinetics ( ), making it generally more stable at physiological pH unless enzymatic cleavage occurs.

Critical Side-Reaction: Aspartimide Formation[3][4]

For researchers working with peptides, the

-methyl ester presents a severe risk during synthesis (SPPS) and storage. Under basic conditions (e.g., Fmoc deprotection with piperidine), the backbone amide nitrogen attacks the -ester carbonyl.

The Mechanism (Visualization)

The following diagram illustrates the pathway from a

-ester to the succinimide intermediate, leading to a mix of - and -peptides (isomerization).

Figure 1: Mechanism of Aspartimide formation from

-aspartyl methyl esters. The succinimide ring opens non-selectively, resulting in a mixture of biologically active ( ) and inactive ( ) isomers.

Experimental Data: Rate of Formation

In comparative studies using model peptides (e.g., Val-Asp(OMe)-Gly), the rate of aspartimide formation is influenced by the steric bulk of the ester group.

Ester Type	(pH 10, 25°C)	Risk Level
Methyl ( -OMe)	< 5 min	Critical
Benzyl ( -OBzl)	~ 15 min	High
t-Butyl ( -OtBu)	> 24 hours	Low (Standard for SPPS)
3-Methylpentyl ( -OMpe)	Stable	Negligible

Application Note: Never use methyl esters for

-carboxyl protection in Fmoc SPPS. Use bulky esters (OtBu, OMpe) to sterically hinder the attack.

Analytical Protocols for Differentiation

Distinguishing between

- and -isomers (and their methyl esters) is critical for quality control.

Protocol A: Mass Spectrometry (Tandem MS/MS)

This method relies on specific fragmentation patterns unique to the backbone vs. side-chain linkage.

• Preparation: Dissolve 0.1 mg of peptide/compound in 50:50 MeCN:H2O (+0.1% Formic Acid).

• Instrumentation: ESI-MS/MS (Ion Trap or Q-TOF).

• Method: Perform CID (Collision-Induced Dissociation) on the parent ion

  .

• Analysis:

  • -Asp Isomer: Look for the characteristic immonium ion at m/z 88 .[3]
  • -Asp Isomer: Look for a diagnostic rearrangement ion at m/z 70 (attributable to the specific fragmentation of the isopeptide bond).[3]

  • Reference: Comparison of

    and ion series will also show a mass shift corresponding to the loss of the side chain vs backbone segment.

Protocol B: NMR pH Titration (Non-Destructive)

The

values of the - and -carboxyls (and their esters) affect the chemical shifts of the protons differently.

• Sample: 5 mM compound in

  with 10% buffer.

• Experiment: Acquire 1H-13C HSQC spectra at pH 3.0 and pH 7.0.

• Differentiation Criteria:

  • -Ester: The protons show minimal shift sensitivity to pH changes because the adjacent -carbonyl is blocked (esterified).
  • -Ester: If the -site is esterified, the proton signal is distinctively shielded compared to the free acid.

  • Isomer Identification: In peptides,

    -Asp residues (isopeptides) typically show a signal downfield (~40-42 ppm) compared to -Asp (~36-39 ppm) due to the amide linkage effect.

Application Guide: When to Use Which?

The following decision matrix provides guidance based on intended application.

Figure 2: Decision matrix for selecting Aspartic acid ester regiochemistry.

Summary Table: Performance Comparison

Parameter	-Aspartic Acid Methyl Ester	-Aspartic Acid Methyl Ester
Chemical Stability (pH 7.4)	Low (Hours to Days)	Moderate (Days to Weeks)
Enzymatic Stability	High susceptibility to non-specific esterases.	Requires specific hydrolases (often slower).
Synthetic Utility	Standard C-terminal protecting group.	Specialized use only (high risk).
Solubility Enhancement	Excellent (disrupts zwitterion).	Excellent.

References

• Differenti

  - and -aspartic acids by electrospray ionization and low-energy tandem mass spectrometry. Source: PubMed / NIH Link:[Link] Relevance: Establishes the m/z 88 vs m/z 70 diagnostic ions.[3]

• Amino Acid esters of phenols as prodrugs: synthesis and stability of glycine, beta-aspartic acid, and alpha-aspartic acid esters. Source: Journal of Pharmaceutical Sciences (via PubMed) Link:[Link] Relevance: Provides kinetic data proving the intramolecular hydrolysis mechanism of

  -esters.

• Aspartimide formation and its prevention in Fmoc chemistry solid phase peptide synthesis. Source: Journal of Peptide Science Link:[Link] Relevance: Definitive review on the mechanism and prevention of side reactions involving

  -esters.

• Detecting aspartate isomerization and backbone cleavage after aspartate in intact proteins by NMR spectroscopy. Source: PubMed Central Link:[Link] Relevance: Validates the NMR pH titration protocol for isomer differentiation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. sites.rutgers.edu [sites.rutgers.edu]
• 3. Differentiating alpha- and beta-aspartic acids by electrospray ionization and low-energy tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Comparative Analysis of Aspartic Acid Protecting Groups in Peptide Synthesis

[1]

Executive Summary

In routine peptide synthesis, Aspartic Acid (Asp) is the most notorious source of side reactions. The proximity of the

-carboxyl side chain to the peptide backbone allows for a nucleophilic attack that forms a succinimide intermediate (aspartimide). This results in a cascade of impurities— -peptides, racemization, and piperidides—that are often inseparable from the target product by HPLC.[1]

This guide moves beyond the standard catalog descriptions to critically evaluate protecting groups based on their ability to suppress this specific mechanism.

• For Routine Fmoc: Asp(OtBu) remains the cost-effective standard but fails in "difficult" sequences (e.g., Asp-Gly).

• For High-Fidelity Fmoc: Asp(OMpe) and Asp(OBno) are the requisite upgrades for preventing chain termination and aspartimide formation in susceptible motifs.[2]

• For Boc Chemistry: Asp(OcHex) is the mandatory replacement for Asp(OBzl) to survive HF cleavage and neutralization steps.

The Core Problem: Aspartimide Formation

To select the right protecting group, one must understand the failure mode. Under basic conditions (Fmoc deprotection with piperidine) or strong acid (Boc cleavage), the backbone amide nitrogen attacks the ester-protected side chain.

Mechanism of Failure

The following diagram illustrates the pathway from the protected Asp residue to the inseparable

-peptide byproduct.

Figure 1: The mechanism of aspartimide formation. The critical failure point is the 'Attack' phase, which steric bulk (OMpe/OBno) aims to physically block.

Fmoc Strategy: The Steric Evolution

In Fmoc SPPS, the protecting group must withstand repeated exposure to 20% piperidine.

Asp(OtBu) - The Baseline[1]

• Structure: tert-butyl ester.

• Performance: Adequate for ~80% of sequences.

• The Failure: In sequences like Asp-Gly , Asp-Asn , or Asp-Ser , the steric bulk of the t-butyl group is insufficient to prevent the backbone nitrogen from attacking the ester.

• Risk: Aspartimide formation can reach >30% per cycle in Asp-Gly motifs.

Asp(OMpe) - The Industry Standard Upgrade

• Structure: 3-methylpent-3-yl ester.[3][4]

• Mechanism: The OMpe group adds significant steric bulk compared to OtBu.[3][2] This "shield" physically obstructs the backbone nitrogen from approaching the side-chain carbonyl.

• Performance: Reduces aspartimide formation by 10–20 fold compared to OtBu.

• Recommendation: Use automatically for any sequence containing Asp-Gly or Asp-Asn.

Asp(OBno) - The "Nuclear Option"

• Structure: 5-butyl-5-nonyl ester.[3][2][5]

• Performance: In extreme stress tests (e.g., the Scorpion Toxin II model), Asp(OBno) showed 0.1% aspartimide formation where OtBu showed >50% and OMpe showed ~5%.

• Trade-off: Higher cost and slower coupling kinetics due to extreme bulk.

Boc Strategy: Acid Stability

In Boc chemistry, the side chain must survive the repetitive TFA treatment (Boc removal) and the final HF cleavage.

Asp(OBzl) - The Legacy Risk

• Structure: Benzyl ester.[6]

• Performance: Historically common but chemically flawed. It is prone to cyclization upon activation and during HF cleavage.

• Data: Rate constants for aspartimide formation are approx.[6] 3x faster than OcHex variants.[6]

Asp(OcHex) - The Mandatory Standard

• Structure: Cyclohexyl ester.[6]

• Performance: The cyclohexyl ring prevents the formation of the succinimide intermediate during HF cleavage.

• Data: Studies show a 170-fold reduction in aspartimide formation compared to OBzl when exposed to DIEA (base) and significantly higher stability in HF.

Comparative Performance Data

The following table aggregates experimental data from "stress test" model peptides (typically Val-Lys-Asp-Gly-Tyr-Ile).

Feature	Asp(OtBu)	Asp(OMpe)	Asp(OBno)	Asp(OcHex)
Primary Chemistry	Fmoc	Fmoc	Fmoc	Boc
Steric Bulk	Low	High	Very High	High
Aspartimide Risk (Asp-Gly)	High (>30%)	Low (<2%)	Negligible (<0.1%)	Low
Racemization Risk	High (via imide)	Low	Very Low	Low
Coupling Difficulty	Easy	Moderate	Hard (Longer times)	Moderate
Cost Factor	1x (Baseline)	~5-8x	~15x	~2x (vs OBzl)

Experimental Protocol: The "Aspartimide Stress Test"

To validate if a specific protecting group is required for your sequence, perform this stress test before committing to a full-scale GMP synthesis.

Objective

Simulate the cumulative base exposure of a long synthesis (e.g., 50 cycles) on a short model sequence.

Materials

• Resin: Wang or Rink Amide (0.5 mmol/g)

• Sequence: Fmoc-Val-Lys(Boc)-Asp(PG) -Gly-Tyr(tBu)-Ile-Resin

• Reagents: 20% Piperidine in DMF, 0.1M HOBt (optional additive).

Methodology

• Synthesis: Assemble the peptide using standard SPPS. Leave the N-terminal Fmoc ON.

• Stress Treatment:

  • Wash resin with DMF.

  • Incubate resin in 20% Piperidine/DMF for 10 hours at room temperature. (Note: Standard deprotection is 10-20 mins. 10 hours simulates ~30-50 deprotection cycles).

• Cleavage: Wash resin (DCM/MeOH), dry, and cleave using TFA/TIS/H2O (95:2.5:2.5) for 2 hours.

• Analysis:

  • Inject on RP-HPLC (C18 column).

  • Gradient: 5-60% ACN over 30 mins.

  • Detection: Look for the "Aspartimide" peak (typically elutes earlier than the main peak) and the "Piperidide" adducts.

  • Calculation:

Strategic Decision Workflow

Use this logic flow to select the correct derivative for your project.

Figure 2: Decision tree for selecting Asp protecting groups based on chemistry and sequence risk.

References

• Mergler, M., et al. (2003). "The aspartimide problem in Fmoc-based SPPS. Part I." Journal of Peptide Science.

• Behrendt, R., et al. (2015). "New t-butyl based aspartate protecting groups preventing aspartimide formation in Fmoc SPPS." Journal of Peptide Science.

• Tam, J.P., et al. (1994). "Aspartimide formation in base-driven 9-fluorenylmethoxycarbonyl chemistry." Tetrahedron Letters.

• Sigma-Aldrich (Merck). "Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH."

• BenchChem. "A Comparative Guide to Aspartic Acid Protecting Groups in Fmoc Solid-Phase Peptide Synthesis."

Sources

• 1. media.iris-biotech.de [media.iris-biotech.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. New t-butyl based aspartate protecting groups preventing aspartimide formation in Fmoc SPPS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanisms of aspartimide formation: the effects of protecting groups, acid, base, temperature and time - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of Aspartic acid methyl ester synthesis by spectroscopy

Validation of L-Aspartic Acid -Methyl Ester Synthesis: A Comparative Spectroscopic Guide

Executive Summary

Objective: To provide a technical comparison of synthetic routes for L-Aspartic acid

-methyl ester hydrochloride and establish a rigorous spectroscopic validation protocol. Primary Recommendation: While the Thionyl Chloride ( ) method is the historical standard, the Trimethylchlorosilane (TMSCl) method is recommended for superior reproducibility, milder conditions, and operational safety. Validation Standard: The product is confirmed via H NMR (DMSO- ) by a characteristic methyl singlet at 3.78 ppm and a distinct methylene diastereotopic splitting pattern at 3.05 ppm .[1]

Part 1: Strategic Context & Mechanism

L-Aspartic acid

-methyl ester is a critical building block in peptide synthesis and the production of sweeteners (e.g., Aspartame). The primary challenge in its synthesis is regioselectivity . Aspartic acid possesses two carboxyl groups:

• -Carboxyl ( ): Adjacent to the ammonium group (electron-withdrawing), making it more acidic but sterically hindered and electronically deactivated toward nucleophilic attack in certain conditions.
• -Carboxyl ( ): Less sterically hindered and further from the ammonium group.

In acid-catalyzed esterification (Fischer esterification), thermodynamic control typically yields the dimethyl ester . Kinetic control or specific steric/electronic manipulation is required to stop at the

-monoester .

Synthesis Pathway Visualization

The following diagram illustrates the kinetic competition and the target pathway.

Caption: Kinetic pathway showing the preferential formation of the

-ester and the risk of over-esterification to the dimethyl ester.

Part 2: Methodology Comparison

We compare the two dominant chemical synthesis routes.

Feature	Method A: Thionyl Chloride ( )	Method B: TMSCl (Recommended)
Reagent Role	Generates HCl in situ; acts as dehydrating agent.	Generates HCl in situ; scavenges water to form hexamethyldisiloxane.
Reaction Temp	Strict control (-10°C to 0°C) required to prevent diester.	Room Temperature (20–25°C).
Reaction Time	2–4 Hours.	2–12 Hours (flexible).
Yield	85–92% (High risk of variability).	88–95% (High reproducibility).
Purity Profile	Often contains traces of dimethyl ester if temp spikes.	High regioselectivity for -ester due to steric bulk of TMS intermediate.
Safety	High: Release of and HCl gas.	Moderate: No gaseous ; milder exotherm.

Recommended Protocol: TMSCl Method

Rationale: The Trimethylchlorosilane (TMSCl) method offers a "soft" acid generation. TMSCl reacts with methanol to produce anhydrous HCl and methoxytrimethylsilane. This scavenges water produced during esterification, driving the equilibrium forward without the harsh dehydrating power of thionyl chloride that often leads to over-esterification.

Step-by-Step Workflow:

• Suspension: Suspend L-Aspartic acid (1.0 eq) in anhydrous Methanol (10–20 volumes).

• Activation: Add TMSCl (2.0–2.2 eq) dropwise at Room Temperature. Note: A slight exotherm will occur; cooling is optional but usually unnecessary.

• Reaction: Stir at Room Temperature. The suspension will dissolve into a clear solution as the hydrochloride salt forms.

• Monitoring: Monitor by TLC (n-Butanol:Acetic Acid:Water, 4:1:1) or NMR aliquots.[2]

• Precipitation: Once complete, concentrate the solution to ~20% volume under vacuum. Add diethyl ether (excess) to precipitate the product.

• Isolation: Filter the white solid, wash with cold ether, and dry under vacuum.

Part 3: Validation by Spectroscopy

This section defines the "Pass/Fail" criteria for the synthesized product.

H NMR Validation (DMSO- )

The proton NMR spectrum provides the definitive structural proof. The key is distinguishing the

-ester from the -ester and the dimethyl ester.

Reference Data (L-Aspartic acid

-methyl ester HCl):

• Solvent: DMSO-

  (Note: causes H/D exchange of amine/acid protons, simplifying the spectrum but losing integration data for exchangeable protons).

• Frequency: 300–600 MHz.

Proton Assignment	Chemical Shift ( ppm)	Multiplicity	Integration	Diagnostic Logic
(Methyl Ester)	3.78	Singlet (s)	3H	CRITICAL: A sharp singlet. If two singlets appear (e.g., 3.78 and 3.85), the sample is contaminated with diester or -isomer.
- (Methylene)	3.05	Doublet of Doublets (dd)	2H	These protons are diastereotopic. They appear upfield relative to the -proton.
- (Methine)	4.31 – 4.35	Multiplet (m)	1H	Downfield shift due to proximity to the ammonium ( ) group.
(Ammonium)	8.6 – 8.8	Broad Singlet	3H	Visible in DMSO; disappears in .
- (Carboxylic Acid)	~13.0	Broad	1H	Often very broad or invisible depending on water content/exchange.

Differentiation Guide:

• -Ester (Target): One methyl singlet at ~3.78 ppm.[1]

• Dimethyl Ester (Impurity): Two methyl singlets (approx 3.78 ppm and 3.85 ppm).

• -Ester (Impurity): Methyl singlet typically shifted downfield (~3.85+ ppm) due to proximity to the electron-withdrawing ammonium group.

IR Spectroscopy Validation

Infrared spectroscopy provides a quick check for the presence of both ester and acid functionalities.[3]

• Ester Carbonyl (

  ): Sharp, strong band at 1735–1745 cm .

• Carboxylic Acid Carbonyl (

  ): Broader band at 1700–1720 cm (often appears as a shoulder or distinct peak lower than the ester).

• Validation Check: You must observe two carbonyl signals (or a split carbonyl band) to confirm the mono-ester. A single sharp band at ~1740 cm

  suggests complete conversion to the dimethyl ester (loss of free acid).

Validation Decision Tree

Caption: Decision logic for validating the regioselectivity of the synthesis using NMR data.

References

• Li, G., et al. (2008). "A Convenient Synthesis of Amino Acid Methyl Esters." Molecules, 13(5), 1111-1119.

  • Citation for TMSCl method efficiency and yields.

• Seki, M., et al. (2000). "Practical synthesis of (R)-4-mercaptopyrrolidine-2-thione from L-aspartic acid." The Journal of Organic Chemistry, 65(2), 517-522.

  • Citation for chemical shifts and characterization of aspartic acid deriv

• ChemicalBook. (2025). "beta-Methyl L-aspartate hydrochloride Spectrum and Properties."

  • Source for specific NMR shift d

• Webb, R. G., et al. (1965).[4] "A Nuclear Magnetic Resonance Method for Distinguishing

  -Amino Acids from and Isomers." Journal of the American Chemical Society.
  • Foundational text on NMR differenti

Sources

• 1. beta-Methyl L-aspartate hydrochloride | 16856-13-6 [chemicalbook.com]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. pubs.acs.org [pubs.acs.org]

Advanced Guide: Orthogonal Protecting Strategies for Aspartic Acid Esters

Executive Summary

In solid-phase peptide synthesis (SPPS), Aspartic Acid (Asp) presents a unique "Trojan Horse" challenge. While its

-carboxylic acid is anchored to the backbone, its -carboxylic ester side chain is highly susceptible to nucleophilic attack by the adjacent backbone amide nitrogen. This results in Aspartimide formation , a side reaction that leads to racemization, chain termination, and difficult-to-separate -peptide byproducts.[1]

This guide moves beyond standard Fmoc-Asp(OtBu)-OH protocols. It provides a technical comparison of orthogonal and sterically demanding protecting groups designed to (1) suppress aspartimide formation in "difficult" sequences (e.g., Asp-Gly) and (2) enable precise on-resin side-chain modifications (e.g., cyclization, glycosylation).

Part 1: The Aspartimide Challenge & Mechanistic Failure

To select the correct protecting group, one must understand the failure mode. In standard Fmoc SPPS, repetitive exposure to bases (piperidine) drives the deprotonation of the amide nitrogen at the

residue.

Mechanism of Action

The deprotonated nitrogen attacks the

-ester carbonyl of the Aspartate, forming a five-membered succinimide ring (Aspartimide). This ring is unstable and hydrolyzes to form a mixture of -Asp (desired) and -Asp (undesired) peptides, often in a 1:3 ratio.

Figure 1: The base-catalyzed pathway leading to aspartimide formation.[1] The choice of

-ester protecting group determines the energy barrier of Step 3.

Part 2: Comparative Analysis of Protecting Strategies

We evaluate three classes of strategies: Standard (Acid Labile), Steric Shielding (Aspartimide Suppressing), and True Orthogonal (Chemical Selectivity).

The Steric Shielding Strategy (Acid Labile)

Used when the primary goal is preventing aspartimide formation during standard Fmoc SPPS.

Protecting Group	Structure	Cleavage	Aspartimide Suppression	Recommendation
OtBu (tert-butyl)	Standard bulky ester	95% TFA	Poor in Asp-Gly, Asp-Asn sequences (7–25% byproduct).	Routine synthesis only. Avoid in Asp-Gly motifs.[1]
OMpe (3-methylpent-3-yl)	Flexible, high bulk	95% TFA	High . Reduces byproduct to <1-2%.	The "Gold Standard" for Asp-Gly sequences.
OBno (5-n-butyl-5-nonyl)	Extreme bulk	95% TFA	Superior . Almost undetectable aspartimide.	Use for industrial APIs where <0.1% impurity is required.
OcHex (Cyclohexyl)	Rigid cyclic	HF (Boc chem)	Variable . Rigid structure can sometimes accelerate cyclization.	Restricted to Boc chemistry.

Technical Insight: While OtBu is standard, it fails in "prone" sequences because the steric bulk is insufficient to block the nitrogen attack. OMpe introduces a flexible "tail" that sweeps the volume around the carbonyl, effectively raising the activation energy for the cyclization. Data Source: In Scorpion Toxin II models (VKDXYI), Asp(OtBu) resulted in significant aspartimide, whereas Asp(OBno) reduced formation to 0.1% per cycle [1, 4].

The True Orthogonal Strategy (Chemically Selective)

Used when the side chain must be deprotected on-resin while the N-terminus (Fmoc) and other side chains (tBu/Trt) remain intact.

Protecting Group	Orthogonality	Cleavage Reagent	Application	Performance Note
OAll (Allyl)	Pd(0) Labile	Pd(PPh ) / Phenylsilane	Head-to-side chain cyclization.	Robust. Completely orthogonal to Fmoc and tBu.[2]
O-2-PhiPr (2-Phenylisopropyl)	Dilute Acid Labile	1% TFA / DCM	Glycopeptide synthesis.	Sensitive. Allows cleavage without removing Boc/tBu if controlled strictly.
ODmab	Hydrazine Labile	2% Hydrazine	Fluorescent labeling.	Risky. Hydrazine also removes Fmoc. Premature loss occurs with piperidine.

Part 3: Experimental Protocols

Protocol A: Palladium-Catalyzed Allyl Deprotection (OAll)

Objective: Selectively remove the Asp side chain protection for on-resin cyclization. Self-Validating Step: The "Alloc" test or Mass Spectrometry check is mandatory before proceeding.

Reagents:

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh

  ) ][3]

• Scavenger: Phenylsilane (PhSiH

  ) – Preferred over morpholine for cleaner reactions.

• Solvent: Dry Dichloromethane (DCM).

Step-by-Step Workflow:

• Preparation: Swell the resin (0.1 mmol scale) in dry DCM for 20 minutes under Argon.

• Catalyst Solution: Dissolve Pd(PPh

  ) (0.2 eq, ~23 mg) in DCM. Add Phenylsilane (20 eq, ~250 µL). Note: The solution should be prepared fresh.

• Reaction: Add the solution to the resin. Agitate gently under Argon (exclude oxygen) for 2 hours at room temperature.

• Washing (Critical):

  • Drain and wash with DCM (3x).

  • Wash with 0.5% Sodium Diethyldithiocarbamate (DTC) in DMF (3x 5 min). Reason: This chelates and removes residual Palladium (which appears black/grey).

  • Wash with DMF (5x).[4]

• Validation: Cleave a micro-sample of resin. Analyze via ESI-MS.

  • Success Criteria: Mass shift of -40 Da (Loss of Allyl + H addition).

Protocol B: Quantifying Aspartimide Formation

Objective: Compare the stability of Asp(OtBu) vs Asp(OMpe) in a specific sequence.

• Synthesis: Synthesize the model peptide H-Val-Lys-Asp(PG)-Gly-Tyr-Ile-NH2 on Rink Amide resin.

• Stress Test: Before final cleavage, treat the resin-bound peptide with 20% Piperidine/DMF for 10 hours (simulating ~60 coupling cycles).

• Cleavage: Treat with TFA/TIS/H2O (95:2.5:2.5) for 2 hours. Precipitate in ether.

• Analysis: Run RP-HPLC (C18 column, Gradient 5-60% ACN).

  • Peak ID: The Aspartimide peak (Asi) typically elutes earlier than the target linear peptide due to loss of the hydrophilic free acid (ring closure) but often overlaps with

    -peptides.

  • Calculation:

Part 4: Strategic Decision Matrix

Use this logic flow to select the appropriate aspartic acid derivative for your synthesis.

Figure 2: Decision matrix for selecting aspartic acid protecting groups based on sequence risk and synthetic requirements.

References

• Mergler, M., et al. (2003). The aspartimide problem in Fmoc-based SPPS. Part II: The influence of the protecting group.[1][5][6][7][8][9] Journal of Peptide Science.

• Karlström, A., & Undén, A. (1996). A new protecting group for aspartic acid that minimizes base-catalyzed aspartimide formation.[1][6][7][9] Tetrahedron Letters.[1]

• Behrendt, R., et al. (2015). New bulky protecting groups for aspartic acid.[1][6][7][8][10] Journal of Peptide Science.

• Novabiochem (Merck). (2025). Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH. Sigma-Aldrich Application Guide.

• Kates, S. A., et al. (1993). Automated Allyl Cleavage for Continuous-Flow Synthesis.[2] Analytical Biochemistry.

• Biotage. (2023).[7] Room temperature allyl ester and alloc deprotections - what is the lifetime of palladium? Biotage Blog.

Sources

• 1. researchgate.net [researchgate.net]
• 2. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rsc.org [rsc.org]
• 5. peptide.com [peptide.com]
• 6. media.iris-biotech.de [media.iris-biotech.de]
• 7. biotage.com [biotage.com]
• 8. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design of protecting groups for the beta-carboxylic group of aspartic acid that minimize base-catalyzed aspartimide formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Comparison Guide: Aspartic Acid Methyl Ester vs. Alternative Building Blocks

Executive Summary

L-Aspartic acid

-methyl ester (Asp(OMe)) serves a bifurcated role in drug design: it is a high-risk, high-reward building block. In Solid Phase Peptide Synthesis (SPPS), it is often considered "dangerous" due to its high susceptibility to aspartimide formation compared to the standard tert-butyl (OtBu) ester. However, in prodrug design and solution-phase synthesis, its specific hydrolytic lability and small steric footprint make it superior to bulkier alternatives for tuning bioavailability and enzymatic release.

This guide objectively compares Asp(OMe) against its primary competitors—OtBu , Benzyl (OBzl) , and OMpe —providing experimental causality for selection in drug development workflows.

Comparative Analysis: Asp(OMe) vs. The Field

Vs. tert-Butyl Ester (OtBu): The SPPS Standard

The OtBu group is the industry standard for Fmoc SPPS because it is acid-labile (removed by TFA) and relatively stable to base.

• The Asp(OMe) Disadvantage: Methyl esters are highly electrophilic and lack steric bulk. During Fmoc removal (using 20% piperidine), the backbone amide nitrogen can easily attack the side-chain methyl ester, forming a cyclic aspartimide intermediate.[1] This leads to racemization and difficult-to-separate

  - and -peptide byproducts.[1]

• The Asp(OMe) Advantage: In solution-phase synthesis or prodrug design, OtBu is often too stable. Asp(OMe) can be removed or hydrolyzed under milder conditions (saponification) or by specific esterases in vivo, which is critical for prodrug activation.

Vs. Bulky Esters (OMpe, O-Adamantyl): The "Safety" Valves

When a sequence is prone to aspartimide formation (e.g., -Asp-Gly- or -Asp-Asn- ), neither OMe nor OtBu is sufficient.

• OMpe (3-methyl-3-pentyl): Designed specifically to prevent the side reaction. Its massive steric bulk physically blocks the backbone nitrogen from attacking the ester carbonyl.

• Comparison: Asp(OMe) has <5% the steric volume of OMpe. If your sequence is -Asp-Gly-, using Asp(OMe) is chemically negligent; OMpe or backbone protection (Hmb) is required.

Vs. Free Aspartic Acid: Bioavailability

Free Aspartic acid (zwitterionic) has a LogP of approx. -3.89, making it membrane-impermeable.

• Prodrug Strategy: Converting the side chain to a methyl ester increases lipophilicity (LogP shift to ~ -2.5), facilitating passive transport. Once inside the cell, ubiquitous esterases rapidly hydrolyze the methyl ester, releasing the active drug. Ethyl esters hydrolyze ~3x slower, providing a tunable release mechanism.

Technical Data & Performance Metrics

Table 1: Physicochemical & Synthetic Comparison

Feature	Asp(OMe)	Asp(OtBu)	Asp(OMpe)	Asp(OBzl)
Primary Use	Prodrugs, Solution Phase	Fmoc SPPS Standard	Difficult Sequences (-Asp-Gly-)	Boc Chemistry
Steric Hindrance	Very Low	Moderate	Very High	Moderate
Aspartimide Risk	Critical (>20%)	Moderate (1-5%)	Negligible (<0.1%)	High (in base)
Deprotection	Saponification / Esterase	TFA (95%)	TFA (95%)	HF / TFMSA
Hydrolysis	Fast (mins to hours)	Very Slow	Extremely Slow	Slow
LogP (Predicted)	~ -2.5	~ -0.5	~ 0.5	~ -0.2

Table 2: Hydrolytic Stability (Enzymatic/Chemical)

Data normalized to Methyl Ester rate.

Ester Type	Relative Hydrolysis Rate	Biological Half-Life (Est.)
Methyl (OMe)	1.0 (Reference)	~30-40 min (Rat plasma)
Ethyl (OEt)	0.33 (3x Slower)	~120 min
Isopropyl (OiPr)	0.05 (20x Slower)	> 5 hours

| tert-Butyl (OtBu) | < 0.01 | Stable in plasma |

Experimental Protocols

Protocol A: Synthesis of L-Aspartic Acid -Methyl Ester HCl

Use Case: Creating the building block from cheap starting material.

• Setup: Cool Methanol (26 mL) to -10°C in a round-bottom flask under inert atmosphere (

  ).

• Activation: Dropwise add Thionyl Chloride (SOCl

  , 3.8 mL, 41.2 mmol) . Caution: Exothermic.

• Addition: Slowly add L-Aspartic Acid (5.0 g, 37.6 mmol) .

• Reaction: Stir continuously at room temperature for 2 hours. The solution should become clear.

• Precipitation: Add Diethyl Ether (75 mL) to induce precipitation of the product.

• Isolation: Filter the white solid, wash with diethyl ether (2 x 50 mL).

• Validation: Yield ~85%.

  H NMR (DMSO- ) should show methyl singlet at 3.78 ppm.

Protocol B: Mitigating Aspartimide Formation in SPPS

Use Case: If you MUST use Asp(OMe) or Asp(OtBu) in a sensitive sequence (e.g., Asp-Gly).

• Reagent Switch: Do NOT use standard 20% Piperidine/DMF for Fmoc removal.

• Acidic Modifier: Prepare deprotection cocktail: 0.1 M HOBt in 20% Piperidine/DMF. The HOBt suppresses the basicity slightly, reducing the rate of ring closure.

• Alternative Base: Use Piperazine or Morpholine (weaker bases) instead of piperidine, though deprotection will be slower.

• Backbone Protection (Best Practice): Instead of modifying the base, use a Hmb-protected Glycine residue (Fmoc-Gly(Hmb)-OH) immediately following the Asp. The bulky Hmb group on the backbone nitrogen physically prevents it from attacking the Asp side chain.

Mechanism & Decision Logic (Visualized)

Diagram 1: The Aspartimide Trap

This diagram illustrates the "danger path" when using Methyl esters in SPPS. The base removes the Fmoc but also triggers the attack of the backbone Nitrogen on the side chain ester.

Caption: Mechanism of base-catalyzed aspartimide formation, a critical failure mode for Asp-OMe in peptide synthesis.

Diagram 2: Building Block Selection Matrix

A logic gate for researchers to select the correct Asp derivative.

Caption: Decision tree for selecting Aspartic acid derivatives based on synthetic context and sequence risk.

References

• Comparison of Aspartic Acid Protecting Groups in SPPS Source: ChemBioChem Review (2025) URL:[Link]

• Hydrolysis Kinetics of Homologous Esters Source: Taylor & Francis Online (2022) URL:[Link][1][2][3][4][5][6][7]

• Aspartimide Formation and Prevention Strategies Source: Iris Biotech Technical Guide URL:[Link]

• LogP and Solubility Data for Amino Acid Derivatives Source: Yeast Metabolome Database URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O [portal.amelica.org]
• 3. mdpi.com [mdpi.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Biosynthesis, Asymmetric Synthesis, and Pharmacology Including Cellular Targets of the Pyrrole-2-Aminoimidazole Marine Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]

Technical Benchmark: Optimizing Aspartic Acid Methyl Ester Synthesis

Executive Summary

The esterification of L-aspartic acid is a foundational transformation in peptide synthesis and peptidomimetic drug design. While the Dimethyl Ester (DME) serves as a robust intermediate for backbone modification, the

-Methyl Ester ( -ME) is a critical building block for side-chain protection strategies (e.g., Fmoc-Asp(OMe)-OH).

This guide benchmarks three distinct protocols for synthesizing aspartic acid methyl esters. We contrast the classical Thionyl Chloride (

) method against the modern Trimethylsilyl Chloride (TMSCl) approach.[1]

Key Finding: While

remains the gold standard for rapid, high-yield bulk synthesis of the dimethyl ester, the TMSCl protocol offers a superior safety profile and comparable yields for moisture-sensitive applications. Furthermore, we provide a validated kinetic protocol for the selective isolation of the -monoester.

Mechanistic Grounding & Reaction Pathway

Understanding the competitive esterification sites is crucial for protocol selection. Aspartic acid contains two carboxyl groups: the

-COOH ( ) and the side-chain -COOH ( ).

In acid-catalyzed methanolysis, the reaction is driven by the protonation of the carbonyl oxygen. Despite the

-COOH being more acidic, the -COOH is often sterically more accessible and less deactivated by the ammonium group ( ), leading to distinct kinetic vs. thermodynamic product profiles.

Reaction Pathway Diagram[2]

Figure 1: Reaction pathway showing the progression from free acid to the thermodynamic dimethyl ester limit.

Comparative Protocols

Protocol A: The "Classic" High-Throughput Method ( )

Target: L-Aspartic Acid Dimethyl Ester Hydrochloride Best For: Large-scale synthesis where reaction speed is prioritized over safety/handling convenience.

The Causality: Thionyl chloride reacts with methanol to generate anhydrous HCl in situ and dimethyl sulfite. The reaction is highly exothermic, driving the equilibrium forward aggressively.

Step-by-Step Workflow:

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser topped with a

  drying tube (or line).

• Solvent Charge: Add Methanol (anhydrous, 40 mL) and cool to -10°C using an ice/salt bath.

• Activation (Critical): Add Thionyl Chloride (5.1 mL, 70 mmol) dropwise over 20 minutes.

  • Note: Maintain temp < -5°C. Rapid addition causes violent boiling and loss of reagent.

• Substrate Addition: Add L-Aspartic Acid (3.3 g, 25 mmol) in small portions.

• Reaction: Remove ice bath. Stir at Room Temperature (RT) for 1 hour, then heat to Reflux (65°C) for 1-2 hours.

  • Checkpoint: Solution should become clear.

• Workup: Evaporate solvent in vacuo. Redissolve residue in minimal MeOH and re-evaporate (2x) to remove residual

  and HCl.

• Crystallization: Triturate the oily residue with diethyl ether to precipitate the white hydrochloride salt.

Protocol B: The "Soft" Anhydrous Method (TMSCl)

Target: L-Aspartic Acid Dimethyl Ester Hydrochloride Best For: Labs requiring milder conditions or lacking robust fume hood setups for

gas management.

The Causality: TMSCl reacts with methanol to form methoxytrimethylsilane and HCl. This releases the acid catalyst more gradually than

, preventing temperature spikes that cause degradation or racemization.

Step-by-Step Workflow:

• Stoichiometry: Because Aspartic acid has two carboxyl groups, use 4.0 - 5.0 equivalents of TMSCl.

• Setup: Place L-Aspartic Acid (1.33 g, 10 mmol) in a flask with Methanol (30 mL) .

• Addition: Add TMSCl (5.1 mL, 40 mmol) slowly at Room Temperature .

  • Observation: No vigorous exotherm compared to Protocol A.

• Reaction: Stir at RT for 12–24 hours .

  • Trade-off: Slower kinetics require longer reaction times to ensure full conversion to the diester.

• Workup: Concentrate under reduced pressure. The product often crystallizes directly or requires simple ether washing.

Protocol C: Regioselective Synthesis ( -Methyl Ester)

Target: L-Aspartic Acid

-Methyl Ester Hydrochloride Best For: Peptide building blocks.

The Causality: By strictly controlling the temperature (-10°C) and reaction time, we exploit the kinetic preference for the side-chain carboxyl group. Stopping the reaction before thermodynamic equilibrium prevents the formation of the diester.

Step-by-Step Workflow:

• Cooling: Cool Methanol (27 mL) to -10°C .

• Activation: Add Thionyl Chloride (3.86 mL) dropwise.

• Addition: Add L-Aspartic Acid (5.0 g) .

• Controlled Warming: Allow the mixture to warm to Room Temperature slowly.

• Time-Critical Step: Stir for exactly 25-30 minutes at RT.

  • Stop Condition: Do NOT reflux.[2]

• Precipitation: Immediately add Diethyl Ether (75 mL) to crash out the product.

• Filtration: Filter the white needles immediately.[3] Wash with cold ether.

Benchmarking Data

The following data aggregates results from standard organic synthesis literature and validated laboratory trials.

Metric	Protocol A ( Reflux)	Protocol B (TMSCl RT)	Protocol C ( Kinetic)
Target Product	Dimethyl Ester	Dimethyl Ester	-Methyl Ester (Mono)
Yield	92 - 96%	90 - 95%	85 - 92%
Reaction Time	2 - 4 Hours	12 - 24 Hours	~1 Hour (Total)
Purity (Crude)	High (>95%)	High (>96%)	Moderate (contains ~5% diester)
Atom Economy	Moderate (Loss of )	Lower (Loss of TMS-OMe)	Moderate
Safety Profile	Low (Toxic gas evolution)	Medium (Corrosive, no gas surge)	Low (Toxic gas evolution)
Equipment	Fume hood, Trap, Reflux	Standard Benchtop	Fume hood, Ice bath

Decision Matrix Diagram

Figure 2: Decision matrix for selecting the optimal esterification protocol.

Quality Control & Self-Validation

To ensure scientific integrity, every batch must be validated. Do not assume the white powder is your target product.

Melting Point Verification

• Dimethyl Ester HCl: 116–117°C[4]

• -Methyl Ester HCl: 174–177°C[3]

• Diagnostic: If your "Mono-ester" melts around 116°C, you have over-reacted to the diester.

NMR Validation ( or )

• Dimethyl Ester: Look for two distinct methyl singlets (approx

  3.6 - 3.8 ppm).
• -Methyl Ester: Look for one methyl singlet. The -proton shift will also differ slightly due to the free acid adjacent to the amine.

TLC Monitoring

• Mobile Phase: n-Butanol : Acetic Acid : Water (4:1:1).

• Visualization: Ninhydrin stain.

• Rf Values: Diester > Monoester > Free Acid. (The diester travels furthest).

References

• Guidechem. (n.d.). How to Prepare Dimethyl L-Aspartate Hydrochloride? Retrieved from Link

• PrepChem. (n.d.). Synthesis of L-aspartic acid dimethyl ester hydrochloride.[5][6] Retrieved from Link

• Li, J., & Sha, Y. (2008).[7] A Convenient Synthesis of Amino Acid Methyl Esters.[1][2][6][7][8] Molecules, 13(5), 1111-1119. Retrieved from Link

• Nirmalahrudaya, C. (n.d.). Synthesis and Characterization of N-Cbz L-Aspartic acid β-methyl ester. Journal of Chemical and Pharmaceutical Sciences. Retrieved from Link

• Organic Syntheses. (2003). L-Aspartic acid, N-(9-phenyl-9H-fluoren-9-yl-, dimethyl ester.[4] Org.[1][9][3][4][7] Synth. 2003, 80,[9] 38. Retrieved from Link

Sources

• 1. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JP4356292B2 - Method for producing amino acid ester hydrochloride - Google Patents [patents.google.com]
• 3. jchps.com [jchps.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. prepchem.com [prepchem.com]
• 6. Page loading... [wap.guidechem.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. CN102381999A - Synthetic method of L-aspartate-4-methyl ester-1-benzyl ester - Google Patents [patents.google.com]

Comparative Guide: Analysis of Isomeric Purity of Aspartic Acid Methyl Ester

This guide provides an in-depth technical analysis of the isomeric purity of Aspartic Acid Methyl Ester (Asp-OMe) . It is designed for analytical scientists and process chemists who require rigorous, self-validating protocols to distinguish between enantiomers (

vs. ) and regioisomers ( vs. ).

Executive Summary

Aspartic acid methyl ester is a critical intermediate in peptide synthesis (e.g., Aspartame, pharmaceutical peptides). Its analysis is complicated by two distinct isomeric challenges:

• Enantiomeric Purity: Distinguishing the bioactive

  -isomer from the potentially toxic or inactive -isomer.

• Regioisomeric Purity: Detecting the migration of the methyl group from the

  -carboxyl to the -carboxyl position, a common side reaction mediated by the aspartimide intermediate.

This guide compares Direct Chiral HPLC (Crown Ether) , Derivatization GC-MS , and NMR , recommending Direct Chiral HPLC as the superior method for routine purity analysis due to its minimal sample preparation and lower risk of method-induced racemization.

The Isomeric Challenge: Mechanisms of Impurity

To analyze purity, one must understand the origin of the impurities. Aspartic acid esters are uniquely prone to racemization and isomerization via a succinimide (aspartimide) intermediate.

Diagram 1: The Aspartimide Isomerization Pathway

This pathway illustrates how thermodynamic instability leads to both enantiomeric loss (

-isomers) and regioisomeric shifts ( -isomers).

Caption: Asp-OMe degradation pathway showing the formation of beta-isomers and D-enantiomers via the cyclic succinimide intermediate.

Comparative Analysis of Methods

The following table summarizes the performance of the three primary analytical approaches.

Feature	Method A: Direct Chiral HPLC (Recommended)	Method B: GC-MS (Chiral)	Method C: 1H-NMR (Chiral Shift)
Primary Mechanism	Host-Guest Complexation (Crown Ether)	Volatility + Chiral Stationary Phase	Diastereomeric interaction
Target Isomers	Excellent for vs ; Good for vs	Excellent for vs	Good for vs (High % only)
Sample Prep	Minimal (Dilute & Shoot)	High (Derivatization required)	Low (Dissolve in solvent)
Risk of Induced Racemization	Low (Ambient temp, acidic pH)	High (Requires heating/derivatization)	Low
Sensitivity (LOD)	High (< 0.05%)	Very High (< 0.01%)	Low (~1-2%)
Throughput	High (15-20 min/run)	Moderate (30-45 min/run)	Low

Detailed Protocols

Method A: Direct Chiral HPLC (The Gold Standard)

Why this works: Crown ether columns (specifically containing 18-crown-6 tetracarboxylic acid) form complexes with the primary ammonium group of the amino acid. The three hydrogens of the ammonium ion (

) dock into the crown ether oxygens. The chiral barrier allows the and forms to be separated based on steric fit.

• Critical Requirement: The mobile phase must be acidic to ensure the amino group is protonated (

  ).

Protocol:

• Column: CROWNPAK CR-I(+) or ChiroSil SCA(+) (3.0 mm x 150 mm, 5 µm).

• Mobile Phase: Perchloric Acid (HClO₄) aqueous solution (pH 1.5 to 2.0).

  • Optimization: Add 10-15% Methanol if retention times are too long, but pure aqueous acid often yields the best resolution (

    ).

• Temperature: 25°C (Lower temperatures, e.g., 10-15°C, can improve resolution by stabilizing the complex).

• Flow Rate: 0.4 mL/min.

• Detection: UV at 200 nm or 210 nm (Asp-OMe has weak UV absorption; low wavelength is necessary).

• Sample Prep: Dissolve 10 mg of Asp-OMe in 10 mL of Mobile Phase.

• Elution Order (CR-I+):

  -Asp-OMe elutes before -Asp-OMe.

System Suitability Criteria (Self-Validating):

• Resolution (

  ): between and peaks.

• Tailing Factor:

  (Crown ether columns can tail; ensure pH is sufficiently low).

Method B: GC-MS with Derivatization (The Validator)

Why this works: GC provides orthogonal confirmation. Since Asp-OMe is not volatile, it requires derivatization. To prevent racemization during prep, we use rapid, non-basic derivatization reagents.

Protocol:

• Derivatization:

  • Reagent: Trifluoroacetic anhydride (TFAA) or Pentafluoropropionic anhydride (PFPA).

  • Solvent: Dichloromethane.

  • Reaction: Incubate at 60°C for 15 mins. (Caution: Excessive heat induces racemization).

• Column: Chirasil-L-Val (Agilent/Varian) or Rt-βDEXsm (Restek).

• Carrier Gas: Helium at 1.0 mL/min.

• Temp Program: 80°C (hold 1 min)

  180°C at 4°C/min.

• Detection: MS (SIM mode) monitoring m/z characteristic of the ester fragment.

Risk Factor: The derivatization step is the weak link. You must run a "blank" derivatization of a certified 99.9% pure

-standard to quantify how much racemization is induced by the method itself (Method Blank).

Workflow Decision Matrix

Use this logic flow to determine the correct analytical path for your sample batch.

Caption: Decision tree for selecting the appropriate analytical method based on sensitivity and structural requirements.

References

• Hyun, M. H., et al. (2021). Separation of D-Amino Acid-Containing Peptides Using Crown–Ether-Type Chiral Stationary Phase. MDPI Separations. Link

• Regis Technologies. (2023). Improved Chiral Separations for Enantiopure D- and L-Amino Acids using ChiroSil. Chromatography Online. Link

• Sigma-Aldrich (Merck). (2022). Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers using Chirobiotic T. Sigma-Aldrich Technical Guides. Link

• Bada, J. L. (1984).[1] In vivo racemization in mammalian proteins. Methods in Enzymology. Link

• Gerhardt, J., & Nicholson, G. (2020). Quantitative determination of free D-Asp and L-Asp by chiral separation and MS. ResearchGate. Link

Sources

• 1. Racemization of aspartic acid and phenylalanine in the sweetener aspartame at 100 degrees C - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation Guide: Analytical Methodologies for Aspartic Acid Methyl Ester

Executive Summary & Scientific Context

Aspartic acid methyl ester (Asp-OMe) is a critical intermediate in peptide synthesis (e.g., aspartame precursors) and pharmaceutical development. Its analysis presents a unique "stability-detection paradox":

• Stability: As an ester, it is prone to hydrolysis into aspartic acid and methanol, particularly under basic or aqueous conditions.

• Detection: It lacks a strong chromophore, making standard UV detection at >254 nm impossible, while low-wavelength detection (200–210 nm) suffers from solvent interference.

This guide provides a cross-validation framework comparing three analytical approaches: HPLC-UV (Routine QC), qNMR (Primary Reference Method), and LC-MS/MS (Trace Impurity Analysis).

The Core Directive: Do not rely on a single method. Use qNMR to validate the mass balance and purity assigned by HPLC, ensuring that "purity" is not merely "lack of UV absorbance."

Comparative Analysis of Methodologies

The following table summarizes the performance characteristics of the three primary methods based on experimental validation.

Feature	Method A: HPLC-UV	Method B: 1H-qNMR	Method C: LC-MS/MS
Primary Utility	Routine QC, Purity %	Absolute Purity, Potency	Trace Impurity (Hydrolysis)
Specificity	Moderate (Retention time)	High (Structural fingerprint)	Very High (Mass/Charge)
LOD/LOQ	~10 µg/mL (at 210 nm)	~1 mg/mL (Intrinsic low sens.)	< 1 ng/mL
Linearity (R²)	> 0.999	N/A (Molar ratio based)	> 0.99 (Matrix dependent)
Throughput	High (15-30 min/run)	Medium (10-20 min/run)	High (5-10 min/run)
Major Risk	Co-elution of non-chromophoric impurities	Solvent suppression issues (D2O)	Matrix effects / Ion suppression
Cost	Low	High (Instrument time)	High

Detailed Experimental Protocols

Method A: HPLC-UV (The Routine Workhorse)

Rationale: Acidic mobile phases are mandatory to suppress the ionization of the carboxylic acid group (improving retention on C18) and to inhibit ester hydrolysis during the run.

Protocol:

• Column: C18 (e.g., 250 x 4.6 mm, 5 µm). A mixed-mode column (e.g., Primesep 100) is an alternative if retention of the free acid is poor.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (pH ~2.0).

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 0% B for 2 min (to elute salts), ramp to 30% B over 15 min. (Asp-OMe is polar; high organic is not needed).

• Detection: UV at 210 nm .

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C (Do not heat, as this accelerates hydrolysis).

Self-Validating Check: Inject a sample of pure Aspartic Acid. It must resolve from the Asp-OMe peak (typically eluting earlier due to higher polarity).

Method B: 1H-qNMR (The Orthogonal Validator)

Rationale: HPLC relies on extinction coefficients. qNMR relies on the number of protons, making it the "Truth" method for mass balance.

Protocol:

• Solvent: Deuterium Oxide (D2O) or DMSO-d6. Note: D2O can cause slow exchange/hydrolysis; DMSO-d6 is preferred for stability.

• Internal Standard (IS): Maleic acid (traceable standard) or TMSP (Trimethylsilylpropanoic acid).

• Acquisition:

  • Relaxation delay (d1): > 5 x T1 (typically 10-20 seconds) to ensure full relaxation.

  • Scans: 16–64.

• Quantification: Integrate the characteristic methyl ester singlet (~3.7 ppm) against the IS protons.

• Calculation:

  [1]

Method C: LC-MS/MS (Trace Hydrolysis Monitoring)

Rationale: To detect ppm-levels of free Aspartic Acid formed during storage.

Protocol:

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) is preferred for retaining free Aspartic Acid.

• Mobile Phase: Ammonium Formate (10mM, pH 3) / Acetonitrile (90:10).

• Ionization: ESI Positive Mode.

• Transitions (MRM):

  • Asp-OMe: Precursor [M+H]+

    Product ions (loss of methoxy group).

  • Aspartic Acid: 134

    74 (typical fragment).

Cross-Validation Workflow & Diagrams

To ensure scientific integrity, one must prove that the HPLC purity matches the qNMR purity. If HPLC shows 99% but qNMR shows 95%, you likely have non-UV absorbing impurities (salts, inorganic acids) or water content.

Diagram 1: The Cross-Validation Logic

This workflow illustrates how to process a single batch through orthogonal methods to validate the Certificate of Analysis (CoA).

Caption: Orthogonal workflow ensuring HPLC purity data is validated by absolute qNMR quantification.

Diagram 2: Degradation Pathway Awareness

Understanding what you are measuring is vital. The method must separate the ester from its hydrolysis product.

Caption: The primary instability pathway. Analytical methods must resolve Asp-OMe from Aspartic Acid.

Critical "Self-Validating" Tips

• The pH Trap: Never dissolve Asp-OMe in phosphate buffer at pH 7.0 for HPLC injection. It will degrade during the autosampler sequence. Always use 0.1% TFA or Formic Acid as the diluent.

• The Wavelength Trap: At 210 nm, many solvents (Acetone, Ethyl Acetate) absorb. Ensure your sample is dissolved in the mobile phase to avoid "ghost peaks" that look like impurities.

• The Water Trap: In qNMR, if using D2O, the HDO peak can overlap with signals. If the methyl singlet (3.7 ppm) is clear, D2O is acceptable. If not, switch to DMSO-d6.

References

• ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation. (2023).[2][3][4] Provides the regulatory framework for accuracy, precision, and specificity.[3] [Link]

• Quantitative NMR spectroscopy for accurate purity determination of amino acids. ResearchGate. (2025). Discusses the advantages of qNMR over HPLC for amino acid derivatives. [Link]

• Selective Hydrolysis of Aryl Esters under Acidic Conditions. National Institutes of Health (NIH). (2021). Provides mechanistic insights into ester hydrolysis rates in acidic vs basic media. [Link]

Sources

• 1. Aspartic Acid | SIELC Technologies [sielc.com]
• 2. database.ich.org [database.ich.org]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. ema.europa.eu [ema.europa.eu]

Biological activity comparison of aspartic acid ester derivatives

Executive Summary

The modification of L-aspartic acid via esterification and subsequent derivatization (e.g., Schiff bases, metal complexes, and polymerization) fundamentally alters its physicochemical profile, transitioning it from a simple amino acid to a potent bioactive scaffold. This guide objectively compares the biological performance of Aspartic Acid Ester Derivatives , focusing on three primary classes: Simple Dialkyl Esters , Schiff Base Derivatives , and Polyaspartic Esters (PASP) .

Key Findings:

• Antimicrobial Potency: Simple esters exhibit low baseline activity. However, converting these esters into Schiff bases significantly enhances antimicrobial efficacy, often surpassing the parent ester by 2-3 fold.

• Metal Coordination: Complexation of aspartic ester Schiff bases with transition metals (Cu(II), Ni(II), Zn(II)) typically amplifies biological activity further due to the "Chelation Theory," enhancing lipophilicity and membrane penetration.

• Biocompatibility: Polyaspartic acid esters serve a distinct role, functioning not as direct antimicrobials but as highly biocompatible, pH-responsive drug delivery vehicles.

Chemical Context & Structural Classes[1][2][3][4][5]

To understand the biological variances, we must first define the structural modifications.

Derivative Class	Structural Modification	Primary Biological Utility
Dialkyl Esters	Carboxyl groups converted to methyl/ethyl/benzyl esters.	Intermediates; improved lipophilicity over free acid.
Schiff Bases	Azomethine (-N=CH-) linkage formed at the -amino group.	Antimicrobial, Antifungal, Antioxidant.
Metal Complexes	Coordination of Schiff base esters with metal ions (Cu, Zn, Co).	Enhanced Antimicrobial (Synergistic toxicity).
Polyaspartic Esters	Polymerized aspartic backbone with ester side chains.	Drug Delivery, Biocompatibility, Coatings.

Comparative Biological Activity[1][5][7][8]

Antimicrobial Efficacy: Ligands vs. Complexes

The most significant biological activity of aspartic acid ester derivatives lies in their Schiff base forms. The presence of the azomethine linkage is critical for binding to active sites of bacterial enzymes.

Mechanism of Action (The Chelation Effect)

Upon complexation with metal ions, the polarity of the metal ion is reduced due to the partial sharing of its positive charge with the donor groups (Nitrogen/Oxygen) of the ligand and possible

-electron delocalization. This increases the lipophilic character of the central metal atom (Overton’s concept of cell permeability).

Comparative Trend:

Experimental Data Summary (Representative MIC Values in

): Note: Lower values indicate higher potency.

Compound	E. coli (Gram -)	S. aureus (Gram +)	A. niger (Fungal)
Standard (Ampicillin)	10-15	5-10	--
Standard (Fluconazole)	--	--	10-15
Aspartic Acid (Free)	>100	>100	>100
Aspartic Di-Ester (Ligand)	60-80	50-70	80-90
Schiff Base Derivative	25-40	20-35	30-50
Cu(II) Complex	12-18	8-15	15-20

Interpretation: The Cu(II) complex approaches the efficacy of standard antibiotics. The simple ester shows weak activity, primarily serving as a lipophilic carrier rather than an active pharmacophore.

Antioxidant Activity

Aspartic acid esters, particularly those derivatized with phenolic aldehydes (e.g., salicylaldehyde), exhibit significant radical scavenging activity.

• Assay: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging.

• Performance: Schiff base derivatives often show IC50 values comparable to Ascorbic Acid standards, driven by the resonance stabilization of the phenoxy radical formed after hydrogen donation.

Visualizing the Mechanism

The following diagram illustrates the synthesis pathway and the mechanistic logic behind the enhanced activity of the metal complexes.

Caption: Synthesis pathway transitioning from hydrophilic acid to lipophilic metal complex, enhancing membrane penetration.

Experimental Protocols

To ensure reproducibility, the following protocols are standardized for synthesizing the ester and evaluating its antimicrobial activity.

Synthesis of Aspartic Acid Di-Ester (General Protocol)

This protocol yields the intermediate required for Schiff base synthesis.

• Reagents: L-Aspartic acid (0.1 mol), Absolute Alcohols (Methanol/Ethanol, 50 mL), Thionyl Chloride (

  , 0.12 mol).

• Setup: Round-bottom flask equipped with a reflux condenser and calcium chloride guard tube.

• Procedure:

  • Suspend L-Aspartic acid in absolute alcohol at 0°C (ice bath).

  • Add

    dropwise with constant stirring (Exothermic reaction).

  • Reflux the mixture for 6–8 hours until the solution becomes clear.

  • Evaporate excess solvent under reduced pressure.

  • Purification: Neutralize the residue with

    solution, extract with ether, dry over anhydrous , and evaporate to obtain the ester.

Antimicrobial Assay (Broth Microdilution Method)

Self-Validating Step: Always include a solvent control (DMSO) and a positive control (Standard Antibiotic).

• Preparation: Dissolve test compounds (Ester/Schiff Base/Complex) in DMSO to prepare stock solutions (

  ).

• Inoculum: Prepare bacterial suspension (approx.

  CFU/mL, 0.5 McFarland standard).

• Dilution: Perform serial two-fold dilutions in a 96-well microtiter plate using Mueller-Hinton Broth.

• Incubation: Add

  of inoculum to each well. Incubate at for 24 hours.

• Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing no visible turbidity.

• Validation:

  • Negative Control: Broth + DMSO (Must show growth).

  • Sterility Control: Broth only (Must show no growth).

Polyaspartic Esters: A Special Case for Drug Delivery

While simple esters are antimicrobial candidates, Polyaspartic Acid Esters (PASP-Esters) are dominant in drug delivery research due to their tunable degradation.

• Mechanism: PASP-esters degrade via hydrolysis in physiological conditions, releasing the payload.

• Advantage: Unlike polyacrylic acid (non-biodegradable), PASP derivatives break down into benign aspartic acid.

• Application: Used to encapsulate hydrophobic drugs (e.g., Doxorubicin), improving solubility and reducing systemic toxicity.

Caption: Synthesis of functional PASP derivatives for drug encapsulation via ring-opening of polysuccinimide.

Conclusion

For drug development professionals, the choice of aspartic acid derivative depends strictly on the therapeutic target:

• For Antimicrobial/Antifungal Agents: Focus on Schiff base esters coordinated with Cu(II) or Zn(II) . These offer high lipophilicity and specific enzyme inhibition profiles.

• For Drug Delivery Systems: Utilize Polyaspartic acid esters . They provide a biodegradable, non-toxic platform for solubilizing hydrophobic drugs.

• For Prodrugs: Simple dialkyl esters are sufficient to improve oral bioavailability of the parent amino acid before metabolic hydrolysis.

References

• Comparative Study of Schiff Bases and Antimicrobial Activity. Research India Publications.Link

• Biological Activities of Schiff Bases and Their Complexes: A Review. International Journal of Organic Chemistry.Link

• Poly(aspartic acid) in Biomedical Applications. National Institutes of Health (PubMed).Link

• Synthesis and Biological Activities of Schiff Bases. Journal of Basic and Applied Engineering Research.Link

• Synthesis, Characterization, and Antimicrobial Activities of Coordination Compounds of Aspartic Acid. ResearchGate.Link

• Biomimetic L-aspartic acid-derived functional poly(ester amide)s. PubMed.Link

Cost-benefit analysis of different synthetic routes to Aspartic acid methyl ester

This guide provides a critical cost-benefit analysis of synthetic routes to L-Aspartic Acid Methyl Esters , specifically focusing on the

-methyl ester (H-Asp(OMe)-OH) and the dimethyl ester (H-Asp(OMe)-OMe) . These are the primary industrial intermediates used in peptide synthesis (e.g., Aspartame precursors) and drug development (e.g., Carbapenems).

Content Type: Technical Comparison Guide

Target Audience: Senior Researchers, Process Chemists, and Drug Developers

Executive Summary & Strategic Context

L-Aspartic acid possesses two carboxyl groups (

and ) with distinct reactivities. The selective esterification of these groups is a critical bottleneck in process chemistry.

• L-Aspartic Acid

  -Methyl Ester ( -AME): The "Gold Standard" building block for peptide synthesis. It protects the side chain while leaving the -carboxyl free for coupling. Its synthesis relies on kinetic control and solubility differences.

• L-Aspartic Acid Dimethyl Ester (DME): A bulk intermediate often used as a precursor for enzymatic resolutions or reduction reactions.

The Core Challenge: Achieving high regioselectivity for the

-ester without over-esterifying to the dimethyl form or racemizing the chiral center.

Comparative Analysis of Synthetic Routes

Route A: Thionyl Chloride ( ) / Methanol (The Industrial Standard)

This is the dominant method for producing

-AME hydrochloride . It leverages the specific solubility of the product to drive selectivity.

• Mechanism: In situ generation of anhydrous HCl. The reaction is kinetically controlled; the

  -carboxyl is more accessible, and the resulting -ester hydrochloride crystallizes out of the reaction mixture, preventing further esterification to the dimethyl form.

• Cost-Benefit Profile:

  • Yield: High (85–95%).

  • Selectivity: Excellent (>95%

    -isomer) due to crystallization-driven equilibrium shift.

  • Cost: Low.

    is a commodity chemical.

  • Scalability: High, but requires glass-lined reactors due to corrosivity.

Route B: Sulfuric Acid / Methanol (Fischer Esterification)

Traditionally used for the Dimethyl Ester (DME) . It is less effective for mono-ester production due to poor selectivity.

• Mechanism: Thermodynamic equilibrium. Requires water removal (azeotropic distillation) to push conversion.

• Cost-Benefit Profile:

  • Yield: Moderate to High for DME; Poor for mono-esters.

  • Selectivity: Low (produces mixtures of

    , , and di-esters).

  • Cost: Very Low (Cheapest reagents).

  • Environmental: High solvent waste (requires large excess of MeOH).

Route C: Trimethylchlorosilane (TMSCl) / Methanol (The Lab-Scale Favorite)

A milder alternative to thionyl chloride, often used in medicinal chemistry labs for small-scale batches.

• Mechanism: TMSCl reacts with methanol to generate anhydrous HCl and methoxytrimethylsilane.

• Cost-Benefit Profile:

  • Yield: High (>90%).

  • Selectivity: Good, similar to

    but less prone to harsh exotherms.

  • Cost: High. TMSCl is significantly more expensive than

    .

  • Safety: Safer handling (no massive

    off-gassing), but silicon waste is a byproduct.

Data Summary: Quantitative Comparison

Metric	Route A: Thionyl Chloride	Route B: Sulfuric Acid	Route C: TMSCl
Primary Product	-Methyl Ester (HCl salt)	Dimethyl Ester	-Methyl / Dimethyl
Regioselectivity	High (Crystallization driven)	Low (Thermodynamic mix)	High
Typical Yield	92%	60-80% (for DME)	90-95%
Reagent Cost	Low	Very Low	High
Reaction Time	2 - 4 Hours	12 - 24 Hours	8 - 12 Hours
Atom Economy	Moderate ( loss)	High (Water loss)	Low (TMS waste)
Scalability	Industrial (kg to ton)	Industrial (Bulk)	Lab (mg to g)

Detailed Experimental Protocol

Protocol: Selective Synthesis of L-Aspartic Acid -Methyl Ester Hydrochloride

Based on the Thionyl Chloride Method (Route A)

Objective: Isolate high-purity

-AME without chromatographic purification.

Reagents:

• L-Aspartic Acid (13.3 g, 100 mmol)

• Thionyl Chloride (7.9 mL, 110 mmol)

• Methanol (anhydrous, 150 mL)

• Diethyl Ether (for precipitation)

Workflow:

• Preparation: Chill methanol (150 mL) to -10°C in a round-bottom flask equipped with a drying tube (CaCl2) and a magnetic stirrer.

• Activation: Add Thionyl Chloride (7.9 mL) dropwise over 30 minutes. Caution: Exothermic reaction. Maintain temp < 0°C.

• Addition: Add L-Aspartic Acid (13.3 g) in portions. The solid will initially not dissolve.

• Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (20-25°C).

  • Observation: The amino acid will dissolve to form a clear solution, followed shortly by the precipitation of the product (cloud point).

  • Time: Stir for 2–3 hours.

• Crystallization: Dilute the thick suspension with Diethyl Ether (300 mL) to maximize precipitation. Cool to 0°C for 1 hour.

• Isolation: Filter the white crystalline solid under vacuum. Wash with cold ether (2 x 50 mL).

• Drying: Dry in a vacuum desiccator over KOH pellets to remove traces of HCl.

Validation Criteria (Self-Check):

• Melting Point: 190–192°C (dec).

• TLC: Ninhydrin stain (Butanol:Acetic Acid:Water 4:1:1).

  -ester moves higher than free Asp.

• Solubility: Product should be soluble in water but insoluble in ether.

Visualizing the Reaction Pathways

The following diagram illustrates the kinetic vs. thermodynamic pathways and the critical crystallization step that enforces selectivity.

Caption: Kinetic control favors the

-ester, which precipitates as the HCl salt, preventing conversion to the thermodynamic dimethyl ester.

References

• Cohen, S. G., & Khedouri, E. (1961). Requirements for Activity of Chymotrypsin. The pH-Dependence of Hydrolysis of Esters of Dicarboxylic Acids. Journal of the American Chemical Society. Link

  • Foundational text on the kinetics of aspartic acid esterific

• Gmeiner, P., et al. (1990). Synthesis of L-aspartic acid beta-methyl ester hydrochloride.[1][2][3] Journal of Organic Chemistry.

  • Optimized thionyl chloride protocols.

• Bodanszky, M., & Bodanszky, A. (1984). The Practice of Peptide Synthesis.[4][5] Springer-Verlag.

  • Authoritative source for the crystalliz

• Li, G., et al. (2003). Enzymatic synthesis of a CCK-4 tripeptide fragment. Academic Journal of the First Medical College of PLA. Link

  • Discusses enzymatic alternatives and their limit

• Sigma-Aldrich Technical Bulletin. (2024). L-Aspartic acid beta-methyl ester hydrochloride Product Specification.Link

  • Verification of physical properties and commercial standards.

Sources

• 1. A novel route for aspartame production by combining enzymatic and chemical reactions for industrial use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN102381999A - Synthetic method of L-aspartate-4-methyl ester-1-benzyl ester - Google Patents [patents.google.com]
• 3. jchps.com [jchps.com]
• 4. US4888440A - Process for the preparation of aspartic acid 4-(phenylmethyl) ester - Google Patents [patents.google.com]
• 5. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Comprehensive Disposal Protocol: Aspartic Acid Methyl Ester

The following guide details the proper disposal procedures for Aspartic Acid Methyl Ester (and its common hydrochloride salts). This protocol is designed for research environments, ensuring compliance with EPA standards and minimizing "cradle-to-grave" liability.[1][2]

Executive Safety Summary

Aspartic Acid Methyl Ester (often supplied as L-Aspartic acid

-methyl ester hydrochloride, CAS: 16856-13-6) is generally classified as a low-hazard substance but acts as a mild irritant to eyes, skin, and the respiratory tract.[1][2]

While it is not a P-listed or U-listed acute hazardous waste under RCRA (Resource Conservation and Recovery Act), it must be managed as chemical waste.[1] Do not dispose of this compound down the drain. Even non-toxic amino acid derivatives can increase Biological Oxygen Demand (BOD) in waterways or react with other drain effluents.

Key Chemical Properties for Disposal

Property	Characteristic	Impact on Disposal
Physical State	White crystalline powder	High dust potential; requires particulate protection.[2]
Solubility	Soluble in water	Potential for accidental drain release; requires strict containment.[2]
Acidity	Hydrochloride salts are acidic	Aqueous solutions may be Corrosive (D002) if pH < 2.[2]
Reactivity	Stable	Incompatible with strong oxidizing agents.[2] Segregate accordingly.

Personal Protective Equipment (PPE) Matrix

Before handling waste containers or cleaning spills, adhere to the following PPE standards to prevent sensitization.

Zone	Equipment	Specification
Ocular	Safety Goggles	ANSI Z87.1 compliant; side shields required.[2]
Dermal	Gloves	Nitrile (0.11 mm thickness minimum).[2] Double glove for spill cleanup.
Respiratory	N95 / P100 Mask	Required if generating dust (e.g., sweeping solid spills).[1][2]
Body	Lab Coat	Standard cotton/poly blend; buttoned fully.[2]

Disposal Workflows

Select the protocol below that matches the state of your waste.

Scenario A: Solid Waste (Pure Reagent/Powder)

Applicable for: Expired shelf stock, excess weighing boat powder, or contaminated solid media.[1][2]

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

• Transfer: Carefully transfer the solid into the container. Do not generate dust. [3][4][5][6]

  • Technique: Use a powder funnel or anti-static weighing paper.

• Labeling: Apply a hazardous waste label.

  • Chemical Name: "Aspartic Acid Methyl Ester Hydrochloride - Solid"[1][2]

  • Hazards: "Irritant"[7]

• Segregation: Store in the "General Organic Solids" or "Non-Hazardous Chemical Waste" area. Keep away from oxidizers (e.g., nitrates, permanganates).[1]

Scenario B: Aqueous Liquid Waste

Applicable for: Reaction byproducts dissolved in water or buffers.

• pH Verification: Check the pH of the solution.

  • Critical Step: If the substance is the hydrochloride salt, the solution may be acidic.[1]

  • Adjustment: If pH < 2, neutralize slowly with dilute Sodium Bicarbonate (

    ) or Sodium Hydroxide ( ) to pH 5–9 before adding to the waste carboy, unless your facility allows acidic waste collection.[1]

• Collection: Pour into the Aqueous Waste carboy.

• Compatibility Check: Ensure the aqueous waste stream does not contain heavy metals or cyanides, which could complex or react with amino acid derivatives.

Scenario C: Organic Solvent Mixtures

Applicable for: HPLC waste, reaction mixtures in Methanol/DCM/Ethyl Acetate.[1][2]

• Segregation: Determine the primary solvent.

  • Halogenated: (e.g., Methylene Chloride)

    Halogenated Waste Carboy .[1]

  • Non-Halogenated: (e.g., Methanol, Ethanol)

    Non-Halogenated Waste Carboy .[1]

• Labeling: List "Aspartic Acid Methyl Ester" as a trace contaminant on the solvent waste tag.

  • Why? Even trace amounts must be documented for the waste disposal contractor (e.g., Clean Harbors, Veolia).[1]

Decision Logic & Workflow Visualization

The following diagram illustrates the decision-making process for disposing of Aspartic Acid Methyl Ester to ensure compliance.

Figure 1: Decision matrix for segregating Aspartic Acid Methyl Ester waste streams based on physical state and solvent composition.[1][2]

Spill Response Protocol (Small Scale < 500g)

In the event of a benchtop spill, execute the following immediately:

• Isolate: Alert nearby personnel and demarcate the area.

• Protect: Don Nitrile gloves, safety goggles, and an N95 mask (if powder is airborne).[1]

• Contain:

  • Dry Spill: Cover with wet paper towels to prevent dust dispersion, then sweep carefully into a dustpan.[1]

  • Wet Spill: Absorb with vermiculite, sand, or standard lab absorbent pads.[1]

• Clean: Wipe the surface with water followed by 70% Ethanol.

• Dispose: Place all cleanup materials (gloves, paper towels, absorbent) into a sealed plastic bag , label as "Chemical Debris," and place in the solid waste bin.

Regulatory Compliance & Waste Codes

Proper characterization prevents regulatory fines.

• RCRA Status: Non-Hazardous (unless mixed with listed solvents).

• EPA Waste Code: None assigned specifically.

  • Note: If the waste is an acidic solution (pH < 2), assign D002 (Corrosivity).[1][8]

  • Note: If mixed with Methanol, assign F003 (Ignitability).[1]

• DOT Shipping Name (if pure): Not regulated as a dangerous good for transport.

Senior Scientist Note: Although "Non-Hazardous" suggests low risk, always dispose of this material through a licensed hazardous waste transporter (e.g., Clean Harbors, Veolia, Stericycle).[1] Never utilize municipal trash for laboratory chemicals.

References

• Fisher Scientific. (2024).[5] Safety Data Sheet: L-Aspartic acid 4-methyl ester hydrochloride. Retrieved from [1][2]

• United States Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from

• Dartmouth College EHS. (2023). Hazardous Waste Disposal Guide: Drain Disposal Guidelines. Retrieved from [1][2]

• Sigma-Aldrich. (2023).

  -methyl ester hydrochloride.[2][9] Retrieved from [1][2]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. uprm.edu [uprm.edu]
• 7. carlroth.com [carlroth.com]
• 8. republicservices.com [republicservices.com]
• 9. medchemexpress.com [medchemexpress.com]

Personal protective equipment for handling Aspartic acid methyl ester

-methyl ester hydrochloride (CAS: 16856-13-6) and related dimethyl esters.

Executive Summary & Scientific Context

Aspartic acid methyl esters are critical intermediates in peptide synthesis and medicinal chemistry, serving as protected building blocks that prevent side reactions during chain elongation. While often classified as "low hazard" under GHS (typically Skin/Eye Irritant Category 2), their operational risk lies in chemical stability rather than acute toxicity.

The Silent Risk: Hydrolysis. The primary technical challenge is the ester's susceptibility to hydrolysis upon exposure to atmospheric moisture, converting the reagent back to aspartic acid and methanol. This degradation compromises stoichiometric precision in synthesis. This guide prioritizes moisture control as a safety and quality assurance mechanism.

Risk Assessment & PPE Matrix

Although acute toxicity is low, the hydrochloride salt form is an irritant to mucous membranes. The following matrix synthesizes protection levels based on operational scale.

Table 1: PPE Selection Matrix

Hazard Vector	Risk Level	Primary PPE	Expert Insight
Inhalation	Moderate (Dust)	N95 Respirator (minimum)	The HCl salt forms a fine, hygroscopic dust that irritates the upper respiratory tract. Use a fume hood for quantities >1g.
Skin Contact	Low/Moderate	Nitrile Gloves (0.11 mm)	Latex is acceptable, but nitrile offers better resistance to the organic solvents (e.g., Methanol, DMF) often used in downstream coupling.
Eye Contact	Moderate	Safety Glasses w/ side shields	Chemical goggles are required if working with fine powders outside a hood to prevent dust entry.
General	Low	Lab Coat (Cotton/Poly)	Standard splash protection. Ensure cuffs are tucked into gloves if handling large volumes.

Visualization 1: PPE Decision Logic

This decision tree helps researchers select the appropriate engineering controls based on the physical state and quantity of the reagent.

Caption: Decision logic for selecting engineering controls. Powder handling requires stricter respiratory protection due to irritation risks.

Operational Protocol: The "Dry Chain" Method

To maintain the integrity of the ester, you must minimize exposure to atmospheric moisture. Follow this "Dry Chain" protocol.

Phase A: Storage & Retrieval

• Temperature: Store at -20°C (Freezer). The hydrochloride salt is stable but hygroscopic.

• Equilibration (CRITICAL): Before opening the bottle, allow it to warm to room temperature (approx. 30-45 mins) inside a desiccator or on the bench.

  • Why? Opening a cold bottle creates condensation on the reagent, initiating immediate surface hydrolysis.

• Desiccant: Ensure the secondary container or desiccator contains active silica gel or Drierite.

Phase B: Weighing & Solubilization

• Weighing: Use a clean, dry spatula. Do not return unused powder to the stock container.

• Solvent Choice: If preparing a stock solution, use anhydrous solvents (MeOH, DMF, or DMSO).

• Dissolution: The HCl salt may require mild sonication. Avoid heating above 40°C to prevent thermal degradation.

Visualization 2: Moisture-Control Workflow

This diagram illustrates the critical "Warm-Up" step often missed by junior researchers.

Caption: The "Dry Chain" workflow prevents condensation-induced hydrolysis during handling.

Emergency Response & Disposal

Despite low acute toxicity, spills must be managed to prevent laboratory contamination and slip hazards.

Spill Management

• Dry Spill: Do not sweep vigorously (creates dust). Cover with wet paper towels to dampen, then scoop into a waste pail.

• Wet Spill: Absorb with vermiculite or sand.

• Decontamination: Wash the area with a weak base (e.g., 1% Sodium Bicarbonate) to neutralize any residual acidity from the HCl salt, followed by water.

Waste Disposal Protocol

Aspartic acid methyl ester is an organic amine salt. It must not be disposed of down the drain.[1][2]

• Segregation: Collect in "Solid Organic Waste" or "Non-Halogenated Organic Solvents" (if dissolved).

• Incompatibility: Do not mix with strong oxidizers (e.g., nitric acid) or strong bases in the waste stream, as this can generate heat.

• Destruction: The standard method is incineration equipped with an afterburner and scrubber (to handle Nitrogen oxides).

Visualization 3: Waste Segregation Logic

Caption: Proper segregation ensures compliance with environmental safety regulations.

References

• Fisher Scientific. (2021). Safety Data Sheet: L-Aspartic acid dimethyl ester hydrochloride. Retrieved from

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 92909, L-Aspartic acid beta-methyl ester. Retrieved from

• Li, X., et al. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. PMC. Retrieved from

• MedChemExpress. (2023). L-Aspartic acid beta-methyl ester hydrochloride Product Information. Retrieved from

• Sigma-Aldrich. (2023). Safety Data Sheet: Aspartic Acid Methyl Ester. Retrieved from

Sources

• 1. carlroth.com [carlroth.com]
• 2. chemos.de [chemos.de]